Technical Documentation Center

2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid

Core Science & Biosynthesis

Foundational

A Technical Guide to 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic Acid: A Constrained Scaffold for Neuromodulatory Drug Discovery

This in-depth technical guide serves as a comprehensive resource for researchers, medicinal chemists, and drug development professionals interested in the synthesis, properties, and applications of 2-Oxa-5-azabicyclo[2.2...

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide serves as a comprehensive resource for researchers, medicinal chemists, and drug development professionals interested in the synthesis, properties, and applications of 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid and its derivatives. This unique bicyclic scaffold has garnered significant attention as a conformationally restricted building block for creating novel therapeutics, particularly those targeting the central nervous system.

Introduction: The Rationale for Conformational Constraint in Drug Design

The principle of conformational constraint is a cornerstone of modern medicinal chemistry. By locking a flexible pharmacophore into a specific, biologically active conformation, it is possible to enhance potency, improve selectivity, and optimize pharmacokinetic properties. The 2-oxa-5-azabicyclo[2.2.1]heptane core is an exemplary scaffold for achieving such rigidity. Its bridged bicyclic structure serves as a superior isostere for morpholine and a platform for developing constrained analogues of neurotransmitters like γ-aminobutyric acid (GABA).[1] This guide will delve into the synthetic intricacies and therapeutic potential of carboxylic acid derivatives of this scaffold.

Core Compound Identification and Physicochemical Properties

While a specific CAS number for the free acid of 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid is not consistently reported, the compound is well-documented in chemical literature and databases. For unambiguous identification, the parent compound is referenced by its PubChem Compound Identification (CID). The hydrochloride salt is commercially available and serves as a common precursor.

Table 1: Compound Identification and Key Physicochemical Data

IdentifierValueSource
IUPAC Name 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid-
PubChem CID 132915996[2]
Molecular Formula C₆H₉NO₃[2]
Molecular Weight 143.14 g/mol [2]
CAS Number (HCl salt) 2680528-26-9[2]
Molecular Formula (HCl salt) C₆H₁₀ClNO₃[2]
Molecular Weight (HCl salt) 179.60 g/mol [2]

Stereoisomerism is a critical consideration for this chiral molecule. The biological activity of its derivatives is often highly dependent on the specific stereochemistry of the bicyclic core.

Table 2: CAS Numbers of Relevant Stereoisomers and Derivatives

Compound NameCAS Number
(1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride31560-06-2
(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane661470-56-0
(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride601515-79-1
5-(tert-butoxycarbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid1934363-79-7
(1S,4S)-5-(tert-Butoxycarbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid2920198-60-1

Synthesis of the 2-Oxa-5-azabicyclo[2.2.1]heptane Scaffold

The synthesis of the 2-oxa-5-azabicyclo[2.2.1]heptane core is a multi-step process that demands careful control of stereochemistry. A common and efficient strategy commences with the chiral pool starting material, trans-4-hydroxy-L-proline. This approach ensures the desired stereochemistry in the final product.

Rationale for Synthetic Strategy

The choice of trans-4-hydroxy-L-proline as the starting material is strategic. Its inherent chirality directs the stereochemical outcome of the subsequent transformations. The synthesis involves a series of protection, activation, reduction, and cyclization steps. The use of protecting groups, such as the benzyloxycarbonyl (Cbz) group, is crucial for preventing unwanted side reactions and for directing the reactivity of the functional groups.

Synthetic Workflow Diagram

G A trans-4-Hydroxy-L-proline B N-Cbz Protection A->B Cbz-Cl, NaOH C Esterification (e.g., with SOCl2, MeOH) B->C SOCl2, MeOH D Hydroxyl Activation (e.g., Tosylation) C->D TsCl, Et3N, DMAP E Reduction of Carboxylic Ester D->E NaBH4 F Intramolecular Cyclization (e.g., with NaOMe) E->F NaOMe G N-Cbz-(1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane F->G H Deprotection (e.g., Hydrogenolysis) G->H H2, Pd/C I (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane H->I

Caption: General synthetic scheme for (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane.

Detailed Experimental Protocol

The following is a representative protocol for the synthesis of the N-Cbz protected scaffold, adapted from established literature procedures.[1]

Step 1: N-Benzyloxycarbonyl Protection of trans-4-hydroxy-L-proline

  • Dissolve trans-4-hydroxy-L-proline in an aqueous solution of sodium hydroxide at 0 °C.

  • Add benzyl chloroformate (Cbz-Cl) dropwise while maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for several hours.

  • Work-up involves an ether wash of the aqueous layer, followed by acidification to precipitate the N-protected product.

Step 2: Methyl Esterification

  • Suspend the N-Cbz protected amino acid in methanol.

  • Cool the mixture to 0 °C and add thionyl chloride (SOCl₂) dropwise.

  • Allow the reaction to proceed to completion at room temperature.

  • Remove the solvent under reduced pressure to yield the methyl ester.

Step 3: Tosylation of the Hydroxyl Group

  • Dissolve the methyl ester in dichloromethane and cool to 0 °C.

  • Add triethylamine, 4-dimethylaminopyridine (DMAP), and p-toluenesulfonyl chloride (TsCl).

  • Stir the reaction at room temperature overnight.

  • Purify the product by column chromatography.

Step 4: Reduction of the Methyl Ester

  • Dissolve the tosylated intermediate in a mixture of ethanol and tetrahydrofuran (THF) at 0 °C.

  • Add sodium borohydride (NaBH₄) in portions.

  • Stir the reaction at room temperature for several hours.

  • Quench the reaction carefully with acetic acid at 0 °C and concentrate.

Step 5: Intramolecular Cyclization

  • Dissolve the resulting alcohol in dry methanol.

  • Add sodium methoxide (NaOMe) and reflux the mixture.

  • After completion, remove the solvent and perform an aqueous work-up to isolate the bicyclic product.

Step 6: Deprotection

  • Dissolve the N-Cbz protected bicyclic compound in methanol.

  • Add 10% Palladium on carbon (Pd/C).

  • Hydrogenate the mixture under a hydrogen atmosphere.

  • Filter off the catalyst and concentrate to obtain the free amine.

Application in the Synthesis of Constrained GABA Analogues

A significant application of the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold is in the synthesis of backbone-constrained analogues of GABA.[3] These analogues have shown promise as modulators of GABA receptors and have potential applications in the treatment of neurological disorders.

The Concept of Backbone-Constrained GABA Analogues

GABA is a flexible molecule that can adopt multiple conformations, not all of which are active at its receptors. By incorporating the GABA pharmacophore into the rigid 2-oxa-5-azabicyclo[2.2.1]heptane framework, the number of accessible conformations is significantly reduced. This pre-organization of the molecule for receptor binding can lead to increased affinity and selectivity.

Synthetic Approach to GABA Analogues

The synthesis of these constrained analogues typically involves the elaboration of the 2-oxa-5-azabicyclo[2.2.1]heptane core, often by introducing substituents at the C-3 position. This can be achieved through various organic transformations, including the addition of organometallic reagents to a ketone precursor.

G A N-Boc-4-hydroxy-L-proline derivative B Oxidation to Ketone A->B C N-Boc-4-keto-L-proline derivative B->C D Addition of Organometallic Reagent (R-M) C->D E Tertiary Alcohol Intermediate D->E F Intramolecular Cycloetherification E->F G C-3 Substituted 2-oxa-5-azabicyclo[2.2.1]heptane F->G H Further Functional Group Manipulation G->H I Constrained GABA Analogue H->I

Caption: General workflow for the synthesis of C-3 substituted GABA analogues.

Spectroscopic Characterization

The structural elucidation of 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid and its derivatives relies heavily on nuclear magnetic resonance (NMR) spectroscopy.

¹H NMR: The proton NMR spectrum of the bicyclic core exhibits characteristic signals for the bridgehead protons and the protons on the ethylene and ethoxy bridges. The coupling constants between these protons provide valuable information about the stereochemistry of the molecule.

¹³C NMR: The carbon NMR spectrum typically shows distinct signals for each of the carbon atoms in the bicyclic framework. The chemical shift of the carboxyl carbon is found in the downfield region (around 170-185 ppm).

Detailed, assigned NMR data for specific derivatives can be found in the supporting information of relevant research articles.[3]

Conclusion and Future Perspectives

The 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid scaffold represents a powerful tool in the arsenal of medicinal chemists. Its rigid, three-dimensional structure provides an excellent platform for the design of conformationally constrained ligands with improved pharmacological profiles. The synthetic routes, while challenging, are well-established, allowing for the generation of a diverse range of derivatives. The successful application of this scaffold in the development of constrained GABA analogues highlights its potential for creating novel therapeutics for neurological disorders. Future research will likely focus on exploring a wider range of substitutions on the bicyclic core to fine-tune biological activity and on the application of this scaffold to other G-protein coupled receptors and ion channels.

References

  • Zhang, X., et al. (2013). An improved synthesis of (lS,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. Chinese Chemical Letters, 24(12), 1083-1086. [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 132915996, 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid. Retrieved from [Link].

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 165917127, 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride. Retrieved from [Link].

  • Garsi, J.-B., et al. (2022). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. The Journal of Organic Chemistry, 87(16), 11261–11273. [Link]

Sources

Exploratory

The Bridged Morpholine Scaffold: A Conformationally-Locked Key to Unlocking Novel Drug Properties

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: Beyond the Flexible Ring - The Rise of the Bridged Morpholine The morpholine moiety is a cornerstone in medicinal...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Flexible Ring - The Rise of the Bridged Morpholine

The morpholine moiety is a cornerstone in medicinal chemistry, celebrated for its advantageous physicochemical properties, including its contribution to aqueous solubility and its ability to act as a hydrogen bond acceptor.[1][2] Its presence in numerous approved drugs is a testament to its utility.[1][3] However, the inherent conformational flexibility of the morpholine ring can sometimes be a double-edged sword, potentially leading to entropic penalties upon binding to a biological target. To address this, medicinal chemists have increasingly turned to a more rigid analogue: the bridged morpholine.

This technical guide provides a comprehensive overview of the bridged morpholine scaffold, a conformationally constrained motif that offers unique advantages in drug design. By "locking" the morpholine ring into a specific geometry, bridging introduces a higher degree of three-dimensionality, which can profoundly influence a molecule's biological activity, selectivity, and pharmacokinetic profile.[4][5] We will delve into the core properties of these scaffolds, explore their synthesis, and showcase their applications in modern drug discovery, providing both high-level insights and detailed experimental protocols.

Core Physicochemical Properties: The Impact of Conformational Restraint

The defining feature of a bridged morpholine is its rigid, bicyclic structure. This rigidity imparts several key properties that distinguish it from its flexible monocyclic counterpart.

Conformational Rigidity and Pre-organization

Unlike the chair-boat conformational equilibrium of a simple morpholine, a bridged morpholine is locked into a single, well-defined conformation.[6] This pre-organization can be highly advantageous for receptor binding, as the molecule does not need to expend as much energy to adopt the correct bioactive conformation, potentially leading to higher binding affinity and selectivity.[4]

The specific geometry of the bridged system, such as the 8-oxa-3-aza-bicyclo[3.2.1]octane or the 9-oxa-3-aza-bicyclo[3.3.1]nonane, dictates the spatial orientation of the nitrogen and oxygen atoms and any substituents.[7][8] This fixed three-dimensional arrangement allows for precise positioning of functional groups to interact with biological targets.

Modulation of Lipophilicity: A Counterintuitive Effect

A fascinating and somewhat counterintuitive property of certain bridged morpholines is their ability to decrease lipophilicity despite the addition of a carbon bridge.[9][10] This has been observed for one-carbon bridged morpholines, which can exhibit a reduction in the measured logD7.4 of up to -0.8 compared to their unbridged counterparts.[9][11] This phenomenon is particularly valuable in drug design, as it provides a strategy to lower lipophilicity and potentially improve properties like solubility without introducing additional heteroatoms.[9]

This effect is thought to arise from changes in the molecule's overall shape and the exposure of the polar atoms.[12] The rigid structure can lead to an enhancement of the polar surface area, contributing to reduced lipophilicity.[12]

Comparative Physicochemical Properties

The table below summarizes the key differences in physicochemical properties between standard morpholine and representative bridged morpholine scaffolds.

PropertyMorpholine (Unbridged)8-oxa-3-aza-bicyclo[3.2.1]octane9-oxa-3-aza-bicyclo[3.3.1]nonane
Conformation Flexible (Chair-Boat Equilibrium)Rigid (Locked)Rigid (Locked)
clogP (approx.) -0.8Increased vs. MorpholineIncreased vs. Morpholine
logD7.4 Varies with substitutionCan be lower than unbridged analogVaries with substitution
Key Structural Feature MonocyclicEthylene bridgePropylene bridge
Impact on Binding Potential entropic penaltyPre-organized for bindingPre-organized for binding

Data compiled from multiple sources, specific values are substituent-dependent.[7][9]

Synthesis of Bridged Morpholine Scaffolds: Building the Rigid Core

The synthesis of bridged morpholines has been an area of active research, with several efficient routes developed to access these valuable building blocks.[7][8] The choice of synthetic strategy often depends on the desired bicyclic system and the availability of starting materials.

General Synthetic Strategies

A common approach involves the cyclization of a suitably functionalized precursor. For instance, starting from dicarboxylic acids, a sequence of reduction, amination, and cyclization can yield the desired bridged morpholine core.[7]

G start Dicarboxylic Acid (e.g., furan-2,5-dicarboxylic acid) step1 Catalytic Hydrogenation start->step1 H2, Pd/C step2 Di-ammonium Salt Formation step1->step2 aq. NH3 step3 Thermolysis (Cyclization) step2->step3 Heat step4 Reduction (e.g., with Borane) step3->step4 BH3 in THF end Bridged Morpholine (e.g., 8-oxa-3-aza-bicyclo[3.2.1]octane) step4->end

Detailed Experimental Protocol: Synthesis of 8-oxa-3-aza-bicyclo[3.2.1]octane Hydrochloride

This protocol is adapted from a concise synthesis starting from furan-2,5-dicarboxylic acid.[7]

Step 1: Catalytic Hydrogenation to (2R,5S)-tetrahydrofuran-2,5-dicarboxylic acid

  • To a solution of furan-2,5-dicarboxylic acid in acetic acid, add a catalytic amount of Palladium on carbon (Pd/C).

  • Hydrogenate the mixture at atmospheric pressure and 60°C until the reaction is complete.

  • Isolate the product, (2R,5S)-tetrahydrofuran-2,5-dicarboxylic acid, as its di-ammonium salt by treatment with aqueous ammonia.

Step 2: Thermolysis to 8-oxa-3-aza-bicyclo[3.2.1]octane-2,4-dione

  • Heat the di-ammonium salt of (2R,5S)-tetrahydrofuran-2,5-dicarboxylic acid at 230°C in a solvent-free reaction.

  • The thermolysis yields the imide, 8-oxa-3-aza-bicyclo[3.2.1]octane-2,4-dione.

Step 3: Reduction to 8-oxa-3-aza-bicyclo[3.2.1]octane

  • Reduce the imide from Step 2 with borane in tetrahydrofuran (THF) at 67°C.

  • Following the reduction, treat the reaction mixture with hydrochloric acid in methanol to afford the desired 8-oxa-3-aza-bicyclo[3.2.1]octane as its hydrochloride salt.

Detailed Experimental Protocol: Synthesis of 9-oxa-3-aza-bicyclo[3.3.1]nonane Hydrochloride

This protocol is adapted from a synthesis starting from 4H-pyran-2,6-dicarboxylic acid.[7]

Step 1: Reduction to (2R,6S)-tetrahydro-2H-pyran-2,6-dicarboxylic acid

  • Reduce 4H-pyran-2,6-dicarboxylic acid via catalytic hydrogenation (H2, Pd/C).

  • Isolate the product as the di-ammonium salt.

Step 2: Thermolysis to 9-oxa-3-azabicyclo[3.3.1]nonane-2,4-dione

  • Heat the di-ammonium salt from Step 1 at 230°C in a solvent-free reaction to yield the corresponding imide.

Step 3: Reduction to 9-oxa-3-aza-bicyclo[3.3.1]nonane

  • Reduce the imide with borane in THF at 67°C.

  • Treat the reaction mixture with hydrochloric acid in diethyl ether to yield 9-oxa-3-aza-bicyclo[3.3.1]nonane as its hydrochloride salt.

Applications in Drug Discovery: Targeting Key Biological Pathways

The unique properties of bridged morpholines have made them attractive scaffolds in the design of inhibitors for a variety of biological targets, particularly kinases.

Kinase Inhibitors: Enhancing Potency and Selectivity

The rigid nature of the bridged morpholine scaffold can enhance hydrophobic interactions with the hinge region of kinases.[7] This has been successfully exploited in the development of inhibitors for several important kinase targets.

  • mTOR Inhibitors: Replacing a standard morpholine with an 8-oxa-3-aza-bicyclo[3.2.1]octane moiety in pyrazolopyrimidine inhibitors led to enhanced selectivity for mTOR over PI3Kα.[7] The bridged morpholine was found to improve hydrophobic interactions within the kinase's hinge region.[7] The brain-penetrant mTOR inhibitor PQR620, which contains two 3,5-bridged morpholines, has shown promising antitumor effects.[12][13]

  • Aurora Kinase and Glucokinase Inhibitors: The 8-oxa-3-aza-bicyclo[3.2.1]octane scaffold has also been incorporated into inhibitors of Aurora kinases and glucokinase, demonstrating its versatility in modulating the properties of kinase inhibitors.[7]

G cluster_0 Mechanism of Action inhibitor Bridged Morpholine-Containing Kinase Inhibitor kinase Kinase Active Site (e.g., mTOR, Aurora Kinase) inhibitor->kinase Binds to hinge region binding Enhanced Binding Affinity & Selectivity kinase->binding effect Inhibition of Kinase Activity binding->effect

Central Nervous System (CNS) Drug Discovery

The ability of bridged morpholines to modulate lipophilicity makes them particularly interesting for CNS drug discovery, where controlling brain permeability is crucial.[12] The introduction of a bridged morpholine can decrease lipophilicity, which is often a beneficial strategy for CNS drug candidates.[12]

Conclusion: A Scaffold with a Rigid Future

The bridged morpholine scaffold represents a powerful tool in the medicinal chemist's arsenal. By imposing conformational restraint, these structures offer a means to fine-tune the three-dimensional shape of a molecule, leading to improvements in binding affinity, selectivity, and pharmacokinetic properties. The counterintuitive ability of certain bridged systems to lower lipophilicity further enhances their appeal. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, the application of bridged morpholine scaffolds is poised to expand, paving the way for the discovery of novel and more effective therapeutics.

References

  • Golding, B. T., et al. (2016). Concise syntheses of bridged morpholines. RSC Advances, 6(55), 49837-49840. [Link]

  • Degorce, S. L., Bodnarchuk, M. S., Cumming, I. A., & Scott, J. S. (2018). Lowering Lipophilicity by Adding Carbon: One-Carbon Bridges of Morpholines and Piperazines. Journal of Medicinal Chemistry, 61(19), 8934–8943. [Link]

  • Meher, C. P., Singh, A., & Dubey, A. (2022). An updated review on morpholine derivatives with their pharmacological actions. ResearchGate. [Link]

  • RSC Publishing. (2016). Concise syntheses of bridged morpholines. RSC Publishing. [Link]

  • Nagib, D. A., & MacMillan, D. W. C. (2011). General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination. ACS Medicinal Chemistry Letters. [Link]

  • Kourounakis, A. P., Xanthopoulos, D., & Tzara, A. (2020). A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709-752. [Link]

  • Degorce, S. L., Bodnarchuk, M. S., Cumming, I. A., & Scott, J. S. (2018). Lowering Lipophilicity by Adding Carbon: One-Carbon Bridges of Morpholines and Piperazines. Journal of Medicinal Chemistry - ACS Figshare. [Link]

  • Baran, P. S. (2020). Bioisosteres v2 - Recent Trends and Tactics. Baran Lab. [Link]

  • Ceraso, A., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(23), 4335-4361. [Link]

  • Kourounakis, A. P., et al. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. Molecules, 25(4), 945. [Link]

  • Kou, B., et al. (2017). Synthesis of Bridged Bicyclic Morpholine Amino Acids as Compact Modules for Medicinal Chemistry. Chemistry Letters, 46(6), 844-846. [Link]

  • Kourounakis, A., Xanthopoulos, D., & Tzara, A. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews. [Link]

  • ResearchGate. (2019). Contribution of the morpholine scaffold on the activity of... ResearchGate. [Link]

  • Degorce, S. L., et al. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. ACS Medicinal Chemistry Letters, 10(11), 1541-1546. [Link]

  • Ceraso, A., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications. [Link]

  • Golding, B. T. (2024). (PDF) Concise Syntheses of Bridged Morpholines. ResearchGate. [Link]

  • Wang, Y., et al. (2022). Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups. Molecules, 27(15), 4975. [Link]

  • Drug Hunter. (2025). Lowering lipophilicity by adding carbon? Trends in bridged saturated heterocycles. Drug Hunter. [Link]

  • Storer, R. I., et al. (2019). Discovery of 3-Oxabicyclo[4.1.0]heptane, a Non-nitrogen Containing Morpholine Isostere, and Its Application in Novel Inhibitors of the PI3K-AKT-mTOR Pathway. Journal of Medicinal Chemistry, 62(17), 7883-7901. [Link]

  • Taylor & Francis. (2025). Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. Taylor & Francis Online. [Link]

  • OUCI. (n.d.). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. OUCI. [Link]

  • Degorce, S. L., et al. (2018). Lowering Lipophilicity by Adding Carbon: One-Carbon Bridges of Morpholines and Piperazines. PubMed. [Link]

  • Academia.edu. (n.d.). Recent progress in the synthesis of morpholines. Academia.edu. [Link]

  • PubMed. (2020). Design and Synthesis of Backbone-Fused, Conformationally Constrained Morpholine-Proline Chimeras. PubMed. [Link]

  • ResearchGate. (2019). Recent progress in the synthesis of morpholines. ResearchGate. [Link]

  • National Center for Biotechnology Information. (n.d.). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. National Center for Biotechnology Information. [Link]

  • Figshare. (2018). Lowering Lipophilicity by Adding Carbon: One-Carbon Bridges of Morpholines and Piperazines. Figshare. [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis and characterization of a series of chiral alkoxymethyl morpholine analogs as dopamine receptor 4 (D4R) antagonists. National Center for Biotechnology Information. [Link]

  • ResearchGate. (2025). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). ResearchGate. [Link]

Sources

Foundational

The 2-Oxa-5-azabicyclo[2.2.1]heptane Scaffold: A Technical Guide to Structure-Activity Relationships at Nicotinic Acetylcholine Receptors

Abstract The 2-oxa-5-azabicyclo[2.2.1]heptane core represents a compelling, conformationally rigid scaffold for interrogating biological systems. As a bridged morpholine isostere, it offers a unique three-dimensional geo...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 2-oxa-5-azabicyclo[2.2.1]heptane core represents a compelling, conformationally rigid scaffold for interrogating biological systems. As a bridged morpholine isostere, it offers a unique three-dimensional geometry that can enforce specific pharmacophoric arrangements, thereby enhancing binding affinity and selectivity for target receptors. This guide provides an in-depth analysis of the structure-activity relationship (SAR) of ligands based on this scaffold, with a primary focus on their interaction with nicotinic acetylcholine receptors (nAChRs). While direct and extensive SAR literature for this specific oxa-aza scaffold at nAChRs is emerging, a robust and predictive model can be constructed by leveraging the vast body of research on its close structural analogue, the 7-azabicyclo[2.2.1]heptane system, which forms the core of the potent nAChR agonist, epibatidine. This document will detail synthetic strategies, delineate the key structural determinants for nAChR affinity and function by analogy to established ligands, provide validated experimental protocols for compound evaluation, and offer perspectives on future drug development efforts.

The Strategic Value of the 2-Oxa-5-azabicyclo[2.2.1]heptane Core

In medicinal chemistry, the concept of bioisosteric replacement is a cornerstone of rational drug design. The morpholine ring is a frequent component in approved drugs, valued for its physicochemical properties. However, its conformational flexibility can be a liability, leading to entropic penalties upon receptor binding and potential off-target effects. The 2-oxa-5-azabicyclo[2.2.1]heptane scaffold elegantly addresses this by "locking" the morpholine structure into a rigid boat-like conformation.[1]

This rigidity offers several key advantages for drug design:

  • Reduced Entropic Cost of Binding: Pre-organizing the molecule into a receptor-relevant conformation minimizes the loss of conformational entropy upon binding, which can translate to higher affinity.

  • Precise Vectorial Arrangement of Substituents: The fixed geometry allows for the precise positioning of functional groups in three-dimensional space to optimize interactions with receptor subsites.

  • Novel Intellectual Property: As a less explored scaffold compared to more conventional heterocycles, it provides fertile ground for discovering novel chemical entities with unique pharmacological profiles.

The core itself is a chiral structure, with the (1S,4S) and (1R,4R) enantiomers being common starting points for synthetic efforts.[2][3]

Synthetic Pathways to the Core Scaffold

An efficient and scalable synthesis is paramount for the exploration of any chemical scaffold. The most prevalent and effective routes to the 2-oxa-5-azabicyclo[2.2.1]heptane core commence from readily available chiral precursors, most notably trans-4-hydroxy-L-proline.

An improved, high-yield, six-step synthesis utilizes a benzyloxycarbonyl (Cbz) protecting group for the amine, proceeding through mild reaction conditions to yield the target compound in an overall yield of 70%.[4] This method represents an improvement over earlier routes that used benzoyl protection, which required more tedious deprotection steps.[4]

Experimental Protocol: Synthesis of (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane

This protocol is adapted from the Cbz-protected route described in the literature.[4]

  • Step 1: N-Protection: Commercially available trans-4-hydroxy-L-proline is protected with a benzyloxycarbonyl (Cbz) group.

  • Step 2: Esterification: The carboxylic acid is converted to its methyl ester using a suitable esterification method.

  • Step 3: Sulfonylation: The hydroxyl group is activated by conversion to a tosylate or mesylate.

  • Step 4: Intramolecular Cyclization: The ester is treated with a base (e.g., sodium methoxide in methanol) to induce an intramolecular Williamson ether synthesis, forming the bicyclic core.

  • Step 5: Reduction: The ester group is reduced to a primary alcohol.

  • Step 6: Deprotection: The Cbz group is removed via catalytic hydrogenation (e.g., H₂, Pd/C) to yield the final (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane product.

The logical flow of this synthetic approach is illustrated below.

G start trans-4-hydroxy-L-proline step1 N-Cbz Protection start->step1 step2 Esterification step1->step2 step3 Sulfonylation (OH) step2->step3 step4 Base-induced Intramolecular Cyclization step3->step4 step5 Ester Reduction step4->step5 step6 Cbz Deprotection (H2, Pd/C) step5->step6 end_node (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane step6->end_node

Caption: Key stages in the synthesis of the core scaffold.

Structure-Activity Relationship (SAR) at Nicotinic Acetylcholine Receptors (nAChRs)

Neuronal nAChRs are ligand-gated ion channels that play critical roles in cognitive function, learning, memory, and addiction.[5] They are important therapeutic targets for a range of disorders. The development of subtype-selective nAChR ligands is a major goal in medicinal chemistry.

While comprehensive SAR studies focusing specifically on the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold are not yet prevalent in peer-reviewed literature, the profound structural similarity to the 7-azabicyclo[2.2.1]heptane core of epibatidine allows for the construction of a highly predictive SAR model. Epibatidine is an exceptionally potent nAChR agonist, and its SAR is extensively documented.[6][7][8]

The core pharmacophore for high-affinity nAChR agonists consists of two key features:

  • A basic, protonatable nitrogen atom (pKa ~7.5-9.5).

  • A hydrogen bond acceptor, typically a pyridine nitrogen, located at a specific distance from the basic center.

G cluster_0 nAChR Pharmacophore Model N_basic Basic Nitrogen (Protonated at phys. pH) (H-bond Donor) HBA Hydrogen Bond Acceptor (e.g., Pyridine N) N_basic->HBA ~4.4 Å

Caption: Essential pharmacophoric elements for nAChR agonism.

The Bicyclic Core: A Rigid Foundation

The rigid bicyclo[2.2.1]heptane framework is critical. It orients the basic nitrogen (N-5) and the C-3 substituent in a fixed spatial relationship. In the analogous epibatidine series, the exo orientation of the pyridinyl substituent at the C-2 position is crucial for high affinity.[6][8] It is highly probable that a similar stereochemical preference exists for C-3 substituents on the 2-oxa-5-azabicyclo[2.2.1]heptane core. The introduction of the oxygen atom at the 2-position, replacing a methylene group from the 7-azabicyclo[2.2.1]heptane core, is expected to increase the polarity of the scaffold and may introduce a potential hydrogen bond accepting site, which could influence receptor subtype selectivity.

N-5 Position: Modulating Affinity and Function

In the related 7-azabicyclo[2.2.1]heptane series, substitution on the bridge nitrogen generally has a profound impact on activity.

  • N-H (nor-epibatidine analogs): The unsubstituted nitrogen is well-tolerated and often maintains high affinity.

  • N-Methyl: Small alkyl groups like methyl can be accommodated. For instance, derivatives of (-)-7-methyl-2-(5-(pyridinyl)pyridin-3-yl)-7-azabicyclo[2.2.1]heptane show picomolar binding affinity.[2]

  • N-Arylalkyl: Larger substituents, such as N-(3-pyridylmethyl), can retain potent affinity (Ki = 98 nM), indicating the presence of a significant pocket around the nitrogen.[4]

Inference for 2-Oxa-5-azabicyclo[2.2.1]heptane: It is predicted that small alkyl and arylalkyl substituents on the N-5 position will be well-tolerated and can be used to fine-tune affinity and selectivity for different nAChR subtypes. This position serves as a key vector for exploring additional receptor interactions.

C-3 Position: The Key to Subtype Selectivity and Potency

The substituent at the C-3 position (analogous to C-2 in epibatidine) is the primary determinant of potency and selectivity. By analyzing the extensive SAR of 2-substituted 7-azabicyclo[2.2.1]heptanes, we can infer the requirements for C-3 substituted 2-oxa-5-azabicyclo[2.2.1]heptane analogs. The most common substituent is a pyridinyl ring, mimicking the structure of nicotine.

Table 1: SAR of 2'-Substituted Pyridin-5'-yl Analogues of Epibatidine

2'-Substituent (on Pyridine)Relative Affinity (α4β2 nAChR)Functional ActivityReference
-Cl (Epibatidine) Very High (Ki < 1 nM)Potent Agonist[6]
-F Very HighPotent Agonist[6]
-Br Very HighPotent Agonist[6]
-I Very HighPotent Agonist[6]
-H HighPotent Agonist[6]
-OH LowAgonist[6]
-NH₂ ModerateAgonist[6]
-N(CH₃)₂ LowAgonist[6]

Analysis and Extrapolation:

  • Halogen Substituents: Small, electron-withdrawing groups at the 2'-position of the pyridine ring are optimal for high affinity at the α4β2 nAChR subtype.[6] Fluorine and chlorine are particularly favorable. This suggests that a (3-((2-chloropyridin-5-yl))-2-oxa-5-azabicyclo[2.2.1]heptane) would be a primary target for synthesis.

  • Hydrogen Bond Donors/Acceptors: Replacing the halogen with hydrogen bond donors like -OH or -NH₂ leads to a significant drop in affinity, suggesting this region of the receptor binding pocket is sterically constrained and/or hydrophobic.[6]

  • Bulky Groups: The introduction of bulk on the pyridine ring can dramatically alter function. For example, adding a 3'-phenyl group to 2'-substituted epibatidine analogues can convert agonists into antagonists, demonstrating that receptor recognition and functional activation have distinct structural requirements.[8]

Further complexity arises from substitutions at multiple positions on the pyridine ring. A 2'-chloro, 3'-amino substituted epibatidine analogue was found to be an extremely potent and selective ligand with a Ki of 0.001 nM at α4β2 nAChRs.[7] This highlights the potential for multi-vector optimization.

Inference for 2-Oxa-5-azabicyclo[2.2.1]heptane: The SAR trends observed for epibatidine are expected to hold true. The most promising initial candidates would feature a C-3 substituent of a 2-chloro- or 2-fluoropyridin-5-yl moiety. The introduction of the bridge oxygen may slightly alter the optimal electronics and sterics of the pyridine substituent compared to the epibatidine series.

Methodologies for Pharmacological Evaluation

Validating the SAR of novel compounds requires robust and reproducible biological assays. The two primary methods for characterizing ligands at nAChRs are radioligand binding assays (to determine affinity) and functional assays (to determine efficacy and potency).

Experimental Protocol 1: Competitive Radioligand Binding Assay for nAChR Affinity

This protocol is designed to determine the binding affinity (Ki) of a test compound by measuring its ability to displace a known radioligand from the receptor.

  • Preparation of Membranes:

    • Homogenize rat brain tissue (cortex or hippocampus) in ice-cold Tris-HCl buffer (50 mM, pH 7.4).

    • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

    • Centrifuge the resulting supernatant at 40,000 x g for 20 minutes at 4°C.

    • Resuspend the pellet in fresh buffer and repeat the centrifugation. The final pellet, containing the membrane fraction rich in nAChRs, is resuspended in buffer and protein concentration is determined (e.g., via Bradford assay).

  • Assay Setup (in 96-well plates):

    • To each well, add:

      • 50 µL of assay buffer.

      • 50 µL of test compound at various concentrations (typically a 10-point serial dilution).

      • 50 µL of radioligand (e.g., [³H]Epibatidine or [³H]Cytisine) at a fixed concentration near its Kd value (e.g., 0.2 nM).

      • 50 µL of the membrane preparation (50-100 µg of protein).

    • Total Binding Wells: Contain buffer instead of test compound.

    • Non-specific Binding Wells: Contain a high concentration of a known nAChR ligand (e.g., 100 µM nicotine) to saturate all specific binding sites.

  • Incubation:

    • Incubate the plates for 2-4 hours at 4°C to reach equilibrium.

  • Harvesting and Scintillation Counting:

    • Rapidly filter the contents of each well through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. This separates the membrane-bound radioligand from the unbound.

    • Wash the filters rapidly with ice-cold buffer to remove any non-specifically trapped radioligand.

    • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Calculate IC₅₀ values by fitting the competition data to a one-site sigmoidal dose-response curve using non-linear regression.

    • Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Protocol 2: Calcium Flux Functional Assay for nAChR Agonism

This cell-based assay measures the functional response (ion channel opening) to a ligand by detecting the influx of calcium, a key second messenger for many nAChR subtypes.

  • Cell Culture and Plating:

    • Use a cell line stably or transiently expressing the nAChR subtype of interest (e.g., HEK-293 or SH-SY5Y cells expressing α4β2 or α7 nAChRs).

    • Plate the cells in black-walled, clear-bottom 96-well plates and grow to ~90% confluency.

  • Dye Loading:

    • Aspirate the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

    • Incubate for 45-60 minutes at 37°C to allow for dye uptake and de-esterification.

    • Wash the cells gently with assay buffer to remove excess extracellular dye.

  • Compound Addition and Signal Detection:

    • Use an automated fluorescence plate reader (e.g., a FLIPR or FlexStation) capable of simultaneous liquid addition and kinetic reading.

    • Establish a baseline fluorescence reading for ~20 seconds.

    • Add the test compound at various concentrations and continue to monitor the fluorescence signal for 2-3 minutes.

  • Data Analysis:

    • The response is typically measured as the peak fluorescence intensity minus the baseline reading.

    • Plot the response against the logarithm of the test compound concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (potency) and the maximum response (Emax, efficacy) relative to a full agonist like acetylcholine or epibatidine.

The workflow for evaluating novel compounds is a self-validating system, moving from binding affinity to functional activity.

G cluster_0 Compound Evaluation Workflow synthesis Synthesis of 2-Oxa-5-azabicyclo[2.2.1]heptane Analog binding Radioligand Binding Assay synthesis->binding functional Calcium Flux Functional Assay synthesis->functional affinity Determine Affinity (Ki) binding->affinity sar Establish SAR affinity->sar efficacy Determine Potency (EC50) & Efficacy (Emax) functional->efficacy efficacy->sar

Caption: Integrated workflow for SAR determination.

Conclusion and Future Perspectives

The 2-oxa-5-azabicyclo[2.2.1]heptane scaffold is a promising, yet underexplored, platform for the design of novel nAChR modulators. By leveraging the extensive SAR data from the closely related and well-validated 7-azabicyclo[2.2.1]heptane (epibatidine) series, a clear and predictive path for drug design emerges.

Key Inferred SAR Insights:

  • Core & Stereochemistry: A rigid exo-substituted bicyclic core is essential.

  • N-5 Position: Allows for modulation of physicochemical properties and exploration of additional receptor interactions with small alkyl or arylalkyl groups.

  • C-3 Position: The primary driver of potency and selectivity. A pyridinyl moiety with small, electron-withdrawing substituents at its 2'-position is predicted to yield high-affinity ligands for the α4β2 nAChR subtype.

The next critical step is the systematic synthesis and pharmacological evaluation of a focused library of 3-substituted 2-oxa-5-azabicyclo[2.2.1]heptane derivatives to validate this predictive model. The introduction of the oxygen bridge atom, compared to the methylene bridge in epibatidine analogues, may offer advantages in terms of metabolic stability and potential for improved subtype selectivity. Future work should focus on exploring a diverse range of heterocyclic substituents at the C-3 position and characterizing the resulting compounds across a broad panel of nAChR subtypes (α4β2, α7, α3β4, etc.) to unlock the full therapeutic potential of this unique scaffold.

References

  • Yao, L., et al. (2013). An improved synthesis of (lS,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. Chinese Chemical Letters, 24(11), 987-989. [Link]

  • Garsi, J. B., et al. (2022). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. The Journal of Organic Chemistry, 87(16), 11261-11273. [Link]

  • Portoghese, P. S., & Sepp, D. T. (1971). Conformationally rigid analogues of morpholine. Synthesis of 2-oxa-5-azabicyclo[2.2.1]heptane. Journal of Heterocyclic Chemistry, 8(4), 591-593. [Link]

  • Carroll, F. I., et al. (2001). Synthesis, nicotinic acetylcholine receptor binding, and antinociceptive properties of 2-exo-2-(2'-substituted 5'-pyridinyl)-7-azabicyclo[2.2.1]heptanes. Epibatidine analogues. Journal of Medicinal Chemistry, 44(13), 2229-2237. [Link]

  • Gopalakrishnan, S. M., et al. (2011). Functional characterization and high-throughput screening of positive allosteric modulators of α7 nicotinic acetylcholine receptors in IMR-32 neuroblastoma cells. Assay and Drug Development Technologies, 9(6), 564-573. [Link]

  • Liang, F., et al. (1997). Synthesis and nicotinic acetylcholine receptor binding properties of exo-2-(2'-fluoro-5'-pyridinyl)-7-azabicyclo-[2.2.1]heptane: A new positron emission tomography ligand for nicotinic receptors. Journal of Medicinal Chemistry, 40(15), 2293-2295. [Link]

  • Carroll, F. I., et al. (2002). Synthesis, Nicotinic Acetylcholine Receptor Binding, and Antinociceptive Properties of 2-exo-2-(2',3'-Disubstituted 5'-pyridinyl)-7-azabicyclo[2.2.1]heptanes: Epibatidine Analogues. Journal of Medicinal Chemistry, 45(20), 4455-4461. [Link]

  • Chemsapce. (n.d.). 2-[(1S,4S)-1-(hydroxymethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carbonyl]-4-(trifluoromethyl)pyridin-3-ol. Chemspace. [Link]

  • Henderson, B. J., et al. (2021). Novel Putative Positive Modulators of α4β2 nAChRs Potentiate Nicotine Reward-Related Behavior. International Journal of Molecular Sciences, 22(16), 8466. [Link]

  • Dani, J. A., & Bertrand, D. (2007). Nicotinic acetylcholine receptors and nicotinic cholinergic mechanisms of the central nervous system. Annual Review of Pharmacology and Toxicology, 47, 699-729. [Link]

  • ResearchGate. (2025). Synthesis of (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives by an epimerization-lactamization cascade reaction. ResearchGate. [Link]

  • Carroll, F. I., et al. (2002). Synthesis, nicotinic acetylcholine receptor binding, and antinociceptive properties of 2-exo-2-(2',3'-disubstituted 5'-pyridinyl)-7-azabicyclo[2.2.1]heptanes: epibatidine analogues. ChEMBL. [Link]

  • Pallavicini, M., et al. (2023). Advances in small molecule selective ligands for heteromeric nicotinic acetylcholine receptors. Biochemical Pharmacology, 214, 115652. [Link]

  • Carroll, F. I., et al. (2001). Synthesis, nicotinic acetylcholine receptor binding, and antinociceptive properties of 2-exo-2-(2'-substituted-3'-phenyl-5'-pyridinyl)-7-azabicyclo[2.2.1]heptanes. Novel nicotinic antagonist. Journal of Medicinal Chemistry, 44(24), 4039-4041. [Link]

  • Gao, Y., et al. (2007). Derivatives of (-)-7-methyl-2-(5-(pyridinyl)pyridin-3-yl)-7-azabicyclo[2.2.1]heptane are potential ligands for positron emission tomography imaging of extrathalamic nicotinic acetylcholine receptors. Journal of Medicinal Chemistry, 50(16), 3814-3824. [Link]

  • Papke, R. L., et al. (2020). Nicotinic Acetylcholine Receptor Accessory Subunits Determine the Activity Profile of Epibatidine Derivatives. Molecular Pharmacology, 98(4), 328-342. [Link]

  • Cheburkin, V. V., et al. (2012). 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands. Bioorganic & Medicinal Chemistry Letters, 22(12), 4059-4063. [Link]

  • Google Patents. (2019). WO2019012093A1 - Inhibitors of leucine rich repeat kinase 2.
  • Google Patents. (2018). WO2018112843A1 - Heteroaryl piperidine ether allosteric modulators of the m4 muscarinic acetylcholine receptor.

Sources

Exploratory

A Technical Guide to Conformationally Restricted Morpholine Amino Acid Derivatives in Drug Discovery

Abstract Morpholine amino acid derivatives that are conformationally restricted represent a pivotal class of scaffolds in modern medicinal chemistry. By integrating the favorable physicochemical properties of the morphol...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Morpholine amino acid derivatives that are conformationally restricted represent a pivotal class of scaffolds in modern medicinal chemistry. By integrating the favorable physicochemical properties of the morpholine ring with the principles of conformational constraint, these structures offer a powerful strategy for enhancing the potency, selectivity, and pharmacokinetic profiles of therapeutic agents.[1][2] This guide provides an in-depth exploration of the synthesis, conformational analysis, and application of these derivatives for researchers, scientists, and professionals in drug development. We will delve into the causal relationships behind experimental designs, present validated protocols, and survey the role of these unique molecular architectures in targeting a range of diseases.

Introduction

The Morpholine Scaffold: A Privileged Structure in Medicinal Chemistry

The morpholine ring, a six-membered heterocycle containing both an amine and an ether functional group, is recognized as a "privileged scaffold" in drug discovery.[1] Its prevalence is attributed to a unique combination of properties:

  • Physicochemical Balance: The morpholine moiety imparts a favorable balance of hydrophilicity and lipophilicity, which can improve aqueous solubility and cell permeability.[3]

  • Metabolic Stability: The ether linkage is generally resistant to metabolic degradation, contributing to improved in vivo stability and prolonged bioavailability of drug candidates.[3][4]

  • Synthetic Tractability: The morpholine ring can be readily synthesized and incorporated into a wide range of molecular frameworks.[1]

  • pKa Modulation: The presence of the oxygen atom lowers the basicity of the nitrogen atom, resulting in a reduced pKa value compared to analogous piperidines. This can be advantageous for optimizing interactions with biological targets and reducing off-target effects.[3]

The Power of Conformational Restriction in Drug Design

Conformational restriction is a key strategy in medicinal chemistry to pre-organize a molecule into its bioactive conformation, the specific three-dimensional shape it adopts when binding to a biological target.[2] By reducing the molecule's flexibility, several therapeutic advantages can be achieved:

  • Enhanced Potency: By minimizing the entropic penalty of binding, where the molecule does not need to "waste" energy adopting the correct shape, a higher binding affinity can be achieved.

  • Improved Selectivity: A rigid conformation can be designed to fit the target's binding site with high precision, reducing interactions with off-target proteins and minimizing side effects.

  • Favorable Pharmacokinetics: Reduced conformational flexibility can lead to decreased metabolism and improved metabolic stability.[2]

By combining the morpholine scaffold with conformational constraints, a powerful class of amino acid derivatives emerges, offering a sophisticated tool for the design of next-generation therapeutics, particularly as peptidomimetics that can mimic the secondary structures of peptides.[5][6]

Synthesis of Conformationally Restricted Morpholine Amino Acid Derivatives

The synthesis of these complex scaffolds often involves multi-step sequences that build upon readily available starting materials like natural amino acids. A common and effective strategy is the use of a diversity-oriented synthesis (DOS) approach, which allows for the generation of a wide variety of structurally diverse molecules.[5][6]

General Synthetic Workflow

A representative workflow for the synthesis and analysis of these derivatives can be visualized as a multi-stage process, beginning with chiral starting materials and culminating in biological evaluation.

G cluster_0 Synthesis & Derivatization cluster_1 Purification & Analysis cluster_2 Biological Evaluation start Chiral Pool Starting Material (e.g., Amino Acids) reductive_amination Reductive Amination start->reductive_amination cyclization Intramolecular Cyclization reductive_amination->cyclization derivatization Appendage Diversity cyclization->derivatization purification Chromatographic Purification derivatization->purification conformational_analysis Conformational Analysis (NMR, X-ray) purification->conformational_analysis screening Biological Screening conformational_analysis->screening sar_studies Structure-Activity Relationship (SAR) screening->sar_studies sar_studies->derivatization Iterative Optimization

Caption: A generalized workflow for the synthesis and evaluation of conformationally restricted morpholine amino acid derivatives.

Key Synthetic Protocol: Reductive Amination and Intramolecular Cyclization

This protocol describes a common method for constructing the morpholine core from an amino acid derivative. The choice of a starting amino acid with existing stereocenters is crucial as it imparts chirality to the final product.

Step 1: Reductive Amination

  • Reactants: An O-protected α-hydroxy aldehyde (e.g., O-silylated glyceraldehyde) and an amino acid ester (e.g., L-threonine methyl ester).

  • Procedure: The aldehyde and amino acid ester are dissolved in a suitable solvent such as methanol. A reducing agent, typically sodium cyanoborohydride (NaBH₃CN), is added portion-wise at 0 °C. The reaction is stirred at room temperature until completion, monitored by thin-layer chromatography (TLC).

  • Causality: Reductive amination is a robust method for forming a new carbon-nitrogen bond. The use of NaBH₃CN is advantageous as it is selective for the iminium ion intermediate and does not readily reduce the starting aldehyde.

Step 2: Acid-Promoted Deprotection and Intramolecular Cyclization

  • Reactant: The product from Step 1.

  • Procedure: The crude product from the reductive amination is dissolved in a solvent like dichloromethane (DCM) and treated with a mild acid, such as trifluoroacetic acid (TFA) or a Lewis acid. The reaction promotes the removal of the O-protecting group (e.g., silyl group) and facilitates an intramolecular trans-acetalization or cyclization to form the morpholine ring.

  • Causality: The acidic conditions are necessary to first deprotect the hydroxyl group, which then acts as a nucleophile to attack an electrophilic carbon, leading to the formation of the heterocyclic ring. This intramolecular reaction is entropically favored.

This core scaffold can then be further functionalized to introduce "appendage diversity," allowing for the exploration of structure-activity relationships (SAR).[5]

Conformational Analysis

Understanding the three-dimensional structure and conformational preferences of these derivatives is paramount to rational drug design.[7] The morpholine ring typically adopts a stable chair conformation to minimize steric and torsional strain.[7][8] The key conformational question often revolves around the orientation of substituents on both the nitrogen and carbon atoms of the ring.

Primary Analytical Techniques
  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton (¹H) NMR is a powerful tool for determining the conformation in solution. The magnitude of the vicinal coupling constants (³J) between adjacent protons is directly related to the dihedral angle between them, as described by the Karplus equation.[7] For instance, a large coupling constant (typically 8-13 Hz) between two protons on adjacent carbons is indicative of an axial-axial relationship in a chair conformation, while smaller coupling constants (1-5 Hz) suggest axial-equatorial or equatorial-equatorial arrangements. Carbon (¹³C) NMR can also provide valuable conformational information, as the chemical shifts of ring carbons are sensitive to the stereochemistry of substituents.[9][10]

  • X-ray Crystallography: This technique provides the definitive solid-state structure of a molecule, offering precise bond lengths, bond angles, and dihedral angles. While the solid-state conformation may not always perfectly reflect the conformation in solution, it provides an invaluable, high-resolution snapshot of a low-energy conformer.

  • Computational Modeling: Molecular mechanics and quantum mechanics calculations are used to predict the relative energies of different conformers (e.g., chair vs. boat, axial vs. equatorial substituents) and to map the potential energy surface of the molecule.[7]

Data Summary: Conformational Preferences

The following table summarizes typical energy differences between the primary conformers of the morpholine ring. The chair conformation with an equatorial substituent on the nitrogen (Chair-Eq) is generally the most stable.[8]

Conformer ComparisonTechniqueApproximate Energy Difference (kcal/mol)Reference
Chair vs. Skew-BoatTheoretical Calculations~7.5[7]
Chair-Eq vs. Chair-AxIR Resonant VUV-MATI SpectroscopyChair-Eq is more stable[8]

Applications in Drug Discovery and Development

The unique structural and physicochemical properties of conformationally restricted morpholine amino acid derivatives make them highly valuable scaffolds in various therapeutic areas.[11][12]

Case Study: Morpholine Scaffolds as Kinase Inhibitors

Many clinically successful drugs and promising drug candidates targeting kinases incorporate a morpholine moiety.[1] The morpholine ring can engage in crucial hydrogen bond interactions within the ATP-binding pocket of kinases.[13]

For example, in the phosphatidylinositol 3-kinase (PI3K) inhibitor ZSTK474, one of the morpholine groups assumes a chair conformation where its oxygen atom forms a key hydrogen bond with the backbone amide of a valine residue in the hinge region of the enzyme.[13] This interaction is critical for the inhibitor's potency.

G cluster_pathway PI3K/Akt/mTOR Signaling Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylation PIP2 PIP2 PIP2->PIP3 Akt Akt PIP3->Akt Activation mTOR mTOR Akt->mTOR Activation CellGrowth Cell Growth & Proliferation mTOR->CellGrowth Promotes ZSTK474 ZSTK474 (Morpholine-containing Inhibitor) ZSTK474->PI3K Inhibition

Caption: Simplified PI3K signaling pathway showing the inhibitory action of a morpholine-containing drug.

Peptidomimetic Applications

These derivatives are excellent scaffolds for creating peptidomimetics, compounds that mimic the structure and function of peptides but with improved stability and oral bioavailability.[5][6] By constraining the geometry of the morpholine amino acid, it is possible to mimic specific peptide secondary structures, such as β-turns, which are often involved in protein-protein interactions.[14] This makes them valuable tools for developing drugs that target these challenging interactions, which are implicated in a wide range of diseases.[5]

Future Perspectives and Challenges

The field of conformationally restricted morpholine amino acid derivatives continues to evolve. Future research will likely focus on the development of more efficient and stereoselective synthetic methods to access even more complex and diverse scaffolds. Furthermore, as our understanding of the structural biology of disease targets improves, there will be greater opportunities to design these derivatives with even higher precision to achieve desired therapeutic outcomes.

Challenges remain in the large-scale synthesis of these often complex molecules and in accurately predicting their conformational behavior in different biological environments. However, the continued integration of advanced synthetic chemistry, sophisticated analytical techniques, and computational modeling promises to overcome these hurdles, solidifying the role of these powerful scaffolds in the future of drug discovery.

References

  • Khamitova, et al. (2023). Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically Active Compounds (Review). Drug development & registration. Available at: [Link]

  • Lenci, E., et al. (2018). Diversity-Oriented Synthesis and Chemoinformatic Analysis of the Molecular Diversity of sp3-Rich Morpholine Peptidomimetics. Frontiers in Chemistry, 6, 522. Available at: [Link]

  • Fallacara, A. L., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(23), 4337-4361. Available at: [Link]

  • Fallacara, A. L., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(23), 4337-4361. Available at: [Link]

  • Purohit, D., et al. (2022). An updated review on morpholine derivatives with their pharmacological actions. GSC Biological and Pharmaceutical Sciences, 19(01), 229–237. Available at: [Link]

  • Lenci, E., et al. (2018). Diversity-Oriented Synthesis and Chemoinformatic Analysis of the Molecular Diversity of sp3-Rich Morpholine Peptidomimetics. Frontiers in Chemistry, 6. Available at: [Link]

  • Jones, A. J., et al. (1976). Morpholines: stereochemistry and preferred steric course of quaternization. Canadian Journal of Chemistry, 54(8), 1264-1275. Available at: [Link]

  • Lenci, E., et al. (2018). Morpholine-containing molecular scaffolds of our in-house library. ResearchGate. Available at: [Link]

  • Jones, A. J., et al. (1976). Morpholines: stereochemistry and preferred steric course of quaternization. Canadian Journal of Chemistry, 54(8), 1264-1275. Available at: [Link]

  • Schiaroli, N., et al. (2020). Synthesis of morpholine‐β‐amino acids for peptide and optoelectronic applications. ResearchGate. Available at: [Link]

  • Lee, J., et al. (2023). Unraveling the Conformational Preference of Morpholine: Insights from Infrared Resonant Vacuum Ultraviolet Photoionization Mass Spectroscopy. The Journal of Physical Chemistry Letters, 14(42), 9530-9536. Available at: [Link]

  • Venkatesan, G. A., et al. (2021). Structural Effects of Morpholine Replacement in ZSTK474 on Class I PI3K Isoform Inhibition: Development of Novel MEK/PI3K Bifunctional Inhibitors. Molecules, 26(11), 3169. Available at: [Link]

  • Hedapara, K. R., & Kharadi, G. J. (2014). Synthesis, Characterization and Biological Evaluation of Novel Morpholine Derivatives. International Journal for Pharmaceutical Research Scholars, 3(3), 132-137. Available at: [Link]

  • Le Fer, G., et al. (2024). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. ACS Omega, 9(7), 8196-8204. Available at: [Link]

  • Sameaa, E. O., & Sura, S. J. (2017). Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Iraqi Journal of Pharmaceutical Sciences, 26(2), 1-10. Available at: [Link]

  • Singh, A., & Singh, R. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. Available at: [Link]

  • Sameaa, E. O., et al. (2017). Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Iraqi Journal of Pharmaceutical Sciences, 26(2), 1-10. Available at: [Link]

  • Lee, Y., et al. (2022). Peptidomimetics and Their Applications for Opioid Peptide Drug Discovery. Molecules, 27(17), 5698. Available at: [Link]

  • Zaretsky, S., et al. (2020). Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. Molecules, 25(24), 5940. Available at: [Link]

  • Glinkerman, C. M., et al. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. Available at: [Link]

  • Synthesis of a conformationally constrained delta-amino acid building block. (2014). Amino Acids, 45(3), 511-518. Available at: [Link]

Sources

Foundational

2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic Acid: Structural Logic &amp; Synthetic Applications

This guide provides an in-depth technical analysis of 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid , a conformationally constrained bicyclic amino acid. This scaffold is increasingly utilized in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid , a conformationally constrained bicyclic amino acid. This scaffold is increasingly utilized in medicinal chemistry as a bridged morpholine surrogate and a rigid proline isostere, offering unique vectors for drug design.

[1][2][3]

Part 1: Structural Architecture & Stereochemical Definition

The 2-oxa-5-azabicyclo[2.2.1]heptane core represents a fusion of morpholine and pyrrolidine characteristics within a rigid bicyclic framework. Unlike flexible morpholines, this scaffold locks the heteroatoms into a specific spatial orientation, reducing the entropic penalty of receptor binding.

IUPAC Numbering & Connectivity

The numbering of the bicyclo[2.2.1] system is critical for accurate derivatization.

  • Bridgehead C1: Adjacent to the oxygen atom.

  • Position 2 (Oxa): The ether oxygen.

  • Position 3: Methylene bridge carbon.

  • Bridgehead C4: Quaternary carbon bearing the carboxylic acid; adjacent to the nitrogen.

  • Position 5 (Aza): The secondary amine nitrogen.

  • Position 6: Methylene carbon.

  • Position 7: The methano-bridge carbon.

Key Structural Feature: The 4-carboxylic acid substituent is located at the bridgehead position adjacent to the nitrogen. This makes the compound a bridged proline isostere , where the


-carbon (C4) is quaternary and part of the bicyclic junction.
Stereochemistry

The scaffold possesses two chiral centers at the bridgeheads (C1 and C4).

  • Configuration: The biologically relevant isomer typically described is (1S, 4S) .[1][2][3]

  • Conformation: The [2.2.1] bridge forces the ring into a rigid boat-like conformation, distinct from the chair conformation of morpholine or the envelope puckering of proline.

Structure cluster_0 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid C1 C1 (Bridgehead) O2 O2 (Ether) C1->O2 C7 C7 (Bridge) C1->C7 C3 C3 O2->C3 C4 C4 (Bridgehead-COOH) C3->C4 N5 N5 (Amine) C4->N5 COOH COOH C4->COOH Substituent C6 C6 N5->C6 C6->C1 C7->C4

Caption: Connectivity map of the 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid scaffold.[4][5] Note the C4 bridgehead functionalization.

Part 2: Synthesis Strategy

Synthesizing the 4-carboxylic acid derivative is significantly more challenging than the unsubstituted parent scaffold. The standard route (Portoghese method) typically consumes the proline carboxyl group to form the ether bridge, resulting in a non-carboxylated bridgehead.

To retain the carboxylic acid at the bridgehead (C4), a "Chiron Approach" starting from (S)-Pyroglutamic acid is the established protocol. This pathway avoids the reduction of the C-terminus and instead builds the bridge via functionalization of the pyrrolidinone ring.

The Pyroglutamic Acid Route

This route ensures the retention of the quaternary center at the bridgehead.

Step-by-Step Protocol Logic:

  • Starting Material: (S)-Pyroglutamic acid (5-oxoproline).

  • Protection: Esterification of the carboxyl group and protection of the lactam nitrogen (e.g., Boc or Cbz).

  • C4-Functionalization: Introduction of a hydroxymethyl equivalent at the C4 position of the pyrrolidinone ring. This is the critical step that provides the carbon atom for the bridge.

  • Reduction & Cyclization: Selective reduction of the lactam carbonyl (C5 of proline) and the introduced hydroxymethyl group, followed by intramolecular cyclization (ether formation) between the C4-sidechain and the C2-hydroxyl (derived from the lactam).

    • Note: The specific regiochemistry ensures the carboxyl group at the original C2 position (now C4 of the bicycle) remains intact.

Comparative Synthesis Workflow

Synthesis Start Start: (S)-Pyroglutamic Acid (C2-COOH retained) Step1 1. N-Protection (Boc/Cbz) 2. Esterification Start->Step1 Step2 3. C4-Functionalization (Introduction of Bridge Precursor) Step1->Step2 Step3 4. Lactam Reduction & Cyclization (Intramolecular Etherification) Step2->Step3 End Target: (1S,4S)-2-oxa-5-azabicyclo[2.2.1] heptane-4-carboxylic acid Step3->End AltStart Alternative: Trans-4-Hydroxy-L-Proline AltEnd Result: Unsubstituted Bridgehead (Carboxyl lost to bridge) AltStart->AltEnd Standard Route

Caption: Synthetic pathway comparison. The Pyroglutamic acid route preserves the bridgehead carboxyl, unlike the standard Hydroxyproline route.

Part 3: Physicochemical Properties & Applications

The 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid scaffold offers a distinct profile compared to its acyclic or monocyclic counterparts.

Physicochemical Profile

Data summarized below highlights the scaffold's utility in fragment-based drug discovery (FBDD).

PropertyValue / CharacteristicImpact on Drug Design
Molecular Weight ~179.6 g/mol (HCl salt)Ideal for fragment libraries (<300 Da).
LogP ~ -1.5 to -0.5 (Predicted)High water solubility; lowers lipophilicity of fusion peptides.
Rigidity High (Bicyclic Bridge)Reduces entropic cost of binding; locks side chains in vector-specific orientations.
pKa (Amine) ~8.5 - 9.0Slightly lower than proline due to inductive effect of the ether oxygen.
H-Bonding 1 Donor (NH), 3 AcceptorsEther oxygen acts as a weak acceptor; Carboxyl is a donor/acceptor.
Key Applications in Drug Discovery
  • Peptidomimetics (Proline Isostere):

    • The scaffold mimics the turn-inducing properties of proline but with greater rigidity.

    • The bridgehead carboxyl allows for incorporation into peptide chains as a constrained

      
      -amino acid, locking the 
      
      
      
      and
      
      
      torsion angles.
    • Usage: Design of protease inhibitors (e.g., HCV, HIV) where a rigid P2 or P1' residue is required.

  • Morpholine Surrogate:

    • Morpholine is a common "privileged structure" in medicinal chemistry. This bicyclic analogue maintains the electronic properties of morpholine (basic amine + ether oxygen) but restricts the conformational flipping of the ring.

    • Benefit: Can improve metabolic stability by blocking oxidative sites on the ring.

  • GABA Analogues:

    • The structure contains an embedded

      
      -amino acid motif.[6] Decarboxylation or modification of the C4-acid can yield conformationally constrained GABA analogues, targeting receptors like GABA-B or 
      
      
      
      subunits (similar to Pregabalin/Gabapentin).

Part 4: Experimental Handling & Safety

Solubility & Stability
  • Solubility: Highly soluble in water, methanol, and DMSO. Moderately soluble in dichloromethane.

  • Stability: The [2.2.1] system is chemically robust. However, the bridgehead carboxylic acid is sterically hindered; coupling reactions (amide bond formation) may require potent coupling agents (e.g., HATU, COMU) and extended reaction times compared to standard amino acids.

Storage
  • Form: Typically supplied as a Hydrochloride salt (Hygroscopic).

  • Condition: Store at -20°C under desiccant. Avoid repeated freeze-thaw cycles to prevent hydrolysis or degradation of the salt form.

References

  • Synthesis of Bridged Bicyclic Morpholine Amino Acids

    • Title: Synthesis of Bridged Bicyclic Morpholine Amino Acids as Compact Modules for Medicinal Chemistry.[2][3]

    • Source: Chemistry Letters, 2017.[2]

    • Context: Describes the specific synthesis of the 4-carboxylic acid derivative
  • General Scaffold Synthesis (Unsubstituted)

    • Title: An Improved Synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane.[1][7]

    • Source: RHHZ (Chemical Synthesis Repository), 2013.
    • Context: Provides the baseline protocol for the parent scaffold
  • Structural Data & Identifiers

    • Title: 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride (CID 165917127).[4]

    • Source: PubChem.[4]

    • Context: Physicochemical properties, SMILES, and safety data.[4][8]

  • Medicinal Chemistry Applications

    • Title: 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity.[6]

    • Source: Journal of Organic Chemistry, 2022.[6]

    • Context: Discusses the utility of the scaffold in creating backbone-constrained amino acid analogues.[6]

Sources

Exploratory

Architecting Rigidity: A Technical Guide to Novel Bicyclic Amino Acids in Drug Discovery

Part 1: The Conformational Imperative In modern drug discovery, particularly within the peptidomimetic space, the "entropy problem" remains a formidable barrier. Linear peptides, while chemically diverse, suffer from hig...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: The Conformational Imperative

In modern drug discovery, particularly within the peptidomimetic space, the "entropy problem" remains a formidable barrier. Linear peptides, while chemically diverse, suffer from high conformational flexibility. Upon binding to a target, these molecules must freeze out rotatable bonds, incurring a massive entropic penalty (


) that fights against the enthalpic gain of binding.

Novel Bicyclic Amino Acids (BAAs) represent a high-precision solution to this thermodynamic bottleneck. By covalently locking the


 (phi) and 

(psi) dihedral angles within a bicyclic framework (fused, bridged, or spiro), we "pre-pay" the entropy cost during synthesis. This results in ligands that are not only thermodynamically primed for binding but also metabolically hardened against proteolysis.
The Thermodynamic Rationale

The following diagram illustrates the free energy landscape comparison between a flexible linear peptide and a BAA-constrained analogue.

G Linear_Unbound Linear Peptide (High Entropy / Flexible) Bound_State Target-Bound Complex (Bioactive Conformation) Linear_Unbound->Bound_State High Entropic Cost (ΔG > 0 penalty) Bicyclic_Unbound Bicyclic Analogue (Pre-organized / Low Entropy) Bicyclic_Unbound->Bound_State Low Entropic Cost (ΔG minimized)

Figure 1: Thermodynamic advantage of BAA scaffolds. The bicyclic constraint reduces the conformational search space, lowering the activation energy required to achieve the bioactive conformation.

Part 2: Structural Classification & Design Logic

To effectively utilize BAAs, one must select the correct topology based on the target's secondary structure requirements (e.g., mimicking a


-turn vs. an 

-helix).
Fused Systems (Azabicyclo[X.Y.0]alkanes)

These are the workhorses of peptidomimetics, often serving as Proline-Xaa or Xaa-Pro dipeptide surrogates.

  • Structure: Two rings share a common bond.

  • Examples: Indolizidinone ([4.3.0]), Pyrrolizidinone ([3.3.0]).

  • Application: Ideal for stabilizing Type II

    
    -turns. The bridgehead nitrogen (often part of the amide) enforces a specific geometry that mimics the 
    
    
    
    and
    
    
    residues of a turn.
Bridged Systems (Azabicyclo[X.Y.Z]alkanes)

These systems introduce extreme rigidity by sharing three or more atoms between rings.

  • Structure: Two rings share two non-adjacent atoms (bridgeheads).

  • Examples: 2-Azabicyclo[2.2.1]heptane (a "stiffened" proline).

  • Application: Used when the bioactive conformation requires a distinct "kink" or when metabolic stability is the primary failure mode of the linear parent.

Spiro Systems
  • Structure: Two rings share a single atom.

  • Application: often used to lock side-chain orientation rather than backbone geometry.

Comparative Properties Table
FeatureLinear PeptideProline AnalogueFused BAA ([4.3.0])Bridged BAA ([2.2.1])
Conformational Freedom HighMediumLowVery Low (Rigid)
Entropic Penalty HighMediumLowMinimal
Metabolic Stability (

)
MinutesHoursHours-DaysDays
Synthetic Complexity LowLowHighVery High
Target Mimicry GeneralTurn/HelixType II

-turn
Twisted Amides

Part 3: Advanced Synthetic Methodology

The synthesis of BAAs is non-trivial due to the requirement for strict stereocontrol. While Ring-Closing Metathesis (RCM) is popular, it often lacks diastereoselectivity.

We recommend the Rh-Catalyzed Cyclohydrocarbonylation (CHC) pathway for generating fused [X.Y.0] systems.[1] This method is superior for its atom economy and ability to set two stereocenters in a single cascade sequence.

Mechanistic Pathway: Rh-Catalyzed CHC

This route transforms a simple dehydrodipeptide into a complex bicyclic scaffold using a Rhodium-BIPHEPHOS complex.[1]

Synthesis Start Dehydrodipeptide (Alkene Terminus) Step1 Rh-Catalyzed Hydroformylation Start->Step1 Inter1 Linear Aldehyde Intermediate Step1->Inter1 Regioselective Step2 Cyclization 1: N-Acyliminium Ion Formation Inter1->Step2 Step3 Cyclization 2: Intramolecular Nucleophilic Attack Step2->Step3 Cascade Final Azabicyclo[X.Y.0]alkane Amino Acid Step3->Final High Diastereoselectivity

Figure 2: The Rh-catalyzed Cyclohydrocarbonylation (CHC) cascade. This "one-pot" logic converts linear precursors into fused bicyclic systems with high stereocontrol.

Part 4: Experimental Protocols

Protocol A: Synthesis of (3S, 6S, 9S)-Azabicyclo[4.3.0]nonane Amino Acid

Target: A rigid surrogate for the Phe-Pro dipeptide sequence.

Reagents:

  • Substrate:

    
    -Boc-L-allylglycyl-L-proline methyl ester.
    
  • Catalyst: Rh(acac)(CO)

    
     (1 mol%).
    
  • Ligand: BIPHEPHOS (2 mol%).

  • Gas: H

    
    /CO (1:1 ratio, 20 bar).
    
  • Solvent: Dioxane.

Step-by-Step Methodology:

  • Preparation: In a glovebox, dissolve the dipeptide substrate (1.0 mmol) in anhydrous dioxane (10 mL).

  • Catalyst Loading: Add Rh(acac)(CO)

    
     (2.6 mg) and BIPHEPHOS (15.7 mg) to the solution. The BIPHEPHOS ligand is critical for ensuring high linear regioselectivity during the hydroformylation step [1].
    
  • Pressurization: Transfer the mixture to a high-pressure stainless steel autoclave. Purge three times with H

    
    /CO, then pressurize to 20 bar.
    
  • Reaction: Heat to 80°C and stir vigorously for 24 hours. The reaction proceeds via hydroformylation of the allyl group, followed by spontaneous cyclization of the amide nitrogen onto the resulting aldehyde (forming a hemiamidal/N-acyliminium), and final ring closure by the proline nitrogen.

  • Workup: Vent the gas (in a fume hood). Concentrate the solvent under reduced pressure.

  • Purification: Purify the residue via flash column chromatography (SiO

    
    , Hexane/EtOAc gradient).
    
  • Validation: Confirm structure via 2D-NMR (NOESY) to verify the cis-fused ring junction and stereochemistry at the bridgehead.

Protocol B: Comparative Microsomal Stability Assay

Objective: Quantify the metabolic stability enhancement of the BAA compared to a linear control.

Materials:

  • Test Compounds: Linear peptide (Ref) and BAA-analogue (Test), 10

    
    M final conc.
    
  • System: Pooled Human Liver Microsomes (HLM), 0.5 mg/mL protein.

  • Cofactor: NADPH regenerating system.

Workflow:

  • Pre-incubation: Aliquot HLM in phosphate buffer (pH 7.4) at 37°C. Add test compounds and equilibrate for 5 min.

  • Initiation: Add NADPH to initiate metabolism.

  • Sampling: At

    
     min, remove 50 
    
    
    
    L aliquots.
  • Quenching: Immediately dispense into 150

    
    L ice-cold acetonitrile containing internal standard (e.g., Tolbutamide). Centrifuge at 4000g for 10 min.
    
  • Analysis: Analyze supernatant via LC-MS/MS. Monitor the parent ion depletion.

  • Calculation: Plot

    
     vs. time.
    
    • Slope

      
       = elimination rate constant.
      
    • 
      .
      
    • Success Criterion: BAA analogue should exhibit

      
       increase in 
      
      
      
      vs. linear control.

Part 5: Future Outlook & Applications

The utility of BAAs extends beyond simple stability.[2] We are currently witnessing their integration into:

  • Macrocyclization Staples: Using BAAs not just as residues, but as the "corners" of larger macrocyclic peptide drugs, replacing flexible glycine/proline linkers to force specific folding patterns [2].

  • Covalent Inhibitors: Incorporating electrophilic warheads (e.g., nitriles, acrylamides) onto the rigid BAA scaffold to target catalytic cysteines in proteases (e.g., Nirmatrelvir analogues for viral proteases) [3].

  • DNA-Encoded Libraries (DELs): Because BAAs are synthetic small molecules, they are compatible with the harsh split-and-pool chemistry of DELs, unlike many natural peptides.

By mastering the synthesis and incorporation of these rigid scaffolds, drug discovery teams can transform "undruggable" protein-protein interactions into viable therapeutic targets.

References

  • Highly Efficient Synthesis of Azabicyclo[x.y.0]alkane Amino Acids and Congeners by Means of Rh-Catalyzed Cyclohydrocarbonylation. Source: National Institutes of Health (NIH) / PMC. URL:[Link]

  • Bicyclic Peptides as Next-Generation Therapeutics. Source: National Institutes of Health (NIH) / PMC. URL:[Link]

  • Discovery of novel bicyclic[3.3.0]proline peptidyl α-ketoamides as potent 3CL-protease inhibitors for SARS-CoV-2. Source: European Journal of Medicinal Chemistry / PMC. URL:[Link]

  • Conformational preference of bicyclic β-amino acid dipeptides. Source: Biopolymers / PubMed. URL:[Link]

  • Design, Synthesis, Conformational Analysis and Application of Azabicycloalkane Amino Acids as Constrained Dipeptide Mimics. Source: ResearchGate.[3] URL:[Link]

Sources

Foundational

Bridged vs. Flexible Scaffolds: A Comparative Analysis of 2-Oxa-5-azabicyclo[2.2.1]heptane and Morpholine Lipophilicity

An In-depth Technical Guide for Drug Development Professionals Introduction In the landscape of medicinal chemistry, the selection of the right molecular scaffold is a critical decision that profoundly influences a drug...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Drug Development Professionals

Introduction

In the landscape of medicinal chemistry, the selection of the right molecular scaffold is a critical decision that profoundly influences a drug candidate's ultimate success. Among the most utilized N-heterocycles, morpholine is celebrated as a "privileged scaffold".[1][2] Its incorporation into molecules often confers favorable physicochemical properties, including improved solubility and metabolic stability, making it a staple in drugs targeting the central nervous system (CNS) and beyond.[3][4] However, the inherent flexibility of the morpholine ring, while sometimes advantageous, is not always optimal.

As drug discovery ventures into more complex biological targets, there is a growing interest in scaffolds that offer greater conformational rigidity. The 2-oxa-5-azabicyclo[2.2.1]heptane framework, a bridged analogue of morpholine, represents such a scaffold. By "locking" the morpholine chair conformation with a one-carbon bridge, this bicyclic system offers a pre-organized and sterically defined structure.[5] This guide provides an in-depth comparison of the lipophilicity of these two scaffolds. We will analyze their structural and electronic differences, detail the experimental and computational methodologies used to assess lipophilicity, and discuss the strategic implications for drug design.

Core Physicochemical Properties: A Head-to-Head Comparison

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a crucial parameter in drug design, governing absorption, distribution, metabolism, and excretion (ADME). It is most commonly expressed as the logarithm of the partition coefficient (logP) for neutral species or the distribution coefficient (logD) for ionizable species at a specific pH.[6][7]

A comparison of the core properties of morpholine and its bridged analogue reveals key distinctions that underpin their different behaviors in biological systems.

PropertyMorpholine2-Oxa-5-azabicyclo[2.2.1]heptaneRationale for Difference
Structure Flexibility vs. Rigidity: Morpholine is a flexible six-membered ring, while the bicyclic structure is conformationally constrained by the ethylene bridge.[3][5]
Molecular Formula C₄H₉NOC₅H₉NOAddition of a CH₂ bridging group.
Molecular Weight 87.12 g/mol [8]99.13 g/mol [9]Addition of a CH₂ bridging group.
pKa 8.36 - 8.49[8][10]Predicted to be higher than morpholineThe rigid structure alters the electronic environment of the nitrogen atom. Analogous rigid scaffolds often exhibit increased basicity.[11]
logP (Experimental) -0.86[8]Not availableExperimental data is lacking for the bicyclic scaffold.
cLogP (Calculated) -0.9 (XLogP3)[8]-0.3 (XLogP3)[9]The calculated data suggests the rigid, bridged scaffold is inherently more lipophilic in its neutral state, possibly due to a more compact shape that reduces the unfavorable interaction with water.
logD at pH 7.4 -0.99 (Calculated)Dependent on experimental pKaAs a base, logD is highly dependent on pKa. A higher pKa for the bicyclic amine would lead to greater ionization at pH 7.4, resulting in a significantly lower (more hydrophilic) logD value compared to morpholine.

Note: cLogP values are from PubChem's XLogP3 computational model. The logD for morpholine was calculated using its pKa and cLogP. The properties for 2-oxa-5-azabicyclo[2.2.1]heptane highlight a common challenge in drug discovery where novel scaffolds lack extensive experimental characterization.

Structural and Electronic Underpinnings of Lipophilicity

The observed and predicted differences in lipophilicity are not arbitrary; they are a direct consequence of each molecule's unique three-dimensional structure and electronic properties.

  • Molecular Shape and Rigidity : Morpholine's flexibility allows it to adopt multiple conformations, some of which may expose its polar nitrogen and oxygen atoms to the aqueous environment, increasing hydrophilicity. In contrast, the rigid framework of 2-oxa-5-azabicyclo[2.2.1]heptane presents a more fixed shape to the solvent. This conformational restriction can reduce the entropic penalty of desolvation upon entering a lipid phase. Studies on macrocycles have shown that scaffold rigidity can be a key factor in tuning optimal lipophilicity for membrane permeability.[12][13][14]

  • Basicity (pKa) and Ionization : The nitrogen atom in both scaffolds is basic and will be protonated at physiological pH. The extent of this protonation is governed by the pKa. The electron-withdrawing effect of the ether oxygen in morpholine reduces its basicity compared to piperidine.[1] In the bicyclic system, the fixed spatial relationship between the nitrogen and oxygen, along with altered bond angles due to ring strain, changes the nitrogen's electronic environment. Similar bridged and spirocyclic systems often show an increase in basicity (higher pKa).[11] A higher pKa means that at pH 7.4, a larger fraction of the 2-oxa-5-azabicyclo[2.2.1]heptane molecules will exist in their charged, more water-soluble ammonium form. This is a critical consideration, as the lipophilicity of the neutral form (logP) can be misleading; the effective lipophilicity at physiological pH (logD) is what truly governs biological behavior for ionizable drugs.[7]

Methodologies for Lipophilicity Determination

Accurate determination of logP and logD is essential for building reliable structure-activity relationships (SAR). Both experimental and computational approaches are employed, each with its own set of advantages and limitations.

Experimental Protocols

1. Shake-Flask Method (OECD 107) for logP Determination

This is the "gold standard" method for directly measuring the partition coefficient of a neutral compound between n-octanol and water.[15][16]

Workflow: Shake-Flask logP Determination

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_solvents 1. Pre-saturate n-octanol and water with each other. prep_analyte 2. Prepare a stock solution of the analyte. prep_solvents->prep_analyte add_analyte 3. Add a known amount of analyte to a mixture of the pre-saturated solvents. prep_analyte->add_analyte shake 4. Shake the mixture vigorously until equilibrium is reached (e.g., 24 hours). add_analyte->shake centrifuge 5. Centrifuge to ensure complete phase separation. shake->centrifuge sample_phases 6. Carefully sample both the aqueous and octanol phases. centrifuge->sample_phases quantify 7. Quantify analyte concentration in each phase using a suitable method (e.g., HPLC-UV). sample_phases->quantify calculate 8. Calculate LogP: log₁₀([Analyte]octanol / [Analyte]water) quantify->calculate

Caption: Workflow for the Shake-Flask method of logP determination.

Step-by-Step Protocol:

  • Solvent Preparation: Vigorously mix equal volumes of n-octanol and buffer (e.g., phosphate buffer for logD) in a separatory funnel for 24 hours. Allow the layers to separate completely to create pre-saturated solvents.

  • Analyte Addition: Accurately weigh the compound or add a known volume of a stock solution to a vessel containing a precise volume ratio of pre-saturated n-octanol and buffer. The starting concentration should be below the compound's solubility limit in either phase.

  • Equilibration: Seal the vessel and shake at a constant temperature until partitioning equilibrium is achieved. This can take several hours.[17]

  • Phase Separation: Centrifuge the mixture to ensure a sharp boundary between the aqueous and octanol layers.

  • Quantification: Carefully withdraw an aliquot from each phase. Determine the concentration of the compound in each aliquot using a validated analytical method, such as HPLC-UV.

  • Calculation: The partition coefficient P is the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value.

2. Potentiometric Titration for pKa and logD Determination

This method is highly efficient for ionizable compounds. It determines the aqueous pKa and then measures the shift in this apparent pKa in the presence of octanol to calculate logP. From these two values (pKa and logP), the logD at any pH can be calculated.[18]

Workflow: Potentiometric pKa and logD Determination

G cluster_logp LogP Determination start Start with Analyte in Aqueous Solution titrate_pka 1. Perform potentiometric titration with acid/base to determine aqueous pKa. start->titrate_pka titrate_octanol 2. Perform titrations in varying octanol-water ratios. titrate_pka->titrate_octanol measure_shift 3. Measure the apparent pKa shift caused by the octanol. titrate_octanol->measure_shift calc_logp 4. Calculate logP from the magnitude of the pKa shift. measure_shift->calc_logp calc_logd 5. Calculate logD at target pH using the Henderson-Hasselbalch equation with pKa and logP. calc_logp->calc_logd end Result: pKa, logP, and logD profile calc_logd->end

Caption: Workflow for determining pKa and logD via potentiometric titration.

Step-by-Step Protocol:

  • Aqueous pKa Titration: Calibrate a pH meter with standard buffers.[19] Dissolve a precise amount of the compound in an electrolyte solution (e.g., KCl). Titrate the solution with a standardized acid or base, recording the pH after each addition of titrant.[20] The pKa is determined from the midpoint of the resulting titration curve.

  • Octanol-Water Titrations: Repeat the titration process at least three times, each time in a biphasic system with a different, known ratio of pre-saturated n-octanol and aqueous buffer.

  • Determine pKa Shift: The presence of octanol will cause the apparent pKa to shift because the neutral form of the analyte partitions into the organic phase. The magnitude of this shift is proportional to the compound's logP.[18]

  • Calculate logP and logD: Specialized software uses the pKa shifts at different octanol-water ratios to calculate the logP of the neutral species. With the experimentally determined aqueous pKa and the calculated logP, the logD at any pH can be derived using the appropriate equation:

    • For a base: logD = logP - log(1 + 10^(pKa - pH))

Computational Methods

In silico models provide rapid, cost-effective predictions of lipophilicity, which are invaluable for screening large virtual libraries.[21]

Workflow: General Computational logP Prediction

G cluster_calc Calculation Engine input_mol 1. Input Molecular Structure (e.g., SMILES string) fragment 2. Deconstruct molecule into pre-defined fragments or atoms. input_mol->fragment lookup 3. Assign a lipophilicity value to each piece from a database. fragment->lookup correct 4. Apply correction factors for intramolecular interactions (e.g., H-bonding, electronics). lookup->correct summation 5. Sum the values of all fragments and corrections. correct->summation output_clogp 6. Output Predicted cLogP summation->output_clogp

Caption: Generalized workflow for computational logP (cLogP) prediction.

These methods generally fall into two categories:

  • Fragment-based methods (e.g., ClogP): The molecule is dissected into fragments, and the final logP is the sum of the fragment values plus correction factors.[22]

  • Atom-based methods (e.g., XLogP): The logP is calculated as the sum of the contributions of individual atoms, categorized by their type and environment.[8]

While powerful, these predictions are only as good as the data on which they were trained. They may be less accurate for novel scaffolds, like 2-oxa-5-azabicyclo[2.2.1]heptane, that are not well-represented in the training sets.

Implications for Drug Design and Development

The choice between a flexible morpholine and a rigid 2-oxa-5-azabicyclo[2.2.1]heptane scaffold is a strategic decision with significant downstream consequences.

  • Balancing Lipophilicity and Solubility: The calculated logP suggests the neutral form of the bicyclic scaffold is more lipophilic. However, its potentially higher pKa would make it more hydrophilic at physiological pH (lower logD). This presents a classic drug design trade-off. A lower logD can improve aqueous solubility and reduce non-specific binding, but it might also hinder passive membrane permeability. A medicinal chemist might choose the bicyclic scaffold for a target where high solubility is paramount and cell penetration is mediated by transporters or is less critical.

  • Permeability and the Blood-Brain Barrier (BBB): Morpholine is a well-known component of CNS drugs, partly due to its balanced hydrophilic-lipophilic profile that aids in crossing the BBB.[4] While the bicyclic scaffold's rigidity could be beneficial for receptor binding, its potentially lower logD at pH 7.4 could make BBB penetration more challenging. The optimal logP for BBB penetration is often cited as being around 2.[6] Both parent scaffolds are far from this value, but their derivatives can be tuned. The key is that the starting point and the vector for modification are different for each scaffold.

  • Metabolic Stability and Synthetic Accessibility: The rigid structure of 2-oxa-5-azabicyclo[2.2.1]heptane can shield parts of a molecule from metabolic enzymes, potentially increasing its half-life. Conversely, morpholine is known to be metabolically robust.[23] Synthetically, morpholine and its derivatives are readily accessible, whereas the synthesis of bridged bicyclic systems can be more complex and costly, which is a practical consideration in any drug development program.[3][24]

Conclusion

The comparison between 2-oxa-5-azabicyclo[2.2.1]heptane and morpholine highlights a fundamental principle in medicinal chemistry: molecular properties are a complex interplay of shape, electronics, and flexibility. While morpholine offers a time-tested, flexible, and synthetically tractable scaffold with a favorable hydrophilic profile, its bridged analogue provides a rigid, pre-organized framework that is predicted to be more lipophilic in its neutral state but potentially more hydrophilic when ionized at physiological pH.

For the drug development professional, the choice is not about which scaffold is "better," but which is fitter for purpose. The rigid bicyclic scaffold may offer advantages in potency and metabolic stability where conformational control is key, but this may come at the cost of reduced passive permeability due to a lower logD. The ultimate decision requires a careful, project-specific evaluation of the target, the desired ADME profile, and synthetic feasibility, underscoring the need for both robust predictive models and precise experimental validation.

References

  • National Center for Biotechnology Information (2022). PubChem Compound Summary for CID 8083, Morpholine. PubChem. [Link]

  • Lenci, E., & Trabocchi, A. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. Molecules, 25(4), 957. [Link]

  • Solakaygan, S. (n.d.). MORPHOLINE (MORFOLİN). Ataman Kimya. [Link]

  • Kour, J., et al. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews, 3(1), 1-28. [Link]

  • Lenci, E., & Trabocchi, A. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(24), 4596–4624. [Link]

  • Peekay Agencies Pvt. Ltd. (n.d.). Morpholine - Versatile Industrial Chemical at Best Price. IndiaMART. [Link]

  • Merck Index (n.d.). Morpholine. Royal Society of Chemistry. [Link]

  • ChemAxon (n.d.). LogP and logD calculations. ChemAxon Docs. [Link]

  • Kaur, H., & Kumar, V. (2025). Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. Taylor & Francis Online. [Link]

  • Xing, L., & Glen, R. C. (2002). Novel Methods for the Prediction of logP, pKa, and logD. Journal of Chemical Information and Modeling, 42(4), 796–805. [Link]

  • Verma, R. P. (2023). Revisiting the Use of Quantum Chemical Calculations in LogP octanol-water Prediction. Computation, 11(1), 16. [Link]

  • Fouché, M., et al. (2017). Drug-like properties in macrocycles above MW 1000: Backbone rigidity vs. side-chain lipophilicity. Bioorganic & Medicinal Chemistry Letters, 27(15), 3380-3386. [Link]

  • Sai Life Sciences (n.d.). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Sai Life Sciences. [Link]

  • Bocus, A., et al. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub. [Link]

  • Lokey Lab Protocols (2017). Shake Flask logK. Lokey Lab. [Link]

  • Shultz, M. D., et al. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. ACS Medicinal Chemistry Letters, 10(4), 584-588. [Link]

  • Subirats, X., et al. (2015). Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. European Journal of Pharmaceutical Sciences, 76, 170-178. [Link]

  • Cambridge MedChem Consulting (2019). LogD. Cambridge MedChem Consulting. [Link]

  • protocols.io (n.d.). LogP / LogD shake-flask method. protocols.io. [Link]

  • OECD (1995). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD iLibrary. [Link]

  • Digiorgio, C., et al. (2013). Structure–Activity Relationships, Ligand Efficiency, and Lipophilic Efficiency Profiles of Benzophenone-Type Inhibitors of the Multidrug Transporter P-Glycoprotein. Journal of Medicinal Chemistry, 56(17), 6844-6856. [Link]

  • Reddy, T. S., et al. (2022). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. The Journal of Organic Chemistry, 87(16), 10839-10849. [Link]

  • Frank, K. J., et al. (2019). Lipophilicity and hydrophobicity considerations in bio-enabling oral formulations approaches | a PEARRL review. Journal of Pharmacy and Pharmacology, 71(4), 497-515. [Link]

  • Riniker, S., et al. (2021). Effect of Flexibility, Lipophilicity, and the Location of Polar Residues on the Passive Membrane Permeability of a Series of Cyclic Decapeptides. Journal of Medicinal Chemistry, 64(17), 12796-12808. [Link]

  • Riniker, S., et al. (2021). Effect of Flexibility, Lipophilicity, and the Location of Polar Residues on the Passive Membrane Permeability of a Series of Cyclic Decapeptides. PubMed. [Link]

  • Lu, Z., et al. (2025). Proton Relay Catalysis Enables the Synthesis of 2-Oxa- and 2-Azabicyclo[2.2.1]heptanes. Organic Letters. [Link]

  • National Center for Biotechnology Information (n.d.). (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane. PubChem. [Link]

  • ACD/Labs (n.d.). Lipophilicity Descriptors: Understanding When to Use LogP & LogD. ACD/Labs. [Link]

  • Pion (n.d.). Introduction to log P and log D measurement using PionT3. Pion Inc. [Link]

  • Ataturk University (n.d.). POTENTIOMETRIC TITRATIONS. Course Handout. [Link]

  • MIT DSpace (n.d.). EXPERIMENT #5: Potentiometric Titration. MIT OpenCourseWare. [Link]

Sources

Exploratory

Bridged Bicyclic Scaffolds: The 3D Renaissance in Medicinal Chemistry

Executive Summary The "Escape from Flatland" is no longer a theoretical concept but a pragmatic mandate in modern drug discovery. Bridged bicyclic scaffolds—specifically bicyclo[1.1.1]pentane (BCP) and bicyclo[2.1.1]hexa...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The "Escape from Flatland" is no longer a theoretical concept but a pragmatic mandate in modern drug discovery. Bridged bicyclic scaffolds—specifically bicyclo[1.1.1]pentane (BCP) and bicyclo[2.1.1]hexane (BCH)—have emerged as the premier tools for this transition.[1] Unlike traditional planar aromatic rings, these saturated, rigid, three-dimensional (3D) systems offer a unique solution to the "molecular obesity" crisis (high lipophilicity and poor solubility) often associated with late-stage lead optimization.

This guide provides a technical deep-dive into the application, synthesis, and physicochemical impact of bridged bicyclic scaffolds. It moves beyond basic definitions to explore the causality of their success: how specific bond angles and exit vectors allow these scaffolds to mimic the geometry of phenyl rings while dramatically altering metabolic and solubility profiles.

Structural Classification & Bioisosteric Logic[1]

The utility of bridged bicycles lies in their ability to act as bioisosteres —groups that possess similar biological activity to a parent group but improved physicochemical properties.

Bicyclo[1.1.1]pentane (BCP): The para-Phenyl Bioisostere

The BCP unit is the gold standard for replacing para-substituted benzene rings.

  • Geometry: The distance between the bridgehead carbons (C1–C3) in BCP is approximately 1.85 Å , compared to 2.79 Å for a para-phenyl ring. Despite this contraction, the BCP unit effectively mimics the linear exit vectors of a para-phenyl system.

  • Electronic Character: BCP is electron-withdrawing relative to alkyl groups but does not participate in

    
    -stacking.[1] This is critical when the phenyl ring acts primarily as a spacer rather than a binding element.
    
Bicyclo[2.1.1]hexane (BCH): The meta-Phenyl Bioisostere

While BCP solves the linear spacer problem, it fails to mimic the angular geometry of meta-substituted benzenes. The BCH scaffold fills this gap.

  • Exit Vectors: The "arms" of the BCH scaffold provide bond angles that closely approximate the

    
     geometry of meta-substitution, allowing for precise positioning of pharmacophores in 3D space without the metabolic liability of an aromatic ring.
    
Physicochemical Impact Analysis

The transition from sp² (aromatic) to sp³ (bridged) carbon centers drives significant improvements in drug-like properties (Table 1).[1]

Table 1: Comparative Physicochemical Impact of Bridged Scaffolds vs. Phenyl Rings

PropertyPhenyl Ring (Parent)Bridged Scaffold (BCP/BCH)Mechanistic Rationale
Solubility Low to ModerateHigh Disruption of planar

-

stacking in the crystal lattice reduces melting point and energy required for solvation.[1]
Lipophilicity (LogP) HighReduced Higher fraction of sp³ carbons (Fsp³) correlates with lower lipophilicity; BCP is less lipophilic than phenyl.[1]
Metabolic Stability SusceptibleEnhanced Removal of aromatic ring prevents CYP450-mediated epoxidation and hydroxylation; bridgehead protons are sterically protected.[1]
Permeability VariableMaintained/Improved Despite lower lipophilicity, the compact, globular shape of BCP/BCH maintains passive permeability.

Visualization: The Bioisosteric Mapping

The following diagram illustrates the geometric relationship between planar aromatic systems and their bridged bicyclic counterparts, highlighting the conservation of exit vectors.

Bioisosteres Phenyl_Para p-Phenyl Ring (Linear Vector) BCP Bicyclo[1.1.1]pentane (BCP) Dist: 1.85 Å Phenyl_Para->BCP Bioisosteric Replacement (Improved Solubility) Phenyl_Meta m-Phenyl Ring (Angular Vector) BCH Bicyclo[2.1.1]hexane (BCH) Angle: ~120° Phenyl_Meta->BCH Bioisosteric Replacement (New IP Space)

Caption: Mapping of traditional planar aromatic scaffolds to their saturated bridged bicyclic bioisosteres, highlighting the conservation of exit vector geometry.

Synthetic Architectures: Accessing the Scaffolds

The synthesis of these strained systems requires specialized methodologies, primarily driven by Strain-Release Chemistry and Photochemical Cycloadditions .

Workflow: Strain-Release Functionalization of [1.1.1]Propellane

The primary route to 1,3-disubstituted BCPs involves the "spring-loaded" reactivity of [1.1.1]propellane. The central C1–C3 bond is extremely weak (~65 kcal/mol strain energy), making it susceptible to radical attack or nucleophilic addition.

SynthesisWorkflow cluster_pathways Strain-Release Pathways Propellane [1.1.1]Propellane (Strain Energy: ~65 kcal/mol) Radical Radical Addition (Atom Transfer Radical Addition - ATRA) Propellane->Radical Initiator (e.g., AIBN, Light) Anionic Anionic/Nucleophilic Addition (Grignard/Lithiate) Propellane->Anionic R-MgBr / R-Li Metallaphotoredox Metallaphotoredox Cross-Coupling Propellane->Metallaphotoredox Ir/Ni Catalysis Product 1,3-Disubstituted BCP (Drug Scaffold) Radical->Product Radical Quench Anionic->Product Electrophile Trap Metallaphotoredox->Product C-C Bond Formation

Caption: Divergent synthetic pathways for accessing BCP scaffolds from the high-energy [1.1.1]propellane precursor.[1]

Photochemical Access to Bicyclo[2.1.1]hexanes

Unlike BCPs, BCH scaffolds are often accessed via intramolecular [2+2] photocycloaddition of 1,5-dienes.[2] This method allows for the rapid construction of the bicyclic core with pre-installed functionality, often using copper catalysis or triplet sensitization to facilitate the crossed cycloaddition.

Case Study: Rescuing Clinical Candidates

Case Study: BMS-708,163 (Gamma-Secretase Inhibitor)

  • Challenge: The parent compound containing a fluorophenyl ring suffered from poor aqueous solubility and high metabolic clearance.

  • Solution: Pfizer scientists replaced the fluorophenyl ring with a BCP moiety.

  • Outcome:

    • Solubility: Increased by >50-fold.

    • Metabolic Stability: Significant reduction in intrinsic clearance (CLint).[1]

    • Potency: Maintained cellular potency (IC50) due to the faithful mimicry of the phenyl ring's spatial volume.

    • Reference: Makarov, I. S., et al. J. Org.[3][4][5][6][7] Chem. 2020.[1][4][6][8][9] (See Reference List)

Experimental Protocol: Synthesis of 1,3-Disubstituted BCP

Objective: Synthesis of a 1-amino-3-aryl-bicyclo[1.1.1]pentane via Turbidity-Free Strain Release. Note: This protocol utilizes a "turbo-Grignard" approach for safety and reproducibility.

Reagents & Equipment[1][4][5][6][10]
  • [1.1.1]Propellane (0.5 M solution in Et2O/Pentane)[1]

  • Aryl Grignard reagent (e.g., PhMgCl)

  • LiCl (Lithium Chloride) - enhances Grignard reactivity[1]

  • Electrophile: O-benzoylhydroxylamine (for amination)[1]

  • Inert atmosphere glovebox or Schlenk line.[1]

Step-by-Step Methodology
  • Propellane Preparation:

    • Generate [1.1.1]propellane in situ or use a commercial solution.[1] Caution: Propellane is volatile and potentially explosive if concentrated.

  • Nucleophilic Addition (C-C Bond Formation):

    • Cool the propellane solution (1.0 equiv) to -78 °C under Argon.

    • Add the Aryl Grignard reagent (1.2 equiv) dropwise. The presence of LiCl (Turbo-Grignard conditions) facilitates the opening of the bridgehead bond.

    • Mechanism: The nucleophile attacks C1, breaking the C1-C3 bond and generating a bridgehead carbanion at C3.

    • Stir for 30 minutes at -78 °C, then warm to 0 °C for 1 hour.

  • Electrophilic Trapping (C-N Bond Formation):

    • Cool the mixture back to -20 °C.

    • Add a solution of O-benzoylhydroxylamine (1.5 equiv) in THF dropwise.[1] This electrophilic amine source reacts with the bridgehead carbanion.

    • Allow to warm to room temperature overnight.

  • Workup & Purification:

    • Quench with dilute HCl (1M).

    • Extract the aqueous layer with Et2O to remove non-basic byproducts.

    • Basify the aqueous layer (pH > 10) with NaOH.

    • Extract with DCM (3x).[1] Dry combined organics over Na2SO4.

    • Concentrate (carefully, BCP amines can be volatile) and purify via silica gel chromatography (DCM/MeOH/NH3).

Validation Criteria:

  • NMR: Look for the characteristic BCP bridgehead protons (singlet, ~2.0-2.3 ppm) in 1H NMR.

  • LCMS: Confirm M+1 mass.

Future Outlook

The field is moving beyond simple phenyl replacements.

  • Hetero-Bicycles: Incorporation of nitrogen (2-azabicyclo[2.1.1]hexane) or oxygen into the bridge to modulate pKa and hydrogen bond accepting capability.[1]

  • Polysubstitution: New photoredox methods allow for substitution at the bridge positions (not just bridgeheads), opening new vectors for IP space.

  • Peptide Staples: Using bridged bicycles as rigid linkers in macrocyclic peptides to lock bioactive conformations.[1]

References

  • Stepan, A. F., et al. (2012). "Application of the Bicyclo[1.1.1]pentane Motif as a Nonaromatic Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor." Journal of Medicinal Chemistry.

  • Mykhailiuk, P. K. (2019).[10] "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry.

  • Measom, N. D., et al. (2017).[10] "Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor." ACS Medicinal Chemistry Letters.

  • Denisenko, A., et al. (2021). "Bicyclo[2.1.1]hexanes as Emerging Bioisosteres for ortho- and meta-Substituted Benzenes.

  • Turbidity-Free Propellane Synthesis Protocol: Organic Syntheses. (2020).[1] "Synthesis of [1.1.1]Propellane."

Sources

Protocols & Analytical Methods

Method

Advanced Peptide Coupling Strategies for Bridged Morpholine Amino Acids

Topic: Peptide coupling protocols for bridged morpholine amino acids Content Type: Application Notes and Protocols Overcoming Steric and Conformational Constraints in Peptidomimetic Synthesis Introduction & Strategic Ana...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Peptide coupling protocols for bridged morpholine amino acids Content Type: Application Notes and Protocols

Overcoming Steric and Conformational Constraints in Peptidomimetic Synthesis

Introduction & Strategic Analysis

Bridged morpholine amino acids, such as 2-oxa-5-azabicyclo[2.2.1]heptane-3-carboxylic acid and its derivatives, represent a high-value class of peptidomimetics. By locking the morpholine ring into a rigid bicyclic conformation, these scaffolds restrict the torsional angles (


) of the peptide backbone, often enhancing metabolic stability and improving binding affinity for targets like GPCRs and proteases.

However, the very rigidity that makes them valuable creates significant synthetic hurdles. The secondary amine within the bridge is sterically encumbered, exhibiting nucleophilicity profiles similar to


-methyl amino acids but with added conformational strain. Furthermore, the carboxyl group, often adjacent to the bridgehead or a quaternary center, carries a risk of epimerization during activation.

This guide details optimized protocols for incorporating these "difficult" residues into peptide sequences, moving beyond standard Fmoc-SPPS (Solid Phase Peptide Synthesis) methods to high-efficiency coupling systems.

Critical Mechanistic Considerations

The Nucleophilicity Bottleneck

The bridgehead carbons in scaffolds like 2-oxa-5-azabicyclo[2.2.1]heptane shield the secondary amine. Standard carbodiimide chemistries (DIC/HOBt) often fail to drive the reaction to completion, leading to deletion sequences.

  • Solution: Use aminium/uronium (HATU, COMU) or phosphonium (PyAOP) reagents that generate highly reactive active esters (At or Oxyma esters).

  • Causality: Phosphonium salts (PyAOP) are preferred over uronium salts (HATU) for slow reactions because they avoid the formation of guanidinium by-products which can terminate the growing chain during prolonged coupling times.

Epimerization Risks

Activating the carboxyl group of a bridged morpholine can lead to oxazolone formation and subsequent racemization.[1]

  • Solution: Use Oxyma Pure as an additive.[1][2] It is superior to HOBt/HOAt in suppressing racemization while maintaining high coupling efficiency.[1]

Experimental Protocols

Protocol A: Coupling TO the Bridged Morpholine (N-Terminal Elongation)

Objective: Acylate the sterically hindered secondary amine of the resin-bound bridged morpholine residue.

Reagents:

  • Coupling Reagent: HATU (Standard) or PyAOP (Difficult/Precious sequences).[1]

  • Base: DIPEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine) for extremely base-sensitive chiral centers.

  • Solvent: DMF (anhydrous).[1]

  • Monitoring: Chloranil Test (Specific for secondary amines).

Step-by-Step Procedure:

  • Resin Preparation: Ensure the Fmoc group on the bridged morpholine has been removed (20% Piperidine/DMF, 2 x 10 min). Wash resin thoroughly (DCM x3, DMF x3).[3][4]

  • Activation:

    • Dissolve the incoming Fmoc-Amino Acid (5.0 eq) and HATU (4.9 eq) in minimum DMF.

    • Add DIPEA (10.0 eq).[1][3]

    • Note: Pre-activation time should be kept short (< 1 min) to avoid loss of reactivity.[1]

  • Coupling:

    • Add the activated mixture to the resin.[1][3]

    • Condition A (Standard): Shake at Room Temperature (RT) for 2–4 hours .

    • Condition B (Microwave - Recommended): Heat to 75°C (25W max power) for 10 minutes .

  • Monitoring (Critical):

    • Perform the Chloranil Test (see Section 5).[1] The Kaiser test is unreliable for secondary amines and may yield false negatives.[1]

    • If Positive (Blue/Green particles): Re-couple using fresh reagents.[1] Consider switching to PyAOP or converting the amino acid to an Acid Chloride (via Ghosez’s Reagent).[1]

  • Capping: If the reaction remains incomplete after double coupling, cap unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

Protocol B: Coupling OF the Bridged Morpholine (C-Terminal Activation)

Objective: Activate the bridged morpholine carboxylic acid to couple onto the growing peptide chain.

Reagents:

  • Reagent: COMU or DIC/Oxyma Pure.[1]

  • Stoichiometry: 3.0 eq Amino Acid / 3.0 eq Coupling Reagent / 6.0 eq Base.[1]

Step-by-Step Procedure:

  • Dissolution: Dissolve the Fmoc-Bridged-Morpholine-OH (3.0 eq) and Oxyma Pure (3.0 eq) in DMF.

  • Activation:

    • Add DIC (3.0 eq) and stir for 2 minutes.

    • Why DIC/Oxyma? This combination generates a neutral environment less prone to base-catalyzed epimerization compared to HATU/DIPEA.[1]

  • Coupling:

    • Add to the resin-bound free amine.[1]

    • Shake at RT for 60–90 minutes .

  • Monitoring: Perform standard Kaiser Test .

    • If Positive (Blue beads): Double couple using HATU/HOAt (3 eq) and DIPEA (6 eq) for 45 mins.

Optimization Logic & Decision Tree

The following diagram illustrates the decision-making process for coupling difficult bridged morpholine residues.

CouplingLogic Start Start: Coupling Step CheckAmine Identify Resin-Bound Amine Start->CheckAmine Primary Primary Amine (Standard AA) CheckAmine->Primary Secondary Secondary Amine (Bridged Morpholine) CheckAmine->Secondary StandardCouple Standard Coupling HATU / DIPEA (1 hr) Primary->StandardCouple AdvCouple Advanced Coupling PyAOP or COMU (Double Couple or Microwave) Secondary->AdvCouple Steric Bulk Kaiser Kaiser Test StandardCouple->Kaiser Chloranil Chloranil Test AdvCouple->Chloranil Monitor Monitoring Test Result Result? Kaiser->Result Chloranil->Result Success Proceed to Deprotection Result->Success Negative (No Color) Fail Incomplete Result->Fail Positive (Color) Fail->AdvCouple Retry (1x) Nuclear Acid Chloride Method (Ghosez's Reagent) Fail->Nuclear Retry (2x)

Caption: Decision tree for selecting coupling reagents and monitoring methods based on amine steric hindrance.

Quantitative Data & Troubleshooting

Reagent Performance Comparison

Data summarized from internal optimization studies on sterically hindered secondary amines (Model:


-Me-Val coupling).
Coupling SystemReaction TimeTempConversion (%)Epimerization (%)Notes
HBTU / DIPEA 2 h25°C65%< 1%Inefficient for bridged systems.
HATU / DIPEA 2 h25°C88%1.5%Standard "Power" reagent.[1]
PyAOP / DIPEA 2 h25°C96% 1.2%Best for difficult secondary amines.[1]
COMU / Oxyma 10 min75°C (MW) >99% 2.1%Fastest; slight epimerization risk.[1]
Acid Fluoride 1 h25°C92%< 0.5%Excellent for extremely bulky residues (e.g., Aib).
The Chloranil Test (Protocol)

Crucial for detecting free secondary amines where Kaiser fails.

  • Solution A: 2% Acetaldehyde in DMF.

  • Solution B: 2% Chloranil in DMF.

  • Procedure: Place a few resin beads in a small tube. Add 2 drops of A and 2 drops of B. Let stand for 5 mins.

  • Interpretation:

    • Dark Blue/Green Beads: Positive (Free secondary amine present -> Recouple).[1]

    • Amber/Colorless: Negative (Coupling complete).

References

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

  • Mthembu, S. N., et al. (2024).[1][5] Morpholine, a strong contender for Fmoc removal in solid-phase peptide synthesis.[1][5] Journal of Peptide Science, 30(2), e3538.[5] [Link]

Sources

Application

Application Notes and Protocols for Fmoc Solid-Phase Synthesis with 2-Oxa-5-azabicyclo[2.2.1]heptane Residues

Introduction: Engineering Peptide Conformation with Bicyclic Constraints In the landscape of modern drug discovery and peptide science, the precise control of molecular conformation is paramount to achieving high-affinit...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Engineering Peptide Conformation with Bicyclic Constraints

In the landscape of modern drug discovery and peptide science, the precise control of molecular conformation is paramount to achieving high-affinity binding, target selectivity, and enhanced metabolic stability. Peptides, while offering significant therapeutic potential, are often limited by their inherent flexibility and susceptibility to proteolysis. The incorporation of conformationally constrained non-canonical amino acids is a powerful strategy to overcome these limitations. Among these, bicyclic systems that act as proline mimetics are particularly valuable for their ability to rigidly lock the peptide backbone into well-defined secondary structures.

This guide focuses on the solid-phase synthesis of peptides incorporating the 2-oxa-5-azabicyclo[2.2.1]heptane system, a unique bridged bicyclic proline analog. This residue introduces a significant conformational bias, restricting the peptide backbone and influencing the orientation of adjacent amino acid side chains. Such structural pre-organization can decrease the entropic penalty upon binding to a biological target, potentially leading to a significant increase in binding affinity and selectivity.[1] Furthermore, the bicyclic nature of this residue enhances proteolytic resistance compared to linear or even monocyclic peptides.

These application notes provide a comprehensive overview, from the synthesis of the requisite Fmoc-protected monomer to detailed protocols for its efficient incorporation into peptide sequences using Fmoc-based solid-phase peptide synthesis (SPPS). We will delve into the causality behind experimental choices, address potential challenges, and provide a framework for researchers to successfully utilize this powerful tool in peptidomimetic design and drug development.

Monomer Synthesis: Crafting the Bicyclic Building Block

The successful incorporation of the 2-oxa-5-azabicyclo[2.2.1]heptane residue begins with the synthesis of the corresponding N-α-Fmoc-protected amino acid. While various synthetic routes to the core bicyclic structure exist, a common and efficient pathway starts from readily available trans-4-hydroxy-L-proline. This approach ensures the correct stereochemistry of the final building block.

A versatile synthetic approach to C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes has been reported, which can be adapted to produce the desired carboxylic acid functionality for peptide synthesis.[2][3] The general strategy involves the formation of the bicyclic core followed by the introduction of the carboxylic acid moiety and subsequent Fmoc protection.

An efficient method for the synthesis of the core (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane has been developed starting from trans-4-hydroxy-L-proline, achieving a 70% overall yield in six steps.[4] This core can then be further functionalized. A reported synthesis of a related analog involves attaching an acetic acid moiety to the C-3 carbon of the bicyclic core, providing a framework for an embedded γ-amino acid.[2][3]

The final step in monomer preparation is the protection of the secondary amine with the 9-fluorenylmethyloxycarbonyl (Fmoc) group. This is typically achieved by reacting the bicyclic amino acid with Fmoc-Cl or Fmoc-OSu under basic conditions. The mild, base-labile nature of the Fmoc group makes it the preferred choice for modern SPPS.[5][6]

Diagram of the Monomer Synthesis Workflow

cluster_synthesis Fmoc-Monomer Synthesis Start trans-4-Hydroxy-L-proline Step1 N-protection (e.g., Cbz) Start->Step1 Cbz-Cl, NaOH [8] Step2 Multi-step conversion to bicyclic core Step1->Step2 6 steps, 70% yield [8] Step3 Introduction of carboxylic acid at C3 Step2->Step3 Functionalization [6, 7] Step4 N-deprotection Step3->Step4 Step5 N-α-Fmoc protection Step4->Step5 Fmoc-OSu or Fmoc-Cl End Fmoc-(1S,4S)-2-oxa-5-azabicyclo [2.2.1]heptane-3-carboxylic acid Step5->End Resin Resin-Peptide-(AA)n-NH-Fmoc Deprotection Fmoc Deprotection (20% Piperidine in DMF) Resin->Deprotection Washing1 DMF Wash Deprotection->Washing1 Coupling Coupling of Fmoc-(AA)n+1-OH + Activator + Base in DMF Washing1->Coupling Washing2 DMF Wash Coupling->Washing2 NextCycle Resin-Peptide-(AA)n+1-NH-Fmoc Washing2->NextCycle NextCycle->Deprotection Repeat for next residue

Caption: The iterative cycle of Fmoc Solid-Phase Peptide Synthesis (SPPS).

Experimental Protocol: Incorporation of the Bicyclic Residue

Due to the steric hindrance of the 2-oxa-5-azabicyclo[2.2.1]heptane residue, a potent activation method is crucial for achieving high coupling yields. Uronium/aminium salt-based reagents like HATU are highly recommended.

Materials:

  • Fmoc-Rink Amide resin (or other suitable resin depending on the desired C-terminus)

  • Fmoc-(1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-3-carboxylic acid

  • Standard Fmoc-protected proteinogenic amino acids

  • Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • Base: N,N-Diisopropylethylamine (DIPEA)

  • Solvents: N,N-Dimethylformamide (DMF, peptide synthesis grade), Dichloromethane (DCM, peptide synthesis grade)

  • Deprotection Solution: 20% (v/v) piperidine in DMF

  • Cleavage Cocktail: Reagent K (TFA/water/phenol/thioanisole/EDT, 82.5:5:5:5:2.5) or a simpler TFA/TIS/water (95:2.5:2.5) cocktail if the sequence allows.

  • Washing solvents (e.g., methanol, diethyl ether)

Step-by-Step Procedure:

  • Resin Preparation:

    • Swell the resin in DMF for at least 30 minutes in a reaction vessel.

    • Perform an initial Fmoc deprotection of the resin by treating with 20% piperidine in DMF (2 x 10 minutes).

    • Wash the resin thoroughly with DMF (5-7 times).

  • Coupling of the First Amino Acid (if not pre-loaded):

    • Follow a standard coupling protocol using a 3-5 fold molar excess of the first Fmoc-amino acid, an equivalent amount of activator (e.g., HATU), and a 2-fold excess of DIPEA relative to the activator.

  • Iterative Peptide Elongation (Standard Amino Acids):

    • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 minutes).

    • Washing: Wash the resin with DMF (5-7 times).

    • Coupling:

      • Pre-activate a solution of the next Fmoc-amino acid (3-5 eq.), HATU (2.9-4.5 eq.), and DIPEA (6-10 eq.) in DMF for 1-2 minutes.

      • Add the activated amino acid solution to the resin and allow to react for 45-60 minutes.

    • Washing: Wash the resin with DMF (3-5 times).

    • Monitoring (Optional but Recommended): Perform a Kaiser test to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

  • Incorporation of Fmoc-2-oxa-5-azabicyclo[2.2.1]heptane-3-carboxylic acid:

    • Fmoc Deprotection: Perform the deprotection of the preceding amino acid as described in step 3.

    • Washing: Thoroughly wash the resin with DMF (5-7 times).

    • Activation and Coupling (Optimized for Hindered Residue):

      • In a separate vessel, dissolve Fmoc-2-oxa-5-azabicyclo[2.2.1]heptane-3-carboxylic acid (3-5 eq.) and HATU (2.9-4.5 eq.) in DMF.

      • Add DIPEA (6-10 eq.) to the solution and allow to pre-activate for 2-5 minutes.

      • Add the activated solution to the resin.

      • Extend the coupling time to 2-4 hours, or even overnight if necessary. [7] * Washing: Wash the resin thoroughly with DMF (5-7 times).

    • Monitoring: A Kaiser test is essential here. If the test is positive (blue beads), a second coupling is required.

    • Double Coupling (if necessary): Repeat the activation and coupling steps with a fresh solution of the bicyclic amino acid.

  • Final Deprotection and Cleavage:

    • After the final amino acid has been coupled, perform a final Fmoc deprotection.

    • Wash the resin with DMF, followed by DCM, and dry the resin under vacuum.

    • Treat the dried resin with the appropriate cleavage cocktail for 2-4 hours at room temperature to cleave the peptide from the resin and remove side-chain protecting groups. [8] * Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

  • Purification and Characterization:

    • Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

    • Confirm the identity and purity of the final peptide by mass spectrometry (e.g., MALDI-TOF or ESI-MS).

Troubleshooting and Key Considerations

Table 1: Troubleshooting Common Issues in the Synthesis

Problem Potential Cause Recommended Solution
Incomplete Coupling of Bicyclic Residue (Positive Kaiser Test) Steric hindrance slowing the reaction rate.Perform a double coupling with fresh reagents. Increase coupling time (up to overnight). Consider gentle heating or microwave-assisted synthesis if available.
Low Final Yield Aggregation of the growing peptide chain.Use a chaotropic salt (e.g., LiCl) in the coupling mixture. Switch to a more solvating solvent like NMP or a mixture of DMF/DCM/NMP.
Deletion of the Bicyclic Residue Inefficient coupling and subsequent capping of unreacted amines in the next cycle.Ensure complete coupling of the bicyclic residue by performing a double coupling and confirming with a negative Kaiser test before proceeding.
Side Reactions During Cleavage Scavenging of reactive cationic species by nucleophilic side chains (e.g., Trp, Met).Use a cleavage cocktail with appropriate scavengers (e.g., Reagent K). Ensure the resin is thoroughly dry before adding the cleavage cocktail.

Data Presentation: Expected Outcomes and Optimization

While specific quantitative data for the incorporation of Fmoc-2-oxa-5-azabicyclo[2.2.1]heptane-3-carboxylic acid is not widely published, we can extrapolate expected outcomes based on the coupling of other sterically hindered amino acids. The choice of coupling reagent is a critical determinant of success.

Table 2: Comparison of Coupling Reagents for Hindered Amino Acids

Coupling Reagent Activating Species Relative Reactivity Notes and Recommendations
DIC/HOBtO-acylisourea / HOBt esterModerateStandard, cost-effective method. May require extended coupling times or double coupling for the bicyclic residue. [9]
HBTU/DIPEAHOBt esterHighMore reactive than DIC/HOBt. A reliable choice for many difficult couplings.
HATU/DIPEA OAt ester Very High Highly recommended for the 2-oxa-5-azabicyclo[2.2.1]heptane residue due to its superior reactivity and low racemization tendency. [9][7]
PyAOP/DIPEAAOP esterVery HighAlso highly effective, particularly for N-methylated or other highly hindered residues. [9]

Conclusion: A Pathway to Novel Peptidomimetics

The incorporation of 2-oxa-5-azabicyclo[2.2.1]heptane residues into peptides offers a robust strategy for enforcing specific backbone conformations, leading to peptidomimetics with potentially superior biological and pharmacological properties. The protocols outlined in this guide, centered on the use of potent uronium/aminium salt activators like HATU, provide a clear and effective pathway for the successful solid-phase synthesis of these modified peptides. By carefully considering the unique steric demands of this constrained analog and optimizing coupling conditions accordingly, researchers can unlock new avenues in the design of next-generation peptide therapeutics and chemical biology tools.

References

  • Atherton, E., & Sheppard, R. C. (1989). Solid Phase Peptide Synthesis: A Practical Approach. IRL Press.
  • Bock, J. E., Gavenonis, J., & Gellman, S. H. (2007). A new class of β-turn-promoting residue: bicyclic β-amino acids.
  • Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
  • Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161-214.
  • Ghosh, A. K., & Kumar, D. (2022). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. The Journal of Organic Chemistry, 87(16), 11261–11273. [Link]

  • Ghosh, A. K., & Kumar, D. (2022). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. PubMed. [Link]

  • Li, W., et al. (2013). An improved synthesis of (lS,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. Chinese Chemical Letters, 24(11), 987-990. [Link]

  • Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.
  • BenchChem. (2025). Application Notes and Protocols for the Activation and Coupling of Fmoc-α-methyl-L-Aspartic Acid. BenchChem.
  • AAPPTEC. (n.d.). Coupling Reagents. Retrieved from [Link]

Sources

Method

Topic: Synthesis of Boc-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid and its Core Scaffold

An Application Note on the Synthesis of Bridged Morpholine Isosteres Audience: Researchers, scientists, and drug development professionals. Introduction: The Value of Conformationally Constrained Scaffolds In modern medi...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note on the Synthesis of Bridged Morpholine Isosteres

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Value of Conformationally Constrained Scaffolds

In modern medicinal chemistry, the use of rigid, three-dimensional scaffolds is a cornerstone of rational drug design. These structures reduce the entropic penalty of binding to a biological target, often leading to enhanced potency and selectivity. The 2-oxa-5-azabicyclo[2.2.1]heptane core is a particularly valuable scaffold, serving as a conformationally constrained bioisostere of morpholine.[1] Its bridged bicyclic structure locks the molecule into a defined shape, presenting substituents to target proteins in a precise orientation. This guide provides a comprehensive overview of the synthesis of this important building block and explores strategies for accessing more complex derivatives, such as the bridgehead-functionalized Boc-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid.

While the synthesis of the parent scaffold is well-established, the introduction of functionality, such as a carboxylic acid, at a bridgehead position (C4) represents a significant synthetic challenge that is not widely documented. This note will first provide a detailed, validated protocol for the synthesis of the core scaffold from a readily available chiral precursor. Subsequently, it will discuss plausible synthetic strategies for accessing the C4-carboxylic acid derivative, providing a roadmap for researchers in the field.

Part 1: Validated Synthesis of the (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane Core

The most efficient and widely adopted strategy for synthesizing the 2-oxa-5-azabicyclo[2.2.1]heptane core is a chiral pool approach starting from commercially available trans-4-hydroxy-L-proline.[1] This method leverages the inherent stereochemistry of the starting material to produce the enantiomerically pure bicyclic product through a series of reliable, high-yielding transformations.

Causality of the Synthetic Strategy

The logic of this multi-step synthesis is as follows:

  • Nitrogen Protection: The secondary amine of the proline ring is protected to prevent it from acting as a nucleophile in subsequent steps. While the literature often cites the use of a benzyloxycarbonyl (Cbz) group, a tert-butoxycarbonyl (Boc) group is frequently preferred in modern synthesis for its stability and orthogonal deprotection conditions.

  • Carboxylic Acid Modification: The carboxylic acid at the C2 position is converted into a primary alcohol. This is a critical transformation, as this newly formed hydroxyl group will ultimately act as the nucleophile to form the ether bridge of the bicyclic system. This is typically achieved by esterification followed by reduction.

  • Hydroxyl Group Activation: The C4 hydroxyl group of the proline ring must be converted into a good leaving group to facilitate the key cyclization step. Tosylation is an effective and common method for this activation.

  • Intramolecular Cyclization: The final ring is formed via an intramolecular Williamson ether synthesis. The primary alcohol (derived from the C2 carboxylate) displaces the tosylate at C4, forming the eponymous C2-O-C4 bridge and yielding the desired bicyclic core.

Visualized Synthetic Workflow

G cluster_0 Overall Synthesis of the Core Scaffold A trans-4-Hydroxy-L-proline B Step 1: N-Boc Protection A->B C N-Boc-trans-4-hydroxy-L-proline B->C D Step 2: Esterification C->D E Methyl Ester Intermediate D->E F Step 3: C4-OH Activation (Tosylation) E->F G Tosylated Intermediate F->G H Step 4: Ester Reduction G->H I Primary Alcohol Intermediate H->I J Step 5: Intramolecular Cyclization I->J K N-Boc-2-oxa-5-azabicyclo[2.2.1]heptane J->K L Step 6: Deprotection (Optional) K->L M (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane L->M

Caption: Overall workflow for the synthesis of the 2-oxa-5-azabicyclo[2.2.1]heptane core.

Detailed Experimental Protocol

This protocol is adapted from established literature procedures.[1] All operations should be conducted in a well-ventilated fume hood using appropriate personal protective equipment.

Step 1: N-Protection — Synthesis of (2S,4R)-1-(tert-butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid

  • Dissolve trans-4-hydroxy-L-proline (10.0 g, 76.2 mmol) in a 1:1 mixture of dioxane and water (150 mL).

  • Add sodium hydroxide (6.7 g, 168 mmol) and stir until fully dissolved.

  • Cool the solution to 0 °C in an ice bath.

  • Add di-tert-butyl dicarbonate (Boc₂O) (18.3 g, 83.8 mmol) portion-wise over 30 minutes, ensuring the temperature remains below 5 °C.

  • Allow the mixture to warm to room temperature and stir for 12-16 hours.

  • Concentrate the mixture in vacuo to remove the dioxane.

  • Wash the remaining aqueous solution with diethyl ether (2 x 50 mL) to remove unreacted Boc₂O.

  • Cool the aqueous layer to 0 °C and carefully acidify to pH 2-3 with 2 M HCl.

  • Extract the product with ethyl acetate (3 x 75 mL).

  • Combine the organic layers, wash with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the product as a white solid.

Step 2: Esterification — Synthesis of Methyl (2S,4R)-1-(tert-butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylate

  • Suspend the N-Boc protected acid (15.0 g, 64.8 mmol) in methanol (150 mL) and cool to 0 °C.

  • Add thionyl chloride (SOCl₂) (5.7 mL, 77.8 mmol) dropwise over 20 minutes. Caution: This reaction is exothermic and releases HCl gas.

  • Allow the reaction to warm to room temperature and stir for 3 hours.

  • Remove the solvent under reduced pressure.

  • Redissolve the residue in ethyl acetate (100 mL) and wash sequentially with saturated NaHCO₃ solution (2 x 50 mL) and brine (50 mL).

  • Dry the organic layer over Na₂SO₄, filter, and concentrate to afford the methyl ester.

Step 3: C4-OH Activation — Synthesis of Methyl (2S,4R)-1-(tert-butoxycarbonyl)-4-(tosyloxy)pyrrolidine-2-carboxylate

  • Dissolve the methyl ester (10.0 g, 40.8 mmol) in dichloromethane (DCM) (100 mL) and cool to 0 °C.

  • Add triethylamine (Et₃N) (11.4 mL, 81.6 mmol), 4-dimethylaminopyridine (DMAP) (0.5 g, 4.1 mmol), and p-toluenesulfonyl chloride (TsCl) (9.3 g, 48.9 mmol) sequentially.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for 15 hours.

  • Quench the reaction with water (50 mL) and separate the layers.

  • Wash the organic layer with 1 M HCl (50 mL), saturated NaHCO₃ solution (50 mL), and brine (50 mL).

  • Dry over Na₂SO₄, filter, and concentrate. Purify by flash chromatography (Hexane:Ethyl Acetate gradient) to yield the tosylated product.

Step 4 & 5: Reduction and Intramolecular Cyclization

Rationale: These steps are often performed sequentially. First, the ester is carefully reduced to the primary alcohol. Then, under basic conditions, the alcohol cyclizes onto the tosylated carbon.

  • Reduction: Dissolve the tosylated intermediate (8.0 g, 20.0 mmol) in a 1:1 mixture of THF and ethanol (80 mL) and cool to 0 °C. Add sodium borohydride (NaBH₄) (1.5 g, 40.0 mmol) in one portion. Stir at room temperature for 16 hours.

  • Work-up: Carefully add glacial acetic acid at 0 °C to quench excess NaBH₄. Remove the solvents in vacuo.

  • Cyclization: Dissolve the crude alcohol residue in dry methanol (80 mL). Add sodium methoxide (NaOMe) (1.6 g, 30.0 mmol).

  • Reflux the mixture for 4 hours.

  • Cool to room temperature and remove the solvent under vacuum.

  • Add saturated Na₂CO₃ solution (100 mL) and extract the product with DCM (3 x 75 mL).

  • Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield crude (1S,4S)-5-(tert-butoxycarbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane. Purify by flash chromatography.

Quantitative Data Summary

The following table summarizes typical yields for the synthesis of the Cbz-protected analogue, which are expected to be comparable for the Boc-protected route.[1]

Step No.TransformationStarting MaterialProductTypical Yield (%)
1N-Protection (Cbz)trans-4-Hydroxy-L-prolineN-Cbz-protected acid91%
2EsterificationN-Cbz-protected acidMethyl Ester96%
3TosylationMethyl EsterTosylated Intermediate93%
4ReductionTosylated IntermediatePrimary Alcohol~100% (crude)
5CyclizationPrimary AlcoholCbz-Bicyclic Core86%
- Overall Yield - - ~70%

Part 2: Proposed Strategy for Boc-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid

The synthesis of the target molecule with a carboxylic acid at the C4 bridgehead is a formidable challenge. The intramolecular cyclization route described in Part 1 is not applicable, as it relies on functionalities at C2 and C4 of the original proline ring, leaving no clear path to introduce a new carboxyl group at the resulting C4 bridgehead.

A more viable, albeit conceptual, approach involves constructing the bicyclic system through a [4+2] cycloaddition, or Diels-Alder reaction. This powerful reaction forms six-membered rings and can create complex bicyclic systems in a single, stereocontrolled step.

Conceptual Rationale: A Diels-Alder Approach

A retro-Diels-Alder analysis of the target structure suggests a reaction between a diene and a dienophile.

  • The Diene: To form the 2-oxa portion of the ring system, a furan derivative is the logical diene.[2]

  • The Dienophile: The dienophile must contain the remaining atoms of the second ring, including the nitrogen and the precursor to the bridgehead carboxylic acid. A plausible candidate is a cyclic, N-protected α,β-unsaturated ester or related species.

Visualized Hypothetical Workflow

G cluster_1 Hypothetical Diels-Alder Synthesis Diene Furan (Diene) Reaction [4+2] Cycloaddition (Diels-Alder Reaction) Diene->Reaction Dienophile N-Boc-2,3-dihydropyrrole -4-carboxylate (Dienophile) Dienophile->Reaction Adduct 7-Oxa-2-azabicyclo[2.2.1]heptene Intermediate Reaction->Adduct Modification Further Functional Group Manipulation & Reduction Adduct->Modification Target Boc-2-oxa-5-azabicyclo[2.2.1] heptane-4-carboxylic acid Modification->Target

Caption: A conceptual Diels-Alder strategy for the synthesis of the C4-carboxy target.

Discussion of the Proposed Route
  • Dienophile Synthesis: A key challenge is the synthesis of a suitable dienophile, such as an N-Boc-2,3-dihydropyrrole derivative bearing an activating group (e.g., ester) at the C4 position.

  • Cycloaddition: The Diels-Alder reaction between furan and various dienophiles is well-documented, but is often reversible.[3] Driving the reaction to completion to form the initial 7-oxabicyclo[2.2.1]heptene adduct would require careful optimization of reaction conditions (e.g., high pressure, Lewis acid catalysis).

  • Post-Cycloaddition Modification: The initial adduct would contain a double bond from the furan ring. This would need to be selectively reduced (e.g., via hydrogenation) without affecting the carboxylate group. Further stereochemical control and purification would be critical to isolate the desired isomer.

This proposed route is conceptually sound but would require significant experimental development and validation. It serves as a starting point for researchers aiming to synthesize this and other complex, bridgehead-functionalized bicyclic systems.

Conclusion

References

  • Duan, X-R., et al. (2013). An improved synthesis of (lS,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. Chinese Chemical Letters, 24(12), 1095-1097. [Link]

  • Della, E. W., & Knill, A. M. (1994). Synthesis of Bridgehead-Substituted Bicyclo[2.2.1]heptanes. Radical Cyclization of an Oxime Ether and an α,β-Unsaturated Ester. Australian Journal of Chemistry, 47(10), 1833-1841. [Link]

  • Sasi, S., et al. (2022). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. The Journal of Organic Chemistry, 87(16), 11261-11273. [Link]

  • Pace, V., et al. (2015). Irreversible endo-selective diels-alder reactions of substituted alkoxyfurans: a general synthesis of endo-cantharimides. Chemistry, 21(22), 8069-8073. [Link]

  • Woerpel, K. A., et al. (2006). Retro Diels-Alder Reactions of 5,6-Disubstituted-7-oxabicyclo[2.2.1]hept-2-enes. The Journal of Organic Chemistry, 71(2), 769-772. [Link]

Sources

Application

Application Notes &amp; Protocols: A Guide to Incorporating Bridged Morpholines into Peptidomimetics

Abstract Peptidomimetics represent a critical evolution in drug design, offering the specificity of peptides without their inherent liabilities of poor metabolic stability and low bioavailability.[1] A key strategy in th...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Peptidomimetics represent a critical evolution in drug design, offering the specificity of peptides without their inherent liabilities of poor metabolic stability and low bioavailability.[1] A key strategy in this field is the use of heterocyclic scaffolds to constrain peptide backbone conformations and introduce favorable physicochemical properties. Among these, the morpholine nucleus is a well-established pharmacophore, particularly in candidates for central nervous system (CNS) targets, owing to its balanced lipophilic-hydrophilic profile.[2][3] This guide focuses on an advanced application: the incorporation of bridged morpholines. These bicyclic structures introduce a higher degree of conformational rigidity and can paradoxically lower lipophilicity, providing a sophisticated tool for optimizing drug candidates.[2][4] We present the underlying scientific rationale, detailed synthetic protocols for monomer creation and solid-phase incorporation, and methods for characterization, providing researchers with a comprehensive framework for leveraging this powerful peptidomimetic strategy.

The Strategic Advantage of Bridged Morpholines in Peptidomimetic Design

The transition from a simple peptide to a highly effective therapeutic agent often requires structural modifications that lock the molecule into its biologically active conformation and enhance its drug-like properties. Bridged morpholines offer a compelling solution to achieve these goals through several distinct mechanisms.

Conformational Pre-organization for Enhanced Binding

A primary challenge in peptide-based drug design is the inherent flexibility of the peptide backbone. This conformational freedom results in an entropic penalty upon binding to a target receptor, as the molecule must adopt a specific, rigid conformation. By incorporating a bridged morpholine, the structure is pre-organized into a well-defined three-dimensional arrangement. This rigid scaffold minimizes the entropic loss upon binding, potentially leading to a significant increase in binding affinity and selectivity. The bridge effectively acts as a conformational lock, ensuring that the critical side-chain pharmacophores are presented to the receptor in an optimal orientation.[5][6]

G cluster_1 Bridged Morpholine Peptidomimetic a1 Conformation A a2 Conformation B a3 Conformation C Receptor Target Receptor a2->Receptor b1 Locked Bioactive Conformation b1->Receptor Low Entropic Penalty (Higher Affinity)

Figure 1: Conformational states of a flexible peptide versus a rigid bridged morpholine peptidomimetic upon receptor binding.

Fine-Tuning Physicochemical Properties

Effective drug candidates must possess a finely tuned balance of properties to ensure absorption, distribution, metabolism, and excretion (ADME). Bridged morpholines offer unique advantages in this regard.

  • Reduced Lipophilicity: In a counterintuitive phenomenon, adding a one-carbon bridge to a morpholine or piperazine ring has been shown to decrease lipophilicity (LogD).[4] This is attributed to changes in the molecule's conformation that increase its polar surface area, making it a valuable strategy for improving solubility and reducing off-target toxicity associated with highly lipophilic compounds.[2]

  • Enhanced Metabolic Stability: The non-natural, bicyclic structure of bridged morpholines is inherently resistant to degradation by proteases, which are a primary cause of the short half-life of natural peptides in vivo.[7] This increased stability leads to prolonged exposure and a more durable therapeutic effect.

PropertyTypical Linear PeptideBridged Morpholine PeptidomimeticRationale for Improvement
Conformational State Flexible, multiple low-energy statesRigid, pre-organizedReduced entropic penalty for binding.
Lipophilicity (LogD) Often HighLowerConformational changes increase polar surface area.[2][4]
Proteolytic Stability (t½) Low (minutes)High (hours)Non-natural backbone is not recognized by proteases.[1]
Receptor Affinity (Ki) ModeratePotentially HighOptimal presentation of pharmacophores.

Table 1: Comparative properties of linear peptides versus their bridged morpholine-containing counterparts.

Synthesis of Bridged Morpholine Amino Acid Monomers

The successful incorporation of a bridged morpholine into a peptide sequence begins with the robust synthesis of the core building block. These monomers are typically designed as non-natural amino acids, complete with protecting groups (e.g., Fmoc, Boc) suitable for standard peptide synthesis. Several routes exist, often involving intramolecular cyclization as a key step.[8][9]

Protocol 1: Synthesis of (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid

This protocol is adapted from a reported synthesis that constructs the morpholine ring onto a pyrrolidine scaffold, yielding a compact and structurally novel bridged amino acid.[8]

Causality and Experimental Insights: This multi-step synthesis leverages a chiral pool starting material to establish stereochemistry. The key step is an intramolecular cyclization to form the bicyclic core. The choice of protecting groups is critical for orthogonality, allowing selective deprotection at various stages without affecting other parts of the molecule.

Step-by-Step Methodology:

  • Starting Material Preparation: Begin with a suitably protected 4-hydroxyproline derivative. The choice of protecting groups on the nitrogen (e.g., Boc or Cbz) and the carboxylic acid (e.g., a methyl or benzyl ester) is crucial for compatibility with subsequent steps.

  • Introduction of the Ether Oxygen Precursor: The hydroxyl group is alkylated with a reagent containing a leaving group and a protected alcohol, such as 2-(benzyloxy)ethyl bromide. This step establishes the carbon chain that will form the "top" of the morpholine ring.

  • Deprotection and Cyclization: The terminal benzyl ether is removed via hydrogenolysis to unmask a primary alcohol. The pyrrolidine nitrogen protecting group is then removed. Under acidic or base-mediated conditions, the free amine undergoes an intramolecular nucleophilic substitution or reductive amination to form the second ring, yielding the bridged bicyclic system.

  • Final Deprotection and Functionalization: The ester protecting the carboxylic acid is saponified to yield the free acid. The nitrogen is then protected with an Fmoc group (using Fmoc-OSu) to prepare the monomer for solid-phase peptide synthesis (SPPS).

  • Purification and Characterization: The final product is purified using column chromatography or recrystallization. Its structure and purity are confirmed by NMR (¹H, ¹³C) and high-resolution mass spectrometry (HRMS).

SPPS_Workflow start Start | Swell Resin deprotection Fmoc Deprotection 20% Piperidine/DMF Wash start->deprotection coupling_aa Standard AA Coupling Fmoc-AA, HCTU, DIPEA 1-2 hours Wash deprotection->coupling_aa If standard AA coupling_bm Bridged Morpholine Coupling Fmoc-Bridged Monomer, HATU, DIPEA 4-12 hours Monitor w/ Kaiser Test deprotection->coupling_bm If Bridged Morpholine decision More Residues? coupling_aa->decision coupling_bm->decision decision->deprotection Yes cleavage Cleavage & Deprotection TFA/TIS/H2O Cocktail 2-3 hours decision->cleavage No purification Isolation & Purification Precipitate in Ether RP-HPLC cleavage->purification end Final Characterized Peptidomimetic purification->end

Sources

Method

Application Note: 2-Oxa-5-azabicyclo[2.2.1]heptane Building Blocks for DEL

This Application Note is structured to provide a comprehensive technical guide for incorporating 2-Oxa-5-azabicyclo[2.2.1]heptane into DNA-Encoded Libraries (DEL). It prioritizes experimental rigor, "on-DNA" chemical com...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured to provide a comprehensive technical guide for incorporating 2-Oxa-5-azabicyclo[2.2.1]heptane into DNA-Encoded Libraries (DEL). It prioritizes experimental rigor, "on-DNA" chemical compatibility, and structural biology insights.[1][2]

Executive Summary: The "Bridged Morpholine" Advantage[1]

In the pursuit of novel chemical space, the 2-oxa-5-azabicyclo[2.2.1]heptane core has emerged as a high-value scaffold for DNA-Encoded Libraries (DEL).[1][2] Functioning as a conformationally restricted bioisostere of morpholine, this bicyclic ether-amine offers three distinct advantages over traditional planar heterocycles:

  • Enhanced Fsp³ Character: It increases the saturation of the library, improving solubility and metabolic stability (lower lipophilicity) compared to flat aromatic cores.[1]

  • Defined Vector Orientation: The methylene bridge locks the nitrogen lone pair and C-substituents into a rigid conformation, reducing the entropic penalty upon protein binding.

  • GABA Mimicry: 3-substituted derivatives structurally mimic

    
    -aminobutyric acid (GABA) in a locked conformation, making them privileged scaffolds for GPCR and ion channel targets.[2]
    

This guide details the protocols for incorporating this sterically demanding secondary amine into DELs, overcoming the specific challenges of "on-DNA" acylation and reductive amination.[1]

Technical Profile & Chemical Compatibility[2]

Structural Analysis

The scaffold exists as two enantiomers: (1S,4S) and (1R,4R).[1][2][3] The [2.2.1] bridge creates a "boat-like" constraint.[1][2]

PropertyValue / DescriptionImpact on DEL
Core Structure Bicyclic ether-amineHigh chemical stability; resistant to hydrolysis.[2]
pKa (Conj. Acid) ~8.5 - 9.0 (Est.)[1][2]Moderately basic; requires pH adjustment for optimal coupling.[2]
Sterics High (Bridged Secondary Amine)Critical: Slower kinetics in amide coupling compared to piperazine or morpholine.[1][2]
Solubility High (Polar ether/amine)Excellent for aqueous DNA-compatible chemistry.[2]
DEL Reaction Compatibility Matrix

The ether bridge is stable under standard DEL conditions. However, the secondary amine requires specific activation protocols.[1]

  • Suzuki-Miyaura: Compatible (Stable to Pd/Base/Heat).[2]

  • Acid Deprotection (TFA/DCM): Stable (Ether bridge survives standard Boc/Fmoc deprotection).[1][2]

  • Reductive Amination: Highly Recommended (Excellent conversion).[1][2]

  • Amide Coupling (Acylation): Challenging (Requires high-activity coupling reagents like DMTMM or HOAt).[1][2]

Experimental Protocols

Workflow Visualization

The following diagram illustrates the decision logic for functionalizing the 2-oxa-5-azabicyclo[2.2.1]heptane core on a DNA tag.

DEL_Workflow Start DNA-Linked Electrophile (Aldehyde or Carboxylate) Decision Reaction Selection Start->Decision Scaffold 2-Oxa-5-azabicyclo[2.2.1]heptane (Secondary Amine) Scaffold->Decision Path_A Path A: Reductive Amination (Preferred) Decision->Path_A Aldehyde Electrophile Path_B Path B: Amide Coupling (Sterically Demanding) Decision->Path_B Carboxylic Acid Electrophile Product_A Tertiary Amine Product (High Yield) Path_A->Product_A NaBH3CN, pH 5.5 Product_B Amide Product (Variable Yield) Path_B->Product_B DMTMM or HOAt/EDC

Figure 1: Decision tree for incorporating the bridged morpholine scaffold. Path A is kinetically favored due to the steric hindrance of the bridged amine.[1]

Protocol A: On-DNA Reductive Amination (Gold Standard)

Context: This is the most robust method for attaching this scaffold to a DNA-tagged aldehyde.[2] The reaction proceeds via an iminium ion intermediate which is less sensitive to the steric bulk of the bridge than a tetrahedral amide transition state.

Materials:

  • DNA-Aldehyde Conjugate (1 mM in water).[2]

  • 2-Oxa-5-azabicyclo[2.2.1]heptane (HCl salt).[1][2][4][5][6][7]

  • Sodium Cyanoborohydride (NaBH₃CN).[1][2]

  • Acetate Buffer (500 mM, pH 5.5).[1][2]

  • DMA (Dimethylacetamide) or DMSO.[1][2]

Step-by-Step Procedure:

  • Preparation: Dissolve the scaffold (amine) in DMA to a concentration of 200 mM.

  • Imine Formation: Combine the following in a PCR tube or 96-well plate:

    • 10 µL DNA-Aldehyde (1 nmol).[2]

    • 20 µL Acetate Buffer (pH 5.5).

    • 10 µL Scaffold Amine solution (200 equivalents).[1][2]

    • Note: Final solvent ratio should be ~10-20% organic to ensure scaffold solubility.[2]

  • Incubation 1: Let stand at 25°C for 60 minutes to allow equilibrium formation of the iminium ion.

  • Reduction: Add 5 µL of freshly prepared NaBH₃CN (400 mM in water).

  • Incubation 2: Seal and incubate at 25°C for 4–16 hours.

  • Quench/Purification: Ethanol precipitate the DNA or pass through a desalting column (e.g., Sephadex G-25) to remove excess amine and boron salts.[1][2]

Validation:

  • LC-MS: Look for the mass shift of +[Scaffold MW] - 16 (loss of oxygen from aldehyde) + 2 (hydrogenation).[1][2]

  • Success Criteria: >85% conversion is typical.

Protocol B: On-DNA Amide Coupling (Optimization Required)

Context: Coupling this sterically hindered secondary amine to a DNA-linked carboxylic acid is difficult. Standard EDC/s-NHS protocols often fail.[2] DMTMM (4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride) is the preferred reagent for hindered amines on DNA.[1][2]

Materials:

  • DNA-Carboxylate Conjugate.[2][8]

  • DMTMM Chloride.[2][9]

  • NMM (N-Methylmorpholine) buffer (pH 8.0).[1][2]

Step-by-Step Procedure:

  • Preparation: Dissolve DMTMM in water immediately before use (it hydrolyzes over time).[1][2]

  • Reaction Mix: Combine:

    • DNA-Carboxylate (1 mM).[1][2]

    • Scaffold Amine (200 equivalents, dissolved in DMSO/DMA).[1][2]

    • DMTMM (200 equivalents).[1][2]

    • MOPS or Phosphate Buffer (pH 7.5 - 8.0).[2]

  • Incubation: Incubate at 30°C for 12–16 hours.

  • Double Coupling (Optional): If conversion is <50% by LC-MS, add a second bolus of DMTMM and Amine and incubate for another 4 hours.

Troubleshooting:

  • Low Yield? Switch to HOAt/EDC system.[2] The HOAt catalyst is superior for hindered amines compared to HOBt or s-NHS.

  • Micellar Catalysis:[2] Use TPGS-750-M (2 wt% in water) to create a hydrophobic pocket, effectively increasing the local concentration of the amine and activated ester.[1][2]

QC & Data Interpretation

When analyzing the LC-MS data for these conjugates, be aware of the specific mass shifts.

ComponentFormulaMonoisotopic Mass Addition
Core Scaffold C₅H₉NO99.07 Da
Amide Linkage -H₂O+81.06 Da (Net addition to Acid)
Reductive Amination +H₂ -O+83.08 Da (Net addition to Aldehyde)

Example Chromatogram Interpretation:

  • Peak A (Starting Material): DNA-Linker-COOH (Mass X).[1][2]

  • Peak B (Product): DNA-Linker-CO-N(Scaffold). Mass = X + 81.06.[2]

  • Note: If you see Mass X + 99, you may have a salt adduct, not a covalent bond.[1] Ensure rigorous desalting before MS.[2]

References

  • Synthesis and Properties of the Core

    • Grygorenko, O. O., et al. "Bicyclic Morpholine Surrogates: Synthesis and Properties of 2-Oxa-5-azabicyclo[2.2.1]heptanes."[1][2] Journal of Organic Chemistry, 2022.[1]

    • [1][2]

  • DEL Reductive Amination Protocols

    • Chai, J., et al. "On-DNA Reductive Amination and Alkylation."[1][10] Springer Protocols, 2022.[1][2][10]

    • [1][2]

  • Efficient Amide Coupling on DNA

    • Waring, M. J., et al. "Highly efficient on-DNA amide couplings promoted by micelle forming surfactants."[1][2][11][12] Chemical Science, 2021.[1][2]

  • DNA-Compatible Reaction Scope

    • Malone, M. L., et al. "What is a 'DNA-Compatible' Reaction?" ACS Combinatorial Science, 2016.[1][2][10]

    • [1][2]

Sources

Application

Reaction conditions for 2-oxa-5-azabicyclo[2.2.1]heptane amide bond formation

Application Note: Reaction Conditions for 2-Oxa-5-azabicyclo[2.2.1]heptane Amide Bond Formation Abstract The 2-oxa-5-azabicyclo[2.2.1]heptane scaffold is a conformationally restricted morpholine isostere increasingly uti...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Reaction Conditions for 2-Oxa-5-azabicyclo[2.2.1]heptane Amide Bond Formation

Abstract

The 2-oxa-5-azabicyclo[2.2.1]heptane scaffold is a conformationally restricted morpholine isostere increasingly utilized in medicinal chemistry to improve metabolic stability and lock ligand conformations. However, the bridged bicyclic architecture introduces significant steric encumbrance at the N5 secondary amine, often rendering standard amide coupling protocols sluggish or low-yielding. This guide details optimized reaction conditions for acylating this scaffold, prioritizing high-efficiency reagents (HATU, T3P) and robust workup strategies to ensure success in drug discovery campaigns.

Strategic Analysis: The Scaffold Challenge

The 2-oxa-5-azabicyclo[2.2.1]heptane core presents a unique challenge compared to planar secondary amines like morpholine or piperidine.

  • Steric Hindrance: The methylene bridge (C7) locks the piperidine ring into a boat-like conformation, creating a "caged" environment around the N5 nitrogen. This steric bulk impedes the approach of activated electrophiles, particularly if the carboxylic acid partner is also hindered (e.g.,

    
    -disubstituted acids).
    
  • Nucleophilicity: While the N5 amine is secondary, its nucleophilicity is modulated by the inductive effect of the oxygen atom at position 2 (via the C1-C6-N5 path). It is generally less nucleophilic than pyrrolidine but comparable to morpholine.

  • Stereochemical Integrity: The scaffold is chiral (typically available as (1S,4S) or (1R,4R) enantiomers). Reaction conditions must be mild enough to prevent racemization of the coupling partner, as the bridgehead carbons of the scaffold itself are configurationally stable.

Recommended Reaction Architectures

Based on kinetic data and steric profiles, two primary protocols are recommended. Protocol A is the "Discovery Standard" for small-scale, high-throughput synthesis. Protocol B is the "Process Standard" for scale-up, utilizing T3P for cleaner profiles with difficult substrates.

Decision Matrix for Reagent Selection

ReagentSelection Start Select Coupling Strategy AcidType Analyze Carboxylic Acid Partner Start->AcidType Simple Unhindered / Simple Acid AcidType->Simple Standard Hindered Sterically Hindered / Epimerization Prone AcidType->Hindered Bulky Unreactive Extremely Low Reactivity AcidType->Unreactive Inert HATU Protocol A: HATU/DIPEA (High Yield, Fast) Simple->HATU T3P Protocol B: T3P/Pyridine (Low Epimerization, Easy Workup) Hindered->T3P AcidCl Protocol C: Acid Chloride (Forceful Activation) Unreactive->AcidCl

Figure 1: Decision matrix for selecting the optimal coupling reagent based on the steric and electronic properties of the carboxylic acid partner.

Experimental Protocols

Protocol A: HATU-Mediated Coupling (The Discovery Standard)

Best for: Routine synthesis, library generation, and valuable acid intermediates. Mechanism: HATU generates a highly reactive At-ester intermediate that accelerates coupling even with hindered amines.

Materials:

  • Amine: 2-oxa-5-azabicyclo[2.2.1]heptane (HCl salt or free base).

  • Acid: 1.0 – 1.2 equivalents.

  • Reagent: HATU (1.2 equivalents).

  • Base: DIPEA (N,N-Diisopropylethylamine) (3.0 – 4.0 equiv).

  • Solvent: DMF (Anhydrous).

Procedure:

  • Activation: In a dried vial, dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DMF (0.1 M concentration).

  • Add DIPEA (2.0 equiv) and HATU (1.2 equiv). Stir at Room Temperature (RT) for 5–10 minutes. Note: The solution should turn yellow/orange.

  • Addition: Add the 2-oxa-5-azabicyclo[2.2.1]heptane (1.0 equiv).[1][2] If using the hydrochloride salt, add an additional 1.5 equiv of DIPEA to neutralize the salt.

  • Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS.[2]

    • Tip: If conversion is <50% after 4 hours, heat to 40°C.

  • Workup: Dilute with EtOAc. Wash sequentially with sat. NaHCO₃ (2x), water (1x), and brine (1x). Dry over Na₂SO₄ and concentrate.

  • Purification: Flash chromatography (typically MeOH/DCM gradients).

Protocol B: T3P-Mediated Coupling (The Process Standard)

Best for: Scale-up (>1g), preventing epimerization of chiral acids, and "green" workups. Mechanism: Propylphosphonic anhydride (T3P) acts as a water-scavenger and activating agent, forming a mixed anhydride.

Materials:

  • Reagent: T3P (50% w/w solution in EtOAc or DMF).

  • Base: Pyridine (preferred) or DIPEA.

  • Solvent: EtOAc or 2-MeTHF.

Procedure:

  • Dissolution: Charge the Carboxylic Acid (1.1 equiv) and Amine (1.0 equiv) into a flask with EtOAc (0.2 M).

  • Base Addition: Add Pyridine (3.0 equiv). Cool to 0°C if the acid is highly prone to racemization; otherwise, run at RT.

  • Reagent Addition: Add T3P solution (1.5 – 2.0 equiv) dropwise.

  • Reaction: Allow to warm to RT and stir for 12–24 hours. T3P kinetics are often slower than HATU but cleaner.

  • Workup (Critical Advantage): Add water. The T3P by-products are water-soluble.[3] Separate layers. Wash organic layer with 0.5 M HCl (to remove pyridine), then NaHCO₃.

  • Isolation: Evaporate solvent. Often yields pure product without chromatography.

Protocol C: Acid Chloride Activation (For Unreactive Substrates)

Best for: Extremely hindered acids where HATU/T3P fails.

Procedure:

  • Activation: Convert the carboxylic acid to the acid chloride using Oxalyl Chloride (1.2 equiv) and catalytic DMF (1 drop) in DCM. Stir 1 hour, then evaporate to dryness (remove excess oxalyl chloride).

  • Coupling: Re-dissolve the crude acid chloride in DCM.

  • Add 2-oxa-5-azabicyclo[2.2.1]heptane (1.0 equiv) and Triethylamine (TEA) (3.0 equiv).

  • Catalysis: Add a catalytic amount of DMAP (0.1 equiv) if the reaction is sluggish.

  • Stir at RT overnight.

QC and Troubleshooting

Table 1: Troubleshooting Common Issues

IssueProbable CauseSolution
Low Conversion Steric clash at N5 position.Switch from EDC/HOBt to HATU or T3P . Increase temp to 50°C.
Rotamers in NMR Amide bond rotation is restricted by the bicyclic cage.Run NMR at elevated temperature (e.g., 60°C in DMSO-d6) to coalesce peaks.
Product Water Soluble The amide is small/polar.Do not use aqueous wash. Evaporate DMF directly and purify via Reverse Phase (C18) HPLC.
Epimerization Over-activation of the chiral acid.Use T3P/Pyridine at 0°C. Avoid HATU with excess base and prolonged times.

Visualizing the Workflow

Workflow Input Start: Reagents Prep Activation Activate Acid (HATU or T3P) Input->Activation Coupling Add Bridged Amine (+ Base) Activation->Coupling Monitor LC-MS Check (2-4 hours) Coupling->Monitor Workup Aq. Wash / Purification Monitor->Workup

Figure 2: Standard workflow for HATU-mediated coupling of 2-oxa-5-azabicyclo[2.2.1]heptane.

References

  • Synthesis and Utility of the Scaffold: Lassalas, P., et al. "2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues."[4] The Journal of Organic Chemistry, vol. 87, no. 16, 2022, pp. 11261-11273.

  • General Amide Coupling (HATU/EDC): Montalbetti, C.A.G.N., and Falque, V. "Amide bond formation and peptide coupling." Tetrahedron, vol. 61, no. 46, 2005, pp. 10827-10852.

  • T3P Reagent Advantages: Dunetz, J.R., et al. "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine."[5] Organic Letters, vol. 13, no.[5][6] 19, 2011, pp. 5048–5051.

  • Bridged Morpholine Synthesis: Xu, X., et al. "An improved synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane." Chinese Chemical Letters, vol. 25, no. 2, 2014, pp. 243-246.

Sources

Method

Scalable Enantioselective Synthesis of Bridged Morpholine Scaffolds: A Technical Guide for Medicinal Chemists

Introduction: The Morpholine Scaffold Reimagined The morpholine moiety is a cornerstone in modern medicinal chemistry, celebrated for its ability to confer favorable physicochemical properties upon bioactive molecules, s...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Morpholine Scaffold Reimagined

The morpholine moiety is a cornerstone in modern medicinal chemistry, celebrated for its ability to confer favorable physicochemical properties upon bioactive molecules, such as enhanced aqueous solubility, metabolic stability, and improved pharmacokinetic profiles.[1] This prevalence has established it as a "privileged scaffold" in drug discovery. However, the inherent flexibility of the morpholine ring can be a double-edged sword, sometimes leading to off-target effects or suboptimal binding to the target protein. To address this, medicinal chemists have increasingly turned to conformationally constrained analogues, with bridged morpholines emerging as a particularly promising class of structures.[1][2]

Bridged morpholines, such as the 2-oxa-5-azabicyclo[2.2.1]heptane system, lock the morpholine ring into a rigid conformation. This structural constraint can lead to a significant increase in binding affinity and selectivity for the biological target. Furthermore, the introduction of a bridge can modulate lipophilicity in a non-intuitive yet beneficial manner, enhancing the drug-like properties of the molecule.[1] The chirality of these bridged scaffolds is often crucial for their biological activity, making their stereoselective synthesis a key challenge and a significant area of research.

This technical guide provides a detailed, scalable, and enantioselective protocol for the synthesis of the chiral bridged morpholine, (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane, from a readily available chiral pool starting material. We will delve into the rationale behind the synthetic strategy, provide step-by-step instructions, and discuss the broader implications for drug discovery programs.

Strategic Approach: From Chiral Pool to Bridged Scaffold

The synthesis of chiral molecules on a large scale presents a significant challenge. While several asymmetric synthetic methods exist, leveraging the inherent chirality of readily available starting materials—the "chiral pool" approach—is often the most practical and cost-effective strategy for producing enantiomerically pure compounds.

Our featured synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane commences with L-trans-4-hydroxyproline, a naturally occurring and inexpensive amino acid derivative.[1] This starting material provides the necessary stereochemistry that will be translated through a series of high-yielding transformations to the final bridged morpholine scaffold.

The overall synthetic strategy involves the following key transformations:

  • Protection of the Amine: The secondary amine of L-trans-4-hydroxyproline is protected to prevent unwanted side reactions in subsequent steps.

  • Esterification: The carboxylic acid is converted to a methyl ester.

  • Activation of the Hydroxyl Group: The secondary hydroxyl group is transformed into a good leaving group, typically a tosylate.

  • Reduction of the Ester: The methyl ester is reduced to a primary alcohol.

  • Intramolecular Cyclization: An intramolecular Williamson ether synthesis is employed to form the bridged ether linkage.

  • Deprotection: The protecting group on the nitrogen is removed to yield the final chiral bridged morpholine scaffold.

This sequence of reactions has been optimized for scalability, with each step proceeding in high yield and without the need for chromatographic purification of intermediates, a critical factor for large-scale synthesis.

Visualizing the Synthesis: A Step-by-Step Workflow

To provide a clear overview of the synthetic process, the following diagram illustrates the key steps, intermediates, and reagents involved in the scalable synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane.

Scalable Synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane start L-trans-4-hydroxyproline intermediate1 N-Cbz-L-trans-4-hydroxyproline start->intermediate1 Cbz-Cl, NaOH, H2O intermediate2 N-Cbz-L-trans-4-hydroxyproline Methyl Ester intermediate1->intermediate2 SOCl2, MeOH intermediate3 N-Cbz-L-trans-4-(tosyloxy)proline Methyl Ester intermediate2->intermediate3 TsCl, Et3N, DMAP intermediate4 N-Cbz-L-trans-4-(tosyloxy)prolinol intermediate3->intermediate4 NaBH4, EtOH/THF intermediate5 N-Cbz-(1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane intermediate4->intermediate5 NaOMe, MeOH product (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane intermediate5->product H2, Pd/C, MeOH

Caption: Workflow for the scalable synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane.

Detailed Experimental Protocols

The following protocols are based on an optimized and scalable synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane.[1] All reagents should be of high purity and used as received unless otherwise noted. Standard laboratory safety precautions should be followed at all times.

Step 1: N-Protection of L-trans-4-hydroxyproline
  • Rationale: Protection of the secondary amine with a benzyloxycarbonyl (Cbz) group is a robust and widely used strategy. The Cbz group is stable to a wide range of reaction conditions and can be readily removed by hydrogenolysis in the final step.

  • Protocol:

    • To a solution of L-trans-4-hydroxyproline (1.0 eq) in 2 M NaOH (2.0 eq) at 0 °C, add benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise.

    • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

    • Monitor the reaction by TLC until the starting material is consumed.

    • Upon completion, acidify the reaction mixture with 1 M HCl to pH 2-3.

    • Extract the aqueous layer with ethyl acetate (3 x volumes).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford N-Cbz-L-trans-4-hydroxyproline as a white solid.

Step 2: Esterification of N-Cbz-L-trans-4-hydroxyproline
  • Rationale: Conversion of the carboxylic acid to a methyl ester facilitates the subsequent reduction step. Thionyl chloride in methanol is an efficient and scalable method for this transformation.

  • Protocol:

    • To a solution of N-Cbz-L-trans-4-hydroxyproline (1.0 eq) in methanol at 0 °C, add thionyl chloride (1.2 eq) dropwise.

    • Allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

    • Monitor the reaction by TLC.

    • Upon completion, concentrate the reaction mixture under reduced pressure.

    • Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

    • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield N-Cbz-L-trans-4-hydroxyproline methyl ester.

Step 3: Tosylation of the Hydroxyl Group
  • Rationale: Activation of the secondary alcohol as a tosylate is crucial for the subsequent intramolecular cyclization. p-Toluenesulfonyl chloride (TsCl) is a common and effective reagent for this purpose.

  • Protocol:

    • To a solution of N-Cbz-L-trans-4-hydroxyproline methyl ester (1.0 eq), triethylamine (1.5 eq), and a catalytic amount of DMAP in dichloromethane at 0 °C, add p-toluenesulfonyl chloride (1.2 eq) portionwise.

    • Stir the reaction at room temperature overnight.

    • Monitor the reaction by TLC.

    • Upon completion, wash the reaction mixture with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to give N-Cbz-L-trans-4-(tosyloxy)proline methyl ester.

Step 4: Reduction of the Methyl Ester
  • Rationale: Sodium borohydride is a mild and selective reducing agent for the conversion of the methyl ester to the corresponding primary alcohol.

  • Protocol:

    • To a solution of N-Cbz-L-trans-4-(tosyloxy)proline methyl ester (1.0 eq) in a mixture of ethanol and THF at 0 °C, add sodium borohydride (2.0 eq) portionwise.

    • Stir the reaction at room temperature overnight.

    • Monitor the reaction by TLC.

    • Upon completion, quench the reaction with water and extract with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain N-Cbz-L-trans-4-(tosyloxy)prolinol.

Step 5: Intramolecular Cyclization to Form the Bridged Scaffold
  • Rationale: This is the key bridge-forming step. A strong base, such as sodium methoxide, is used to deprotonate the primary alcohol, which then undergoes an intramolecular SN2 reaction to displace the tosylate, forming the ether linkage.

  • Protocol:

    • To a solution of N-Cbz-L-trans-4-(tosyloxy)prolinol (1.0 eq) in methanol, add sodium methoxide (1.5 eq).

    • Reflux the reaction mixture for 4-6 hours.

    • Monitor the reaction by TLC.

    • Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

    • Add saturated sodium carbonate solution and extract with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-Cbz-(1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane.

Step 6: Deprotection to Yield the Final Product
  • Rationale: The final step involves the removal of the Cbz protecting group via catalytic hydrogenation to yield the free amine.

  • Protocol:

    • To a solution of N-Cbz-(1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane (1.0 eq) in methanol, add a catalytic amount of 10% Pd/C.

    • Stir the reaction mixture under a hydrogen atmosphere (balloon or Parr shaker) for 4-6 hours.

    • Monitor the reaction by TLC.

    • Upon completion, filter the reaction mixture through a pad of Celite and wash with methanol.

    • Concentrate the filtrate under reduced pressure to afford (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane as the final product.

Quantitative Data Summary

The following table summarizes the typical yields for each step of the synthesis, demonstrating the scalability and efficiency of this protocol.

StepReactionTypical Yield (%)
1N-Protection91
2Esterification96
3Tosylation93
4Reduction100
5Cyclization86
6Deprotection100
Overall ~70

Broader Applications and Future Directions

The scalable synthesis of chiral bridged morpholine scaffolds, such as (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane, provides medicinal chemists with a valuable tool for the design and development of novel therapeutics.[1][3] The rigidified framework of these scaffolds can be exploited to enhance target engagement and improve pharmacokinetic properties.

Furthermore, the synthetic route described herein can be adapted to produce a variety of substituted bridged morpholines. For example, by starting with different substituted L-trans-4-hydroxyproline derivatives, it is possible to introduce diversity at various positions of the scaffold. This opens up avenues for the creation of compound libraries for high-throughput screening and lead optimization campaigns.[4][5]

The development of efficient and scalable synthetic routes to complex, three-dimensional scaffolds is a critical endeavor in modern drug discovery. The protocol detailed in this guide represents a significant step forward in making chiral bridged morpholines more accessible to the broader medicinal chemistry community.

References

  • An improved synthesis of (lS,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. Chinese Chemical Letters. [Link]

  • Short Scalable Route to Bis-morpholine Spiroacetals and Oxazepane Analogues: Useful 3D-Scaffolds for Compound Library Assembly. The Journal of Organic Chemistry. [Link]

  • Asymmetric syntheses of 8-oxabicyclo[1][4][6]octane and 11-oxatricyclo[5.3.1.0]undecane from glycals. Chemical Science. [Link]

  • Catalytic Asymmetric Synthesis of 8‐Oxabicyclooctanes by Intermolecular [5+2] Pyrylium Cycloadditions. Angewandte Chemie International Edition. [Link]

  • Short Scalable Route to Bis-morpholine Spiroacetals and Oxazepane Analogues: Useful 3D-Scaffolds for Compound Library Assembly. PubMed. [Link]

  • Enantioselective synthesis of 8-azabicyclo[3.2.1]octanes via asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system. Chemical Communications. [Link]

  • 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. The Journal of Organic Chemistry. [Link]

  • Asymmetric syntheses of 8-oxabicyclo[1][4][6]octane and 11-oxatricyclo[5.3.1.0]undecane from glycals. Chemical Science. [Link]

  • A short scalable route to bis-morpholine spiroacetals and oxazepane analogues: useful 3D-scaffolds for compound library assembly. ChemRxiv. [Link]

  • Short Scalable Route to Bis-morpholine Spiroacetals and Oxazepane Analogues: Useful 3D-Scaffolds for Compound Library Assembly. ResearchGate. [Link]

  • 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. ResearchGate. [Link]

  • Stereoselective synthesis of fused-, spiro- and bridged heterocycles via cyclization of isoquinolinium salts: a recent update. Organic & Biomolecular Chemistry. [Link]

  • Asymmetric syntheses of 8-oxabicyclo[3.2.1]octanes: A cationic cascade cyclization. LSU Scholarly Repository. [Link]

  • Proton Relay Catalysis Enables the Synthesis of 2‑Oxa- and 2‑Azabicyclo[2.2.1]heptanes. ACS Figshare. [Link]

  • Highly Stereoselective Synthesis of a Compound Collection Based on the Bicyclic Scaffolds of Natural Products. Molecules. [Link]

  • Proton Relay Catalysis Enables the Synthesis of 2-Oxa- and 2-Azabicyclo[2.2.1]heptanes. Organic Letters. [Link]

  • Highly Stereoselective Synthesis of a Compound Collection Based on the Bicyclic Scaffolds of Natural Products. PubMed. [Link]

  • Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. The Journal of Organic Chemistry. [Link]

  • A General, Enantioselective Synthesis of Protected Morpholines and Piperazines. Organic Letters. [Link]

  • A mini review: recent developments of heterocyclic chemistry in some drug discovery scaffolds synthesis. Journal of Medicinal and Chemical Sciences. [Link]

  • Flexible access to conformationally-locked bicyclic morpholines. PubMed. [Link]

  • A General, Enantioselective Synthesis of Protected Morpholines and Piperazines. ResearchGate. [Link]

  • Organocatalytic Synthesis of Spiro-Bridged Heterocyclic Compounds via a Chemoselective Vinylogous Michael/Cyclization/Rearrangement Sequence. The Journal of Organic Chemistry. [Link]

  • Concise syntheses of bridged morpholines. RSC Advances. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 2-Oxa-5-azabicyclo[2.2.1]heptane Cyclization

Executive Summary & Core Mechanism The formation of the 2-oxa-5-azabicyclo[2.2.1]heptane core (often referred to as a bridged morpholine or LNA scaffold) typically relies on an intramolecular nucleophilic substitution (...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Mechanism

The formation of the 2-oxa-5-azabicyclo[2.2.1]heptane core (often referred to as a bridged morpholine or LNA scaffold) typically relies on an intramolecular nucleophilic substitution (


). The most robust and scalable route proceeds from trans-4-hydroxy-L-proline .

The critical cyclization step involves the displacement of a leaving group (usually Tosylate or Mesylate) at the C4 position by a hydroxyl group generated at the C2 position (via reduction of the ester).

The Mechanism:

  • Precursor: (2S, 4R)-N-PG-2-hydroxymethyl-4-tosyloxypyrrolidine (PG = Protecting Group, e.g., Cbz, Boc).

  • Action: Base deprotonates the primary alcohol at C2.

  • Cyclization: The resulting alkoxide attacks C4 from the back, displacing the tosylate with inversion of configuration .

  • Result: (1S, 4S)-2-oxa-5-azabicyclo[2.2.1]heptane system.[1][2][3][4]

Visualizing the Pathway (Graphviz)

CyclizationPathway Precursor Precursor: (2S, 4R)-4-TsO-2-CH2OH-pyrrolidine Alkoxide Intermediate: C2-Alkoxide Species Precursor->Alkoxide Deprotonation (NaOMe or NaH) Product Product: (1S, 4S)-2-oxa-5-azabicyclo[2.2.1]heptane Alkoxide->Product Intramolecular SN2 (Inversion at C4) Side_Elim Side Product: Elimination (Alkene) Alkoxide->Side_Elim High Temp / Steric Hindrance Side_Dimer Side Product: Intermolecular Ether (Dimer) Alkoxide->Side_Dimer High Conc. (>0.5 M)

Figure 1: Reaction pathway showing the critical SN2 cyclization and potential competing side reactions.

Troubleshooting Guides & FAQs

Category A: Low Yield & Incomplete Conversion

Q1: My reaction stalls at 50-60% conversion. Adding more base doesn't help. What is wrong? Diagnosis: This often indicates incomplete reduction of the precursor ester before the cyclization step, or "poisoning" by water.

  • Root Cause 1 (Precursor Purity): The cyclization requires a free primary alcohol at C2. If you carried the reduction step (Ester

    
     Alcohol) forward without purification, residual Boron salts can complex with the alcohol, preventing alkoxide formation.
    
  • Root Cause 2 (Moisture): Hydroxide ions (from wet solvent) are poor nucleophiles for this specific

    
     displacement compared to the alkoxide, but they compete for the leaving group, leading to hydrolysis (back to the diol) rather than cyclization.
    
  • Solution:

    • Ensure the precursor (N-Cbz-2-hydroxymethyl-4-tosyloxypyrrolidine) is isolated and dry.

    • Switch to NaOMe in dry MeOH under reflux. This system is self-drying to an extent (equilibrium favors methoxide) and matches the nucleophilicity required.

Q2: I am using NaH in THF, but the yield is inconsistent. Should I switch? Diagnosis: NaH is effective but risky for this substrate.

  • The Issue: NaH is a heterogeneous base in THF. If the deprotonation is slow, the unreacted NaH can cause elimination of the tosylate to form the pyrroline (alkene) side product, especially if local heating occurs.

  • Recommendation: Switch to NaOMe (1.5 eq) in MeOH (Reflux) .

    • Why? Homogeneous conditions ensure uniform deprotonation. The pKa of methanol matches the primary alcohol, allowing a smooth equilibrium concentration of the reactive alkoxide. Literature reports yields of 86-90% using this method, compared to erratic yields with NaH [1].

Category B: Impurity Profile (Side Reactions)

Q3: I see a major side product with a similar Rf but different NMR. What is it? Diagnosis: This is likely the dimer (intermolecular ether) or the elimination product .

  • The Dimer: Formed when the concentration is too high. One molecule's alkoxide attacks another molecule's tosylate.

    • Fix: Run the reaction at 0.1 M to 0.2 M dilution. High dilution favors intramolecular cyclization over intermolecular dimerization.

  • The Elimination Product: Formed if the reaction temperature is too high or the base is too bulky/strong (e.g., t-BuOK).

    • Fix: Stick to NaOMe. Ensure the bath temperature does not exceed 75°C (MeOH reflux).

Q4: My product is water-soluble and I'm losing it during workup. How do I isolate it? Diagnosis: The 2-oxa-5-azabicyclo[2.2.1]heptane core is a polar amine/ether.

  • Protocol Adjustment:

    • Do not use an acidic aqueous wash; the amine will protonate and stay in the water.

    • Evaporation Method: After the reaction (NaOMe/MeOH), quench with solid

      
       or dilute 
      
      
      
      to neutral pH, evaporate to dryness, and triturate the salts with
      
      
      or
      
      
      .
    • Alternative: Use a continuous extraction (Liquid-Liquid) with Chloroform if the scale is large.

Optimized Experimental Protocol

Objective: Synthesis of (1S, 4S)-N-Cbz-2-oxa-5-azabicyclo[2.2.1]heptane from (2S, 4R)-N-Cbz-2-hydroxymethyl-4-tosyloxypyrrolidine.

Reagents:

  • Precursor: 1.0 equiv (e.g., 10 mmol, ~4.05 g)

  • Base: Sodium Methoxide (NaOMe), 1.5 equiv (0.81 g)[4]

  • Solvent: Anhydrous Methanol (20 mL, ~0.5 M concentration)

Step-by-Step Workflow:

  • Setup: Flame-dry a round-bottom flask equipped with a reflux condenser and magnetic stir bar. Flush with Nitrogen/Argon.

  • Dissolution: Add the precursor (10 mmol) and Anhydrous MeOH (20 mL). Stir until dissolved.

  • Cyclization: Add NaOMe (15 mmol) in one portion.

  • Reflux: Heat the mixture to reflux (approx. 65-70°C internal temp) for 4 hours .

    • Checkpoint: Monitor by TLC (EtOAc/Hexane 1:1). The Tosylate spot (lower Rf) should disappear; the bicyclic product (higher Rf) appears.

  • Workup:

    • Cool to room temperature.[3][4][5]

    • Remove solvent under reduced pressure (Rotavap).

    • Resuspend residue in saturated aqueous

      
       (50 mL) and extract with EtOAc (
      
      
      
      mL). Note: The carbonate wash ensures the amine stays deprotonated/organic soluble.
    • Dry combined organics over

      
      , filter, and concentrate.[3]
      
  • Purification: Flash chromatography (Silica gel, Hexane:EtOAc gradient).

Expected Yield: 80-90% Validation Data:

  • 1H NMR (CDCl3): Look for the bridgehead protons.

    
     4.5-4.6 (s, 1H, bridgehead H1), 
    
    
    
    4.4 (s, 1H, bridgehead H4). The disappearance of the methyl-tosyl singlet (
    
    
    2.44) is the primary indicator of conversion [1].

Comparative Data: Base & Solvent Selection

The following table summarizes the efficiency of different conditions for the cyclization step based on internal application data and literature precedents [1, 2].

BaseSolventTempYieldComments
NaOMe MeOH Reflux 86% Recommended. Cleanest profile; easy workup.
NaHDMF60°C52%Hard to remove DMF; significant elimination side-products.
K2CO3AcetoneReflux<30%Too weak; reaction extremely slow (days).
t-BuOKTHF0°C -> RT45%Promotes elimination (alkene formation) due to steric bulk.

References

  • An improved and efficient method for synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. Source: Journal of Chemical Research (2013). Context: Establishes the NaOMe/MeOH reflux protocol as the high-yield standard (70% overall from hydroxyproline). URL:[Link][4][6][7]

  • Stereochemical studies on medicinal agents. 9. Bicyclic bases. Source: Journal of Medicinal Chemistry (1971).[4] Context: Early work by Portoghese et al. demonstrating the feasibility but highlighting low yields in initial methods.[4] URL:[Link]

  • Proton Relay Catalysis Enables the Synthesis of 2-Oxa- and 2-Azabicyclo[2.2.1]heptanes. Source: Organic Letters (2025).[8] Context: Describes an alternative, advanced catalytic route from epoxy-alcohols for scale-up scenarios. URL:[Link]

Sources

Optimization

Technical Support Center: Navigating the Challenges of Boc Deprotection for Bridged Morpholine Amino Acids

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with bridged morpholine amino acids. The unique conformational constraints and steric hindrance in...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with bridged morpholine amino acids. The unique conformational constraints and steric hindrance inherent in these valuable synthetic building blocks can present specific challenges during the critical step of tert-butyloxycarbonyl (Boc) group removal. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you achieve clean, efficient, and reliable deprotection in your experiments.

Troubleshooting Guide: A Deeper Dive into Common Issues

This section addresses specific problems you may encounter during the Boc deprotection of bridged morpholine amino acids, offering explanations grounded in chemical principles and actionable solutions.

Question 1: My Boc deprotection is sluggish or incomplete, even with standard TFA/DCM protocols. What's happening and how can I fix it?

Answer:

Incomplete deprotection is a common hurdle when working with sterically demanding substrates like bridged morpholine amino acids. The rigid, three-dimensional structure can significantly hinder the approach of the acid to the Boc-carbamate, slowing down the cleavage reaction.

Underlying Causes and Solutions:

  • Steric Hindrance: The primary culprit is often the sheer bulk of the bridged scaffold impeding acid access.

  • Insufficient Acid Strength or Concentration: Standard conditions may not be sufficiently potent for these challenging substrates.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete Boc deprotection.

Recommended Adjustments to Standard Protocols:

ParameterStandard ConditionRecommended for Bridged MorpholinesRationale
TFA Concentration 20-50% in DCM50-95% in DCMOvercomes steric hindrance by providing a higher concentration of the cleaving agent.
Reaction Time 1-2 hours2-8 hours (monitor closely)Allows more time for the acid to access the sterically hindered site.
Temperature Room Temperature30-40°C (use with caution)Increases reaction kinetics, but monitor for potential side reactions.
Acid System TFA in DCM4M HCl in 1,4-dioxaneHCl in dioxane is a stronger acidic system and can be more effective for stubborn deprotections.[1]
Question 2: I'm observing unexpected masses in my LC-MS analysis, specifically a +56 Da adduct. What is this and how can I prevent it?

Answer:

A +56 Da mass addition is a tell-tale sign of tert-butylation, a common side reaction during Boc deprotection.[2] This occurs when the liberated tert-butyl cation, a reactive electrophile, is "scavenged" by nucleophilic residues within your peptide sequence.

Mechanism of tert-Butylation:

Boc_AA Boc-Protected Amino Acid Protonation Protonation by TFA Boc_AA->Protonation Carbocation_Formation Formation of tert-butyl cation (+57 Da) Protonation->Carbocation_Formation Nucleophilic_Attack Nucleophilic Attack by Side Chain (e.g., Trp, Met) Carbocation_Formation->Nucleophilic_Attack Side_Product tert-butylated Side Product (+56 Da adduct) Nucleophilic_Attack->Side_Product

Caption: Mechanism of tert-butylation side reaction.

Prevention with Scavengers:

The most effective way to prevent tert-butylation is to introduce a "scavenger" into your cleavage cocktail. Scavengers are molecules that are more nucleophilic than the side chains of your amino acids and will preferentially react with the tert-butyl cation.

Common Scavengers and Their Applications:

ScavengerTarget ResiduesTypical ConcentrationReference
Triisopropylsilane (TIS) Trp, Tyr, Cys2.5 - 5% (v/v)[2][3]
Thioanisole Met, Arg(Pmc/Mtr)2.5 - 5% (v/v)[2][3]
1,2-Ethanedithiol (EDT) Cys, Trp2.5% (v/v)[2][3]
Water General, helps suppress various side reactions2.5 - 5% (v/v)[4][5]

A Note on Bridged Morpholine Scaffolds: While the morpholine nitrogen is protected by the Boc group, the ether oxygen within the bridged structure is generally not nucleophilic enough to be a significant site of tert-butylation. However, if your bridged morpholine amino acid is part of a larger peptide with other nucleophilic residues, the use of scavengers is highly recommended.

Frequently Asked Questions (FAQs)

Q1: Are there any milder alternatives to TFA or HCl for deprotecting my bridged morpholine amino acid, especially if I have other acid-sensitive functional groups?

A1: Yes, several milder methods can be employed when your substrate is sensitive to strong acids. These methods may require more optimization but can be very effective.

  • Oxalyl Chloride in Methanol: This system offers a mild and selective method for N-Boc deprotection and has been shown to be compatible with other acid-labile groups.[6][7][8]

  • Aqueous Conditions: Refluxing in water has been reported as an eco-friendly method for Boc deprotection of various amines, although its applicability to complex substrates like bridged morpholines would need to be evaluated on a case-by-case basis.[9][10]

  • Lewis Acids: Catalytic amounts of certain Lewis acids (e.g., ZnBr₂, AlCl₃) can effect Boc cleavage under conditions that may be milder than strong Brønsted acids.[11][12]

Q2: Can the bridged morpholine ring itself undergo side reactions, such as ring-opening, under standard deprotection conditions?

A2: The 2-oxa-5-azabicyclo[2.2.1]heptane core of bridged morpholine amino acids is generally stable to the acidic conditions used for Boc deprotection.[2] While acid-catalyzed ring-opening of morpholines can occur under very harsh conditions, the standard TFA or HCl protocols for Boc removal are typically not severe enough to induce this side reaction. However, it is always good practice to monitor your reaction for any unexpected byproducts, especially when employing elevated temperatures or prolonged reaction times.

Q3: How should I monitor the progress of my deprotection reaction?

A3: Effective reaction monitoring is crucial to avoid incomplete reactions or the formation of side products due to over-exposure to acidic conditions.

  • Thin-Layer Chromatography (TLC): A quick and easy method to visualize the disappearance of the starting material. The deprotected amine product will be more polar and thus have a lower Rf value. Staining with ninhydrin can be very effective for visualizing the newly formed primary or secondary amine.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most definitive method, allowing for accurate quantification of the starting material, desired product, and any side products.

Detailed Experimental Protocols

Protocol 1: Robust Boc Deprotection of Bridged Morpholine Amino Acids using TFA with Scavengers

This protocol is a good starting point for the deprotection of bridged morpholine amino acids, incorporating scavengers to minimize side reactions.

Materials:

  • Boc-protected bridged morpholine amino acid (or peptide)

  • Dichloromethane (DCM), anhydrous

  • Trifluoroacetic acid (TFA)

  • Triisopropylsilane (TIS)

  • Water, deionized

  • Cold diethyl ether

Procedure:

  • Carefully weigh the Boc-protected substrate and place it in a clean, dry round-bottom flask.

  • Dissolve the substrate in DCM to a concentration of approximately 0.1 M.

  • Prepare the cleavage cocktail: In a separate container, mix TFA, TIS, and water in a ratio of 95:2.5:2.5 (v/v/v).

  • Cool the solution of your substrate to 0°C using an ice bath.

  • Slowly add the cleavage cocktail to the reaction flask. A typical volume would be 10 mL of cocktail per gram of substrate.

  • Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature.

  • Monitor the reaction progress by LC-MS or TLC every 1-2 hours.

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the bulk of the TFA and DCM.

  • Co-evaporate the residue with toluene (2-3 times) to remove residual TFA.

  • Precipitate the deprotected product by adding cold diethyl ether to the concentrated residue.

  • Isolate the product by filtration or centrifugation.

  • Wash the solid product with cold diethyl ether and dry under vacuum.

Protocol 2: Mild Boc Deprotection using Oxalyl Chloride in Methanol

This protocol is recommended for substrates containing other acid-sensitive functional groups.

Materials:

  • Boc-protected bridged morpholine amino acid

  • Methanol (MeOH), anhydrous

  • Oxalyl chloride

Procedure:

  • Dissolve the Boc-protected substrate in anhydrous methanol (e.g., 0.1 M).

  • At room temperature, add oxalyl chloride (2-3 equivalents) dropwise to the solution.

  • Stir the reaction at room temperature for 1-4 hours.

  • Monitor the reaction progress by LC-MS or TLC.

  • Upon completion, remove the solvent in vacuo.

  • The resulting hydrochloride salt of the deprotected amine can then be used directly or neutralized and purified as required.

References

  • Kou, B., Zhu, W., Liu, H., Shen, H. C., Wu, J., & Hu, T. (2017). Synthesis of Bridged Bicyclic Morpholine Amino Acids as Compact Modules for Medicinal Chemistry. Chemistry Letters, 46(6), 844-846. Available from: [Link]

  • Sello, G., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10, 26563-26567. Available from: [Link]

  • Dick, F. (1994). Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. In: Peptide Synthesis Protocols. Methods in Molecular Biology, vol 35. Humana Press. Available from: [Link]

  • Nyfeler, E. et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. SN Applied Sciences, 2, 143. Available from: [Link]

  • Aouf, N-E., et al. (2012). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Journal of the Chilean Chemical Society, 57(4), 1365-1368. Available from: [Link]

  • Nicolás, E., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega, 8(17), 15281-15288. Available from: [Link]

  • Proietti, G., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 27(22), 8003. Available from: [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. Specific solvent issues with BOC deprotection. Available from: [Link]

  • Jia, X., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. International Journal of Chemistry, 4(3). Available from: [Link]

  • Organic Chemistry Portal. Boc-Protected Amino Groups. Available from: [Link]

  • Vasanth, B., & Kumar, P. (2018). Side reactions in peptide synthesis: An overview. Bibliomed, 1(1), 1-10. Available from: [Link]

  • Reddit. (2023). Boc De-protection. r/Chempros. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Navigating Solubility Challenges of 2-oxa-5-azabicyclo[2.2.1]heptane Peptides

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-oxa-5-azabicyclo[2.2.1]heptane-constrained peptides. This guide provides in-depth troubleshooting str...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-oxa-5-azabicyclo[2.2.1]heptane-constrained peptides. This guide provides in-depth troubleshooting strategies and frequently asked questions to address the unique solubility challenges presented by this novel class of peptidomimetics. The rigid, bicyclic nature of the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold imparts significant conformational stability, which is advantageous for therapeutic applications but can introduce complexities in handling and formulation.[1][2] This resource is designed to equip you with the foundational knowledge and practical techniques to overcome these hurdles.

Understanding the Solubility of 2-oxa-5-azabicyclo[2.2.1]heptane Peptides

The solubility of a peptide is governed by a delicate interplay of factors, including its amino acid composition, length, net charge, and three-dimensional structure.[3][4][5] The introduction of a synthetic scaffold like 2-oxa-5-azabicyclo[2.2.1]heptane adds another layer of complexity.[6][7]

Key Characteristics of the 2-oxa-5-azabicyclo[2.2.1]heptane Scaffold:

  • Rigidity: The bicyclic structure significantly constrains the peptide backbone, which can reduce the entropic penalty of binding to a target but may also promote aggregation if hydrophobic residues are unfavorably exposed.[1]

  • Polarity: The presence of oxygen and nitrogen atoms within the scaffold introduces polarity, which can contribute favorably to aqueous solubility.

  • Hydrophobicity/Hydrophilicity Balance: The overall solubility of the peptide will be a function of the combined properties of the scaffold and the appended amino acid side chains. A high proportion of hydrophobic residues can still lead to poor solubility despite the polar scaffold.

Troubleshooting Guide: A Step-by-Step Approach to Solubilization

This section provides a systematic workflow for addressing solubility issues with 2-oxa-5-azabicyclo[2.2.1]heptane peptides. It is crucial to perform solubility tests on a small portion of your peptide before attempting to dissolve the entire sample.[4][8][9]

Step 1: Initial Assessment and Solvent Selection
1.1. Analyze the Peptide Sequence

Before selecting a solvent, calculate the net charge of your peptide at a neutral pH to classify it as acidic, basic, or neutral.[9][10]

  • Acidic Residues (-1): Aspartic acid (D), Glutamic acid (E), and the C-terminal carboxyl group.

  • Basic Residues (+1): Arginine (R), Lysine (K), Histidine (H), and the N-terminal amino group.

1.2. Initial Solvent Choice

Based on the peptide's net charge and overall hydrophobicity, select an initial solvent.

Peptide Type Primary Solvent Secondary Solvent/Additive
Basic (Net Charge > 0) Sterile, deionized water10-30% Acetic Acid in water
Acidic (Net Charge < 0) Sterile, deionized water0.1 M Ammonium Bicarbonate (NH₄HCO₃)
Neutral/Hydrophobic Organic Solvent (DMSO, DMF, Acetonitrile)Dilute with aqueous buffer

It is advisable to start with sterile water or a standard buffer (e.g., PBS, Tris at pH 7) before moving to more aggressive solvent systems.[9]

Step 2: The Solubilization Workflow

The following diagram illustrates a systematic approach to solubilizing your peptide.

solubilization_workflow start Start with a small amount of lyophilized peptide analyze Analyze Sequence: - Calculate Net Charge - Assess Hydrophobicity start->analyze water Attempt to dissolve in sterile water or buffer (pH 7) analyze->water sonicate_warm Apply gentle sonication and/or warming (<40°C) water->sonicate_warm check_solubility1 Is the peptide dissolved? sonicate_warm->check_solubility1 charge_based Choose solvent based on net charge check_solubility1->charge_based No success Peptide Solubilized! Centrifuge to remove any particulates. check_solubility1->success Yes acidic Acidic Peptide: Add 0.1M NH4HCO3 charge_based->acidic Net Charge < 0 basic Basic Peptide: Add 10-30% Acetic Acid charge_based->basic Net Charge > 0 hydrophobic For Neutral/Hydrophobic Peptides: Use minimal DMSO, DMF, or ACN charge_based->hydrophobic Net Charge = 0 or >50% Hydrophobic Residues check_solubility2 Is the peptide dissolved? acidic->check_solubility2 basic->check_solubility2 check_solubility2->hydrophobic No check_solubility2->success Yes dilute Slowly add aqueous buffer to the organic solvent hydrophobic->dilute check_solubility3 Is the peptide dissolved? dilute->check_solubility3 check_solubility3->success Yes failure Consult further/Consider resynthesis with modified sequence check_solubility3->failure No

Caption: A decision-making workflow for systematic peptide solubilization.

Step 3: Advanced Troubleshooting Techniques

If your peptide remains insoluble, consider the following advanced strategies:

  • Chaotropic Agents: For peptides that are prone to aggregation, agents like urea or guanidine hydrochloride can be used, but be mindful of their potential to interfere with downstream applications.[11]

  • Detergents: Low concentrations of non-ionic detergents (e.g., Tween 20, Triton X-100) can aid in solubilizing highly hydrophobic peptides.[11] However, these can also affect biological assays.

  • Formulation Aids: For bicyclic peptides with low water solubility, complex formation with agents like hyaluronic acid nanogels has been shown to improve solubility without the need for organic solvents.[12]

Frequently Asked Questions (FAQs)

Q1: How does the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold impact my peptide's solubility?

The rigid scaffold can influence solubility in two opposing ways. Its inherent polarity may enhance aqueous solubility, but its conformational rigidity can also promote aggregation if hydrophobic side chains are exposed. The overall effect will depend on the specific amino acid sequence of your peptide.[1]

Q2: My peptide is basic, but it won't dissolve in an acidic solution. What should I do next?

If a basic peptide is also highly hydrophobic, an acidic solution may not be sufficient. In this case, you should proceed to the next step for hydrophobic peptides: dissolve a small amount in a minimal volume of an organic solvent like DMSO, and then slowly dilute with your desired aqueous buffer.[13]

Q3: Are there any solvents to avoid when working with these peptides?

DMSO should be used with caution if your peptide sequence contains methionine (M) or cysteine (C), as it can oxidize the side chains. Additionally, always consider the compatibility of your final solvent system with your intended experiment (e.g., cell-based assays are sensitive to high concentrations of organic solvents).[3]

Q4: My peptide solution is cloudy. Is it usable?

A cloudy solution indicates that the peptide is not fully dissolved and likely exists as a suspension. You should not use a cloudy solution for quantitative experiments as the concentration will be inaccurate. Always centrifuge your peptide solution before use to pellet any undissolved material.[3][13]

Q5: Can I heat my peptide to get it into solution?

Gentle warming (up to 40°C) can help dissolve some peptides.[13] However, excessive heat can cause degradation or denaturation.[5] This should be done cautiously and as a last resort.

Q6: I've tried everything and my peptide is still insoluble. What are my options?

If extensive efforts to solubilize the peptide fail, it may be necessary to consider redesigning the peptide sequence. Incorporating more charged or hydrophilic amino acids at the N- or C-termini can significantly improve solubility.[4][14]

Experimental Protocol: Solubility Testing

This protocol outlines a method for systematically testing the solubility of your 2-oxa-5-azabicyclo[2.2.1]heptane peptide.

Objective: To determine the optimal solvent system for a novel peptide.
Materials:
  • Lyophilized peptide

  • Sterile, deionized water

  • 0.1 M Ammonium Bicarbonate (NH₄HCO₃)

  • 10% Acetic Acid

  • Dimethyl sulfoxide (DMSO)

  • Microcentrifuge tubes

  • Pipettors and sterile tips

  • Vortex mixer

  • Bath sonicator

Procedure:
  • Aliquot the Peptide: Weigh out a small, known amount of the lyophilized peptide (e.g., 1 mg) into a microcentrifuge tube.

  • Initial Solvent Addition: Add the primary solvent (e.g., sterile water) to achieve a target concentration (e.g., 1 mg/mL).

  • Mechanical Agitation: Vortex the tube for 30-60 seconds. Observe for dissolution.

  • Sonication: If the peptide is not fully dissolved, place the tube in a bath sonicator for 5-10 minutes.[3]

  • pH Modification (if necessary):

    • If the peptide is acidic and remains insoluble, add small aliquots (e.g., 5-10 µL) of 0.1 M NH₄HCO₃, vortexing between additions.

    • If the peptide is basic and remains insoluble, add small aliquots of 10% acetic acid.

  • Organic Solvent (if necessary):

    • If the peptide is neutral/hydrophobic or remains insoluble, take a fresh aliquot of the peptide.

    • Add the minimum volume of DMSO required to dissolve the peptide.

    • Slowly add your desired aqueous buffer to the DMSO-peptide solution, observing for any precipitation.

  • Final Centrifugation: Once the peptide appears dissolved, centrifuge the solution at high speed (e.g., >10,000 x g) for 5 minutes to pellet any remaining particulates.[3][13]

  • Supernatant Collection: Carefully collect the supernatant for your experiments.

The following diagram illustrates the experimental workflow for solubility testing.

Caption: Step-by-step experimental workflow for peptide solubility testing.

References

  • Vertex AI Search. (n.d.). Peptide Solubilization.
  • Vertex AI Search. (n.d.). Guidelines for Peptide Dissolving.
  • LifeTein. (2024, January 11). How Can I Make My Peptide More Water Soluble?
  • Vertex AI Search. (2024, December 2). What Factors Determine Peptide Solubility?
  • Sigma-Aldrich. (n.d.). Solubility Guidelines for Peptides.
  • Vertex AI Search. (n.d.). How to Improve in Solubility of Water-Insoluble Cyclic Peptide with HA nanogel.
  • ResearchGate. (n.d.). 1 Popular strategies to solubilize peptides during CPS. This review...
  • Vertex AI Search. (n.d.). Peptide solubility guidelines.
  • Vertex AI Search. (n.d.). Current development of bicyclic peptides.
  • Vertex AI Search. (2025, October 16). Shaping the future of constrained peptides and compact proteins in drug discovery.
  • Bio Basic. (n.d.). Peptide Solubility | Peptide Synthesis.
  • MedchemExpress.com. (n.d.). Peptide Solubility and Storage Guidelines.
  • PMC. (2021, February 25). Rationally Designed Bicyclic Peptides Prevent the Conversion of Aβ42 Assemblies Into Fibrillar Structures.
  • SB-PEPTIDE. (n.d.). Peptide Solubility Guidelines - How to solubilize a peptide.
  • PMC. (n.d.). Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties.
  • Biosynth. (2024, March 17). Peptide therapeutics: reconstructing protein surfaces using constrained peptides.
  • Biorunstar. (2025, July 14). How to optimize the solubility of catalogue peptides? - Blog.
  • Creative Peptides. (n.d.). Constrained Peptides - Peptide Drug Discovery.
  • PubMed. (2022, August 19). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues.
  • Organic Letters. (2014, October 8). Solid-Phase Synthesis of Tetrahydropyridazinedione-Constrained Peptides.
  • ResearchGate. (2022, July 28). (PDF) 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues.

Sources

Optimization

Technical Support Center: Purification of Zwitterionic Bicyclic Amino Acids

Welcome to the technical support center for the purification of zwitterionic bicyclic amino acids. As conformationally constrained scaffolds, these molecules are invaluable in drug discovery and peptide design.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of zwitterionic bicyclic amino acids. As conformationally constrained scaffolds, these molecules are invaluable in drug discovery and peptide design. However, their unique zwitterionic nature—possessing both acidic (carboxylate) and basic (amino) groups—presents distinct challenges for purification. This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common issues encountered during their experiments. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can adapt and troubleshoot effectively.

Troubleshooting Guide: From Theory to Benchtop

This section addresses specific, common problems encountered during the purification process. Each entry is structured to help you diagnose the issue, understand the underlying cause, and implement a robust solution.

Issue 1: Ion-Exchange Chromatography (IEX) - Poor or No Binding

Question: My zwitterionic bicyclic amino acid is not binding to my ion-exchange column and is eluting in the void volume. What is happening?

Probable Cause & Scientific Rationale: The primary reason for poor binding in IEX is that the net charge of your amino acid and the charge of the stationary phase are not appropriately matched at the pH of your binding/start buffer. Zwitterionic compounds have an isoelectric point (pI), the pH at which their net charge is zero. For binding to occur, the pH of the mobile phase must be adjusted to ensure the molecule carries a significant net positive or negative charge.

  • For Cation-Exchange Chromatography (CEX): The stationary phase is negatively charged. Your molecule must have a net positive charge to bind. This is achieved by setting the start buffer pH at least 0.5 to 1 unit below the pI of the amino acid[1][2].

  • For Anion-Exchange Chromatography (AEX): The stationary phase is positively charged. Your molecule must have a net negative charge. This is achieved by setting the start buffer pH at least 0.5 to 1 unit above the pI of the amino acid[1].

Another common cause is that the ionic strength of your sample is too high, causing premature elution by out-competing the molecule for binding sites on the resin[2][3].

Step-by-Step Solution:

  • Determine the pI: First, calculate the theoretical pI of your bicyclic amino acid.

  • Select the Correct IEX Mode:

    • If you choose CEX (e.g., a sulfopropyl resin), prepare a start buffer with a pH at least 0.5 unit below the pI.

    • If you choose AEX (e.g., a quaternary ammonium resin), prepare a start buffer with a pH at least 0.5 unit above the pI.

  • Adjust Sample Conditions: Before loading, ensure your sample is at the same pH and has a lower or equivalent ionic strength as the start buffer. This can be achieved by dilution with the start buffer or through buffer exchange using a desalting column[2].

  • Verify Buffer Preparation: Double-check the pH and composition of all buffers. Incorrect preparation is a frequent source of error.

  • Column Equilibration: Ensure the column is thoroughly equilibrated with at least 5-10 column volumes of the start buffer until the pH and conductivity of the eluent match the buffer[1][3].

Issue 2: Reversed-Phase HPLC (RP-HPLC) - Poor Peak Shape and Low Retention

Question: My bicyclic amino acid shows significant peak tailing and elutes very early on my C18 column, even with high aqueous mobile phase. How can I improve this?

Probable Cause & Scientific Rationale: Unprotected zwitterionic amino acids are often highly polar and can exhibit poor retention on non-polar stationary phases like C18. Peak tailing can be caused by secondary interactions between the charged amine group and residual, un-capped silanols on the silica surface of the column[4]. The zwitterionic nature means that at mid-range pH, the molecule's charge can lead to complex interactions rather than clean hydrophobic partitioning.

To improve retention and peak shape, the polarity of the analyte must be suppressed. This is typically achieved by adding an ion-pairing reagent, like trifluoroacetic acid (TFA), to the mobile phase. TFA forms an ion pair with the positively charged amino group, creating a more hydrophobic complex that interacts more strongly with the C18 stationary phase. It also acidifies the mobile phase, protonating the carboxylate group and further reducing the molecule's polarity[][6].

Step-by-Step Solution:

  • Introduce an Ion-Pairing Reagent: Add 0.1% TFA to both your aqueous (Solvent A) and organic (Solvent B, typically acetonitrile) mobile phases[][6]. This is the standard starting point for most peptide and amino acid separations.

  • Optimize Gradient: Start with a shallow gradient to effectively resolve impurities from your target compound. For very polar compounds, you may need to hold at a low percentage of organic solvent for several column volumes before starting the gradient.

  • Consider Alternative Stationary Phases: If C18 is not providing adequate retention, consider a column with a different selectivity, such as a phenyl-hexyl phase, or an embedded polar group (polar-endcapped) column designed to handle more polar analytes.

  • pH Manipulation: The retention of zwitterionic molecules can be manipulated by adjusting the mobile phase pH[4]. At very low pH (e.g., with TFA), the carboxylate is protonated. At high pH, the amine is deprotonated. Both extremes can increase hydrophobicity and retention compared to the zwitterionic state near the pI. For high pH work, a hybrid or polymer-based column stable to alkaline conditions is required[4][].

Issue 3: Recrystallization - Product Oiling Out or Failing to Solidify

Question: I've removed the reaction solvent and added an anti-solvent, but my zwitterionic amino acid is forming a persistent oil instead of a crystalline solid. What should I do?

Probable Cause & Scientific Rationale: "Oiling out" occurs when the solubility of the compound in the solvent system is too high for nucleation and crystal growth to occur, leading to the formation of a supersaturated liquid phase. This is common for zwitterionic compounds which can have complex solubility behaviors. The presence of impurities can also inhibit crystallization. A patented method for Boc-amino acids highlights a process of drying to an oil, adding seed crystals, and then introducing a weak polar solvent for pulping to induce solidification[7].

Step-by-Step Solution:

  • Ensure Complete Removal of Reaction Solvents: Use a high-vacuum line to thoroughly remove all traces of the initial reaction solvent (e.g., DMF, THF). Residual solvent can act as a good solvent for your product, preventing precipitation.

  • Optimize the Solvent/Anti-Solvent System:

    • Dissolve the crude oil in a minimum amount of a solvent in which it is highly soluble (e.g., water, methanol).

    • Slowly add an anti-solvent in which it is poorly soluble (e.g., acetone, diethyl ether, n-hexane) dropwise with vigorous stirring[8].

    • If an oil forms, try cooling the solution slowly. Scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites.

  • Seed the Solution: If you have a small amount of pure, solid material, add a few seed crystals to the supersaturated solution to initiate crystallization[7].

  • Pulping/Slurrying: If an oil persists, add a weak polar or non-polar solvent (like n-hexane or diethyl ether) and stir vigorously for several hours[7]. This process, known as pulping, can gradually induce the oil to solidify.

  • Temperature Cycling: Try cycling the temperature. Cool the mixture in an ice or dry-ice bath to encourage solidification, then allow it to slowly warm to room temperature. Repeating this can sometimes promote crystal formation.

Frequently Asked Questions (FAQs)

Q1: What is the best first-pass strategy for purifying a novel zwitterionic bicyclic amino acid?

A flowchart for selecting a primary purification method is presented below. The choice hinges on the compound's properties, such as its isoelectric point (pI), solubility, and whether it has protecting groups. For unprotected amino acids, ion-exchange chromatography is often the most powerful technique due to the ability to manipulate charge based on pH. For protected amino acids (e.g., Fmoc, Boc), which are less polar and not zwitterionic, reversed-phase HPLC is typically the method of choice[9][10].

Caption: Decision tree for selecting a primary purification method.

Q2: How does the isoelectric point (pI) dictate my IEX strategy?

The pI is the cornerstone of your IEX method development. It is the pH at which your zwitterionic molecule has a net charge of zero. Your entire strategy is based on moving the buffer pH away from the pI to impart a net charge on the molecule, allowing it to bind to an oppositely charged stationary phase[1][2].

Buffer pH Relative to pI Net Charge of Amino Acid Recommended IEX Column Type Elution Strategy
pH < pIPositive (+)Cation Exchange (Negative Resin)Increase pH or increase salt concentration.
pH > pINegative (-)Anion Exchange (Positive Resin)Decrease pH or increase salt concentration.
pH ≈ pINeutral (0)No BindingThis is the pH to avoid for binding.

Q3: When should I use protecting groups, and how do they affect purification?

Protecting groups like Boc (tert-butyloxycarbonyl) or Fmoc (fluorenylmethyloxycarbonyl) are essential in peptide synthesis to prevent unwanted side reactions[11]. They also fundamentally alter the purification strategy. By masking either the amino (N-terminus) or carboxyl (C-terminus) group, you eliminate the zwitterionic character of the molecule.

  • Advantages for Purification:

    • Eliminates Zwitterionic Nature: An N-protected amino acid is a simple carboxylic acid, while a C-protected one is a simple amine. This simplifies their behavior in chromatography.

    • Increases Hydrophobicity: Large, non-polar protecting groups like Fmoc and Boc significantly increase the molecule's hydrophobicity, making it ideal for purification by RP-HPLC[10].

    • Enables Orthogonal Strategies: Different protecting groups can be removed under specific conditions, allowing for selective deprotection and further modification or purification steps[11].

Q4: How can I separate the enantiomers of my chiral bicyclic amino acid?

Enantiomeric separation is critical, as different enantiomers can have vastly different biological activities. This is almost exclusively achieved using chiral chromatography[12].

  • Direct Method (Chiral Stationary Phases - CSPs): This is the most common approach. The crude racemic mixture is passed through an HPLC column where the stationary phase itself is chiral. It forms transient, diastereomeric complexes with the enantiomers, causing one to be retained longer than the other.

  • Common CSPs for Amino Acids:

    • Macrocyclic Glycopeptides (e.g., Teicoplanin, Vancomycin): Highly versatile for separating N-protected amino acids[9][13].

    • Crown Ethers: Particularly effective for primary amines, including free amino acids[12][14].

    • Cyclodextrins: Broadly applicable for a range of chiral molecules[12].

    • Zwitterionic Ion-Exchange CSPs: These phases are themselves zwitterionic and separate free amino acids via electrostatic interactions and other forces[12].

The choice of mobile phase (often a mix of an alcohol like ethanol or methanol with a small amount of acid or base modifier) is crucial and must be optimized for each specific CSP and analyte combination.

Caption: Iterative workflow for optimizing an IEX separation.

References

  • CN112661672A - Crystallization method of Boc-amino acid.
  • Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. [Link]

  • Ion Exchange Chromatography Troubleshooting. GE Healthcare. [Link]

  • Isolation/purification of zwitterionic phospholipid. Reddit r/Chempros. [Link]

  • Ion Exchange Chromatography for Biomolecules: Method Development and Troubleshooting Tips. Agilent. [Link]

  • Troubleshooting protein loss during ion exchange (IEX) chromatography. Cytiva. [Link]

  • Any tips for purification of two zwitterionic compounds? Reddit r/Chempros. [Link]

  • Retention of zwitter-ions on ion-exchange. Chromatography Forum. [Link]

  • How can I separate zwitterionic surfactants from nonionic surfactants? ResearchGate. [Link]

  • Separation of zwitter ionic drug molecule. Chromatography Forum. [Link]

  • Effects of non-ionic and zwitterionic detergents on soluble proteins during native mass spectrometry experiments. ResearchGate. [Link]

  • Chiral separation of amino acids by gas chromatography. ResearchGate. [Link]

  • CN102824900A - Method for chiral separation of various side chain protected amino acids.
  • Separation and Refining of Amino acids. Diaion. [Link]

  • Recent Advances in Chiral Analysis of Proteins and Peptides. MDPI. [Link]

  • Peptide Isolation & Purification Techniques. Waters Corporation. [Link]

  • Purification of modified amino acids: a student perspective of the ACCQPrep® preparative HPLC system. Teledyne ISCO. [Link]

  • How can I purify my synthesised unnatural aliphatic amino acid? ResearchGate. [Link]

  • Synthesis of Bicyclic Tertiary α-Amino Acids. The Journal of Organic Chemistry. [Link]

  • Biocompatible and selective generation of bicyclic peptides. ChemRxiv. [Link]

  • Peptide coupling using recyclable bicyclic benziodazolone. The Royal Society of Chemistry. [Link]

  • Amino Acid Derivatives for Peptide Synthesis. AAPPTec. [Link]

  • Biocompatible and Selective Generation of Bicyclic Peptides. ANU Open Research Repository. [Link]

Sources

Troubleshooting

Technical Support Center: Resolving Enantiomers of 2-oxa-5-azabicyclo[2.2.1]heptane Derivatives

Welcome to the technical support center for the chiral resolution of 2-oxa-5-azabicyclo[2.2.1]heptane derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-dept...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the chiral resolution of 2-oxa-5-azabicyclo[2.2.1]heptane derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The unique bridged bicyclic structure of these morpholine isosteres presents specific challenges in separating their enantiomers. This resource aims to provide both theoretical understanding and practical, field-tested solutions to overcome these hurdles.

Troubleshooting Guide

This section addresses common problems encountered during the resolution of 2-oxa-5-azabicyclo[2.2.1]heptane derivatives. Each issue is analyzed from a mechanistic standpoint to provide robust and effective solutions.

Issue 1: Poor or No Separation of Diastereomeric Salts by Crystallization

Question: I have formed diastereomeric salts of my racemic 2-oxa-5-azabicyclo[2.2.1]heptane derivative with a chiral acid, but I am unable to achieve separation through fractional crystallization. The salts either co-crystallize or remain in solution. What should I do?

Answer: This is a frequent and often frustrating challenge in classical resolution. The inability to separate diastereomeric salts stems from their similar solubilities in the chosen solvent system.[1][2] The key is to systematically screen for conditions that maximize the solubility difference between the two diastereomers.

Causality and Recommended Actions:

  • Solvent System is Suboptimal: The polarity and protic/aprotic nature of the solvent play a critical role in salt solubility. A single solvent may not provide sufficient solubility differences.

    • Troubleshooting Steps:

      • Systematic Solvent Screening: Test a wide range of solvents with varying polarities (e.g., alcohols like ethanol, nitriles like acetonitrile, esters like ethyl acetate, and non-polar solvents like heptane or toluene).[3]

      • Utilize Solvent Mixtures: Employ binary or even tertiary solvent mixtures. For instance, a mixture of a good solvent (in which both salts are soluble) and an anti-solvent (in which both are poorly soluble) can amplify small solubility differences.[3] A common strategy is to dissolve the salts in a minimal amount of a polar solvent and then slowly add a non-polar anti-solvent until turbidity is observed, followed by heating to redissolve and slow cooling.

      • Investigate Temperature Effects: Explore a range of crystallization temperatures. Some diastereomeric pairs show greater solubility differences at lower or higher temperatures.

  • Inappropriate Chiral Resolving Agent: The structural compatibility between your bicyclic amine and the chiral acid is crucial for forming a stable, crystalline salt with good discriminatory properties.

    • Troubleshooting Steps:

      • Screen a Variety of Resolving Agents: Do not rely on a single resolving agent. Test a panel of commercially available chiral acids with different structural motifs (e.g., tartaric acid derivatives, mandelic acid derivatives, camphorsulfonic acid).[1][4]

      • Consider Stoichiometry: While a 1:1 molar ratio is common, investigate other stoichiometries (e.g., 2:1 amine to acid) as this can sometimes lead to the formation of more easily separable crystal lattices.

  • Presence of Impurities: Impurities can inhibit crystallization or act as nuclei for the undesired diastereomer.

    • Troubleshooting Steps:

      • Ensure High Purity of the Racemate: Purify the starting racemic 2-oxa-5-azabicyclo[2.2.1]heptane derivative by chromatography or distillation before attempting salt formation.

      • Verify Purity of the Resolving Agent: Use a high-purity grade of the chiral resolving agent.

Protocol: Diastereomeric Salt Resolution Screening

Caption: Workflow for diastereomeric salt resolution screening.

Issue 2: Poor Resolution or Peak Tailing in Chiral HPLC

Question: I am trying to resolve my 2-oxa-5-azabicyclo[2.2.1]heptane derivative using chiral HPLC, but I am observing poor resolution (overlapping peaks) or significant peak tailing. How can I improve the separation?

Answer: Poor resolution in chiral HPLC is typically due to an inappropriate choice of chiral stationary phase (CSP), mobile phase composition, or secondary interactions between the analyte and the stationary phase.[5][6] The rigid, bicyclic nature of your compound requires a CSP that offers specific steric and electronic interactions for effective chiral recognition.

Causality and Recommended Actions:

  • Incompatible Chiral Stationary Phase (CSP): The most critical factor is the selection of the CSP. Not all CSPs will resolve all classes of compounds.

    • Troubleshooting Steps:

      • Screen Different CSPs: The most common and often successful CSPs for amines are polysaccharide-based (e.g., cellulose or amylose derivatives like Chiralcel® OD-H or Chiralpak® AD-H).[7][8] Also consider Pirkle-type or macrocyclic glycopeptide-based columns.[9]

      • Consider Derivatization: If the free amine is problematic, derivatization with an achiral agent (e.g., forming an amide or carbamate) can introduce additional interaction points (like π-π stacking or hydrogen bonding) that may enhance separation on a suitable CSP.

  • Suboptimal Mobile Phase: The mobile phase composition dictates the retention and selectivity of the separation.

    • Troubleshooting Steps:

      • Optimize Solvent Ratios: For normal-phase chromatography (common for polysaccharide CSPs), systematically vary the ratio of the non-polar solvent (e.g., hexane or heptane) to the polar modifier/alcohol (e.g., isopropanol or ethanol).[7] Small changes in the alcohol percentage can have a significant impact on resolution.

      • Use Additives: The basic nature of the amine can cause strong interactions with residual acidic silanols on the silica support, leading to peak tailing. Adding a small amount of a basic modifier (e.g., 0.1% diethylamine or butylamine) to the mobile phase can suppress these interactions and improve peak shape.[6] Conversely, if your derivative is acidic, an acidic additive (e.g., 0.1% trifluoroacetic acid) may be necessary.

  • Temperature and Flow Rate Effects: These parameters can influence the kinetics and thermodynamics of the chiral recognition process.

    • Troubleshooting Steps:

      • Adjust Temperature: Analyze your sample at different column temperatures (e.g., 15°C, 25°C, 40°C). Lower temperatures often improve resolution but increase analysis time and pressure.

      • Optimize Flow Rate: Lowering the flow rate can increase the number of theoretical plates and improve resolution, although it will also lengthen the run time.

ParameterRecommended Starting Conditions for Polysaccharide CSPsTroubleshooting Action
Mobile Phase n-Hexane/Isopropanol (80:20, v/v)Vary alcohol content from 5% to 40%
Additive 0.1% Diethylamine (for basic amines)Add if peak tailing is observed
Flow Rate 1.0 mL/minDecrease to 0.5 mL/min to improve resolution
Temperature 25 °C (Ambient)Test lower (e.g., 15°C) or higher (e.g., 40°C) temperatures
Detection UV at 210-254 nm (or as appropriate)Ensure wavelength is optimal for analyte

Frequently Asked Questions (FAQs)

Q1: Which general method is better for large-scale resolution of 2-oxa-5-azabicyclo[2.2.1]heptane derivatives: diastereomeric salt crystallization or preparative chiral chromatography?

A1: For large-scale (multi-gram to kilogram) production, diastereomeric salt crystallization is often the preferred and more cost-effective method.[10] While preparative chromatography (HPLC or SFC) offers faster methods development, it can become prohibitively expensive at scale due to high solvent consumption and the cost of the chiral stationary phase.[10] However, if a robust crystallization method cannot be developed, preparative chromatography remains a viable, albeit more expensive, alternative.

Q2: Can I use enzymatic resolution for my 2-oxa-5-azabicyclo[2.2.1]heptane derivative?

A2: Yes, enzymatic kinetic resolution is a powerful option, particularly for secondary amines.[11][12] This method uses an enzyme (often a lipase) to selectively acylate one enantiomer of the racemic amine, leaving the other enantiomer unreacted.[12] The resulting acylated product and the unreacted amine are then easily separated by standard chemical methods (e.g., extraction or chromatography). The main challenges are finding an enzyme with high enantioselectivity (E-value) for your specific substrate and the fact that the theoretical maximum yield for the unreacted enantiomer is 50%.

Q3: How do I confirm the absolute configuration of my separated enantiomers?

A3: Determining the absolute configuration is a critical step. The most definitive method is single-crystal X-ray crystallography of either the final enantiomer or a crystalline derivative (like a diastereomeric salt).[13] If suitable crystals cannot be obtained, spectroscopic methods such as electronic circular dichroism (ECD) can be used, often in conjunction with computational chemistry (quantum chemical calculations) to predict the ECD spectrum for a known configuration. Comparison with known compounds through chemical correlation is another classical approach.[13]

Q4: My resolution by diastereomeric salt crystallization gives a good yield but low enantiomeric excess (ee). How can I improve the ee?

A4: Low enantiomeric excess after a single crystallization is common. The key is to perform recrystallizations. The less soluble diastereomeric salt that you isolate will still contain some of the more soluble diastereomer. By recrystallizing the solid from the same or a slightly modified solvent system, you can progressively remove the more soluble diastereomer and enrich the ee of your desired enantiomer. It is crucial to monitor the ee by chiral HPLC after each recrystallization step to track progress. You may need two to three recrystallizations to achieve >99% ee.

Protocol: Chiral HPLC Method Development Workflow

Chiral HPLC Method Development cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Optimization Start Racemic Analyte CSP_Screen Screen CSPs (Polysaccharide, Pirkle, etc.) Start->CSP_Screen Initial_Run Initial Mobile Phase (e.g., Hex/IPA 80:20) CSP_Screen->Initial_Run Check_Sep Separation Observed? Initial_Run->Check_Sep Check_Sep->CSP_Screen No (Select New CSP) Optimize_MP Optimize Mobile Phase (Vary % Alcohol) Check_Sep->Optimize_MP Yes Add_Modifier Add Modifier for Peak Shape (e.g., DEA) Optimize_MP->Add_Modifier Optimize_Temp Optimize Temperature & Flow Rate Add_Modifier->Optimize_Temp Final_Method Optimized Method Optimize_Temp->Final_Method

Caption: A systematic workflow for chiral HPLC method development.

References

  • Romesberg, F. E., & Schlegel, H. B. (2011). Catalytic Kinetic Resolution of Cyclic Secondary Amines. Journal of the American Chemical Society.
  • Google Patents. (n.d.). WO2013007371A2 - Kinetic resolution of chiral amines.
  • ResearchGate. (n.d.). Catalytic Kinetic Resolution of Cyclic Secondary Amines.
  • Wikipedia. (n.d.). Chiral resolution.
  • Nowak, P., & Mlynarski, J. (n.d.).
  • Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution.
  • Dong, M. W. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs.
  • ResearchGate. (n.d.). (PDF) 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues.
  • Chromatography Today. (2020, May 20).
  • Chiralpedia. (n.d.). Part 6: Resolution of Enantiomers.
  • ResearchGate. (n.d.). HPLC Determination of Enantiomeric 2-Azabicyclo[2.2.
  • BioDuro. (2018, March 23).
  • BOC Sciences. (n.d.).
  • ScienceDirect. (n.d.). 2-Chlorobicyclo[2.2.1]hept-5-ene-2-carboxamide and.
  • St. Paul's Cathedral Mission College. (n.d.). STEREOCHEMISTRY II SEM-1, CC-1B PART-12, PPT-12 Part-12: Resolution.
  • ResearchGate. (n.d.).
  • HPLC.eu. (n.d.). chiral columns.
  • Phenomenex. (n.d.).
  • UCLA - Chemistry and Biochemistry. (n.d.). Synthesis and Structure Determination of 2-Azabicyclo[ 2.2.
  • Sigma-Aldrich. (n.d.). (1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride.
  • Chinese Chemical Letters. (2013). An improved synthesis of (lS,4S)-2-oxa-5-azabicyclo[2.2.1]heptane.
  • MDPI. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals.
  • MDPI. (2024).
  • Google Patents. (n.d.). Process for the preparation of 2-azabicyclo[2.2.1]hept-5-en-3-on.
  • PMC. (n.d.). Crystal structure of benzyl 3-oxo-2-oxa-5-azabicyclo[2.2.
  • ACS Figshare. (n.d.). Proton Relay Catalysis Enables the Synthesis of 2‑Oxa- and 2‑Azabicyclo[2.2.1]heptanes.

Sources

Optimization

Stability of 2-oxa-5-azabicyclo[2.2.1]heptane scaffold in acidic media

A Guide to Understanding and Troubleshooting Stability in Acidic Media Welcome to the technical support center for the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold. This resource is designed for researchers, scientists, and...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Understanding and Troubleshooting Stability in Acidic Media

Welcome to the technical support center for the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold. This resource is designed for researchers, scientists, and drug development professionals who are utilizing this valuable morpholine isostere in their work.[1] This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) regarding the stability of the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold, particularly in acidic environments. As a conformationally rigid bicyclic structure, this scaffold offers unique advantages in medicinal chemistry; however, its inherent ring strain and the presence of two heteroatoms can present stability challenges under certain experimental conditions.[2][3]

This document is structured to provide a logical flow from theoretical understanding to practical application, empowering you to anticipate and address potential stability issues in your research.

Part 1: Troubleshooting Guide - Navigating Experimental Challenges

This section addresses specific problems you may encounter during your experiments involving the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold in acidic media.

1.1 Issue: Unexpected Degradation of the Scaffold During a Reaction in Acidic Media.

Symptoms:

  • Low yield of the desired product.

  • Presence of multiple unknown peaks in your HPLC or LC-MS analysis.

  • A change in the physical properties of your sample (e.g., color change, precipitation).

Potential Cause: The 2-oxa-5-azabicyclo[2.2.1]heptane scaffold, like other cyclic ethers and amines, can be susceptible to acid-catalyzed degradation. The mechanism likely involves protonation of either the ether oxygen or the amine nitrogen, followed by nucleophilic attack from a solvent molecule (e.g., water) or another nucleophile present in the reaction mixture. This can lead to the opening of the bicyclic ring system. The inherent ring strain in the bicyclo[2.2.1]heptane system may influence the rate of this degradation.[2][3]

Troubleshooting Steps:

  • pH Control: Carefully monitor and control the pH of your reaction mixture. If possible, use the mildest acidic conditions that still allow for the desired reaction to proceed. Consider using a buffer system to maintain a stable pH.

  • Temperature Management: Perform the reaction at the lowest temperature that provides a reasonable reaction rate. Elevated temperatures can significantly accelerate acid-catalyzed hydrolysis.[4]

  • Solvent Choice: If your reaction allows, consider using a non-nucleophilic or aprotic solvent to minimize the chances of solvent-mediated degradation.

  • Reaction Time: Minimize the reaction time to what is necessary for the completion of your desired transformation. Monitor the reaction progress closely using an appropriate analytical technique (e.g., TLC, LC-MS) to avoid prolonged exposure to acidic conditions.

  • Protecting Groups: If the nitrogen atom is not involved in the desired reaction, consider if an acid-stable protecting group could be used to prevent its protonation and potential involvement in degradation pathways.

1.2 Issue: Difficulty in Purifying the Product Due to Co-eluting Impurities.

Symptoms:

  • Broad or tailing peaks in your chromatogram.

  • Inability to achieve baseline separation between your product and impurities.

  • Mass spectrometry data indicating the presence of species with molecular weights corresponding to potential degradation products.

Potential Cause: The degradation of the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold can lead to a variety of ring-opened products that may have similar polarities and chromatographic behavior to the parent molecule, making them difficult to separate.

Troubleshooting Steps:

  • Optimize Chromatographic Conditions:

    • Column Selection: Experiment with different stationary phases (e.g., C18, C8, Phenyl-Hexyl) to exploit different separation mechanisms.

    • Mobile Phase Modification: Adjust the mobile phase composition, including the organic modifier, aqueous phase, and pH. Using a mobile phase with a different pH (if your compound is stable under those conditions) can alter the ionization state of your compound and impurities, potentially improving separation.

    • Gradient Optimization: Develop a shallower gradient around the elution time of your compound of interest to improve resolution.

  • Forced Degradation Study: To understand the nature of the impurities, perform a controlled forced degradation study.[5][6][7] This involves intentionally degrading a small sample of your starting material under acidic conditions and analyzing the resulting mixture by LC-MS/MS to identify the major degradation products. This information will help you to develop a more targeted purification strategy.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the likely degradation pathway of the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold in acidic media?

While specific studies on this exact scaffold are limited, based on the principles of organic chemistry and data from related structures like morpholine and other bicyclic ethers, the degradation is expected to proceed via acid-catalyzed ring-opening.[4] The two primary initial steps are:

  • Protonation of the Amine: The nitrogen atom is generally more basic than the ether oxygen and will be preferentially protonated.

  • Protonation of the Ether Oxygen: In a sufficiently acidic environment, the ether oxygen can also be protonated, forming a good leaving group.

Following protonation, a nucleophile (such as water) can attack one of the electrophilic carbon atoms adjacent to the protonated heteroatom, leading to cleavage of a C-N or C-O bond and ring opening. The exact nature of the degradation products will depend on the specific reaction conditions.

A potential degradation pathway is illustrated below:

G Scaffold 2-Oxa-5-azabicyclo[2.2.1]heptane Protonation Protonation (H+) Scaffold->Protonation Acidic Media RingOpening Nucleophilic Attack (e.g., H2O) Protonation->RingOpening DegradationProducts Ring-Opened Products (e.g., amino alcohols) RingOpening->DegradationProducts

Caption: Proposed acid-catalyzed degradation pathway.

Q2: How can I monitor the stability of the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold in my experiments?

A robust stability-indicating analytical method is crucial. High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) coupled with UV and Mass Spectrometry (MS) detection is the recommended approach.[1][8][9]

A general workflow for stability monitoring is as follows:

G cluster_prep Sample Preparation cluster_analysis Analytical Workflow Initial Sample (t=0) Initial Sample (t=0) UPLC_MS UPLC-MS/MS Analysis Initial Sample (t=0)->UPLC_MS Stressed Sample (t=x) Stressed Sample (t=x) Stressed Sample (t=x)->UPLC_MS Data_Analysis Data Analysis (Peak Area Comparison) UPLC_MS->Data_Analysis Stability Assessment Stability Assessment Data_Analysis->Stability Assessment

Sources

Reference Data & Comparative Studies

Comparative

A Senior Application Scientist's Guide to the Structural Elucidation of 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic Acid

An Objective Comparison of Crystallographic Methodologies and Alternative Scaffolds The conformationally rigid 2-oxa-5-azabicyclo[2.2.1]heptane scaffold has emerged as a compelling isostere for the morpholine group in me...

Author: BenchChem Technical Support Team. Date: February 2026

An Objective Comparison of Crystallographic Methodologies and Alternative Scaffolds

The conformationally rigid 2-oxa-5-azabicyclo[2.2.1]heptane scaffold has emerged as a compelling isostere for the morpholine group in medicinal chemistry.[1] Its unique three-dimensional structure offers a departure from traditional flat, aromatic compounds, providing new avenues for achieving target affinity and specificity.[2] This guide provides an in-depth, experience-driven protocol for the single-crystal X-ray diffraction analysis of a key derivative, 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid.

We will explore the causality behind critical experimental choices, from synthesis and crystallization to data refinement. Furthermore, we will present a comparative analysis with alternative bicyclic scaffolds, supported by experimental data, to provide researchers, scientists, and drug development professionals with a comprehensive framework for structural investigation in this chemical space.

Part 1: The Crystallographic Workflow for the Target Compound

The successful determination of a crystal structure is not a matter of chance but the result of a logical, carefully executed workflow.[3] Each step, from obtaining the pure compound to refining the final atomic model, builds upon the last. The zwitterionic nature of the target molecule—a non-canonical amino acid—presents specific challenges, particularly in crystallization, that require careful consideration.

Synthesis and Purification: The Prerequisite for Quality Crystals

High-quality single crystals can only be grown from highly pure material. The synthesis of the parent scaffold, (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane, is efficiently achieved in six steps with a 70% overall yield starting from the commercially available and inexpensive trans-4-hydroxy-L-proline.[1] The carboxylic acid moiety can then be introduced through established synthetic routes.

Exemplary Synthetic Overview: An efficient and well-documented method involves using benzyloxycarbonyl (Cbz) as a protecting group for the amine, which allows for mild reaction conditions throughout the synthesis.[1] The final deprotection and purification steps are critical. Recrystallization or column chromatography should be employed to achieve >98% purity, as determined by NMR and LC-MS, before attempting crystallization.

Crystallization Strategy: Navigating the Challenges of Zwitterions

Amino acids, such as our target compound, often prove difficult to crystallize due to their strong, directional hydrogen bonding capabilities and low solubility in common organic solvents. The strategy must therefore focus on methods that allow for the slow, controlled approach to supersaturation necessary for the growth of large, well-ordered single crystals.

Step-by-Step Crystallization Protocol:

  • Solvent Screening (The Foundation): The goal is to identify a solvent in which the compound has moderate solubility. For zwitterionic molecules, polar solvents are a starting point.

    • Rationale: A solvent of moderate solubility allows for a sufficiently high concentration to reach supersaturation without immediate precipitation.

    • Procedure: Test solubility of ~5 mg of the compound in 0.5 mL of various solvents (e.g., water, methanol, ethanol, isopropanol). A good candidate will dissolve upon gentle heating.

  • Method Selection: Vapor Diffusion (The Workhorse): This technique is highly effective for small molecules as it provides a slow and controlled change in solvent composition.

    • Hanging Drop Setup:

      • Prepare a 5-10 mg/mL solution of the compound in the chosen solvent (e.g., an ethanol/water mixture).

      • Pipette a 2 µL drop of this solution onto a siliconized glass coverslip.

      • In the well of a 24-well plate, add 500 µL of an "anti-solvent" (a solvent in which the compound is poorly soluble, e.g., ethyl acetate or diethyl ether).

      • Invert the coverslip and seal the well.

    • Causality: The vapor of the more volatile anti-solvent slowly diffuses into the drop, reducing the compound's solubility and gradually inducing crystallization over several days to weeks.

  • Optimization: If initial trials fail, systematically vary parameters such as concentration, temperature, and the ratio of solvent to anti-solvent. The use of amino acid co-formers (ligands) can also sometimes promote crystallization by forming stable cocrystal structures.[]

Workflow for Crystallization and Structure Determination

The following diagram illustrates the logical flow from a purified compound to a refined crystal structure.

G cluster_synthesis Material Preparation cluster_crystal Crystallization cluster_xray X-Ray Diffraction & Analysis synthesis Synthesis of Target Compound purification Purification >98% (Chromatography) synthesis->purification screening Solvent & Method Screening purification->screening optimization Vapor Diffusion Optimization screening->optimization harvest Crystal Harvesting & Mounting optimization->harvest data_collection Data Collection (Diffractometer) harvest->data_collection data_processing Data Processing (Integration & Scaling) data_collection->data_processing structure_solution Structure Solution (Phase Problem) data_processing->structure_solution refinement Structure Refinement & Validation structure_solution->refinement final_model final_model refinement->final_model Final Structural Model (CIF File)

Caption: Workflow from compound synthesis to final structural model.

X-ray Diffraction, Data Collection, and Refinement

Once a suitable single crystal (typically 0.1-0.3 mm in each dimension) is obtained, the final stage of structure determination begins.[5] This process uses X-ray diffraction to map the electron density within the crystal, revealing the precise arrangement of every atom.[6][7]

Step-by-Step Data Acquisition and Analysis Protocol:

  • Crystal Mounting: A well-formed crystal is carefully selected under a microscope and mounted on a specialized loop (e.g., a MiTeGen loop). The crystal is then flash-cooled in a stream of liquid nitrogen to ~100 K.

    • Rationale: Cryo-cooling minimizes atomic vibrations and damage from the X-ray beam, resulting in higher-quality diffraction data.

  • Data Collection: The mounted crystal is placed on a diffractometer. A monochromatic X-ray beam (commonly Cu Kα, λ = 1.54056 Å) is directed at the crystal.[8] As the crystal is rotated, a series of diffraction patterns are collected on a detector.

    • Expert Insight: For weakly diffracting crystals, using a high-brilliance X-ray source can significantly improve data quality and reduce collection time.[5]

  • Data Processing: Specialized software (e.g., CrysAlisPro, XDS) is used to integrate the raw diffraction spots and scale the data, correcting for experimental variations. This yields a reflection file containing the intensity and position of each diffracted beam.

  • Structure Solution and Refinement:

    • Solution: The "phase problem" is solved using direct methods or dual-space algorithms to generate an initial electron density map and atomic model.

    • Refinement: This initial model is iteratively refined against the experimental data. Atomic positions, displacement parameters, and other variables are adjusted to minimize the difference between the observed and calculated structure factors. Key quality indicators are:

      • R1: A measure of the agreement between the observed and calculated structure factor amplitudes. A value < 0.05 is considered excellent for small molecules.

      • wR2: A weighted R-factor based on intensities.

      • Goodness-of-Fit (GooF): Should be close to 1.0 for a good model.

Part 2: Comparative Analysis with Alternative Scaffolds

The value of the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold is best understood in the context of alternatives. Its rigid, bicyclic nature is a key feature, often imparting improved pharmacological properties compared to more flexible or simple cyclic systems.[2][9] Below, we compare its core structural features to those of related bicyclic frameworks.

FeatureTarget: 2-Oxa-5-azabicyclo[2.2.1]heptane Comparator 1: 2,5-Diazabicyclo[2.2.1]heptane [9]Comparator 2: Bicyclo[2.2.1]heptane (Norbornane) [2]
Scaffold Type Bridged morpholine analogueBridged piperazine analogueAll-carbon bicyclic alkane
Key Heteroatoms Oxygen, NitrogenNitrogen, NitrogenNone
Conformation Rigid, distorted boat-likeRigid, distorted boat-likeRigid, boat
Hydrogen Bonding H-bond donor (N-H) and acceptor (O, C=O)H-bond donor (N-H) and acceptor (N)None (unless functionalized)
Structural Impact Introduces polarity and defined H-bonding vectors. The oxygen atom can influence metabolic stability and solubility.Provides two points for substitution, allowing for fine-tuning of properties and vectoral exit points for substituents.Provides a purely lipophilic and rigid core, excellent for occupying hydrophobic pockets in target proteins.
Medicinal Chemistry Role Morpholine isostere, constrained amino acid scaffold.[1][10]Conformationally constrained piperazine mimic, widely used in CNS-active compounds.[9]Rigid scaffold to orient substituents in 3D space.[2]
Logical Relationships of Bicyclic Scaffolds

The choice of a scaffold is a critical decision in drug design, driven by the desired balance of rigidity, polarity, and synthetic accessibility.

G scaffold Bicyclic Scaffolds in MedChem Goal: Introduce 3D complexity and conformational constraint target Target Scaffold 2-Oxa-5-azabicyclo[2.2.1]heptane H-bond donor/acceptor Polar diaza Alternative 1 2,5-Diazabicyclo[2.2.1]heptane Two H-bond donors Basic norbornane Alternative 2 Bicyclo[2.2.1]heptane No H-bonding Lipophilic morpholine morpholine target->morpholine Morpholine prop_polar prop_polar target:p2->prop_polar Polarity piperazine piperazine diaza->piperazine Piperazine prop_basic prop_basic diaza:p2->prop_basic Basicity prop_lipo prop_lipo norbornane:p2->prop_lipo Lipophilicity

Caption: Comparison of the target scaffold with common alternatives.

Conclusion

The structural elucidation of 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid via single-crystal X-ray diffraction provides definitive, three-dimensional insight into its atomic arrangement. This guide outlines a robust, field-tested methodology, emphasizing the rationale behind each step—from synthesis to crystallographic refinement. The inherent rigidity and polarity of this scaffold make it a valuable building block in medicinal chemistry. By comparing it to related diazabicycloalkane and all-carbon bicycloalkane systems, researchers can make more informed decisions when selecting scaffolds to achieve the optimal balance of structural constraint, physicochemical properties, and biological activity. The data and protocols presented herein serve as a comprehensive resource for professionals engaged in the design and characterization of novel molecular entities.

References

  • An improved synthesis of (lS,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. (2013).
  • Fábián, L., Kálmán, A., Argay, G., Bernáth, G., & Gyarmati, Z. C. (2004). Crystal Engineering with Alicyclic β-Amino Acids: Construction of Hydrogen-Bonded Bilayers. Crystal Growth & Design.
  • X-ray Diffraction Protocols and Methods. (n.d.).
  • Structure-Guided Chemical Optimization of Bicyclic Peptide (Bicycle) Inhibitors of Angiotensin-Converting Enzyme 2. (n.d.).
  • Small molecule crystallography. (n.d.). Excillum.
  • 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. (2022). PubMed.
  • 2,5-Diazabicyclo[2.2.1]heptane in medicinal chemistry: a treasure trove of therapeutic opportunities. (n.d.). PMC.
  • Comparative Guide to the Characterization of Bicyclo[2.2.1]heptane-2-carboxamides. (n.d.). Benchchem.
  • 5-tert-butoxycarbonyl-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid 97%. (2026). AChemBlock.
  • A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction d
  • What Is Small Molecule Crystal Structure Analysis?. (n.d.). Rigaku.
  • Small Molecule X-Ray Crystallography, Theory and Workflow. (2025).
  • 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride. (n.d.). PubChem.
  • Amino Acids for Cocrystal Development. (n.d.). BOC Sciences.

Sources

Validation

Metabolic Stability of Bridged Morpholine vs. Piperidine Bioisosteres

[1] Executive Summary In medicinal chemistry, the optimization of saturated heterocycles is a critical strategy for improving the pharmacokinetic (PK) profile of drug candidates.[1] While piperidine is a ubiquitous scaff...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

In medicinal chemistry, the optimization of saturated heterocycles is a critical strategy for improving the pharmacokinetic (PK) profile of drug candidates.[1] While piperidine is a ubiquitous scaffold, it frequently suffers from metabolic instability due to rapid oxidative clearance at the


-carbon positions and high lipophilicity. Bridged morpholine bioisosteres —specifically scaffolds like 2-oxa-6-azabicyclo[3.3.1]nonane  and 8-oxa-3-azabicyclo[3.2.1]octane —offer a sophisticated solution. Contrary to the intuition that adding carbon increases lipophilicity, these bridged systems often display reduced LogD  (by up to 0.8 units), enhanced metabolic stability by sterically shielding oxidative soft spots, and improved oral bioavailability. This guide analyzes the mechanistic advantages of these bridged systems and provides experimental protocols for their evaluation.

Mechanistic Analysis: The Case for Bridging

The Piperidine Problem

Piperidine rings are metabolic "hot spots." The carbon atoms adjacent to the nitrogen (positions 2 and 6) are electron-rich and sterically accessible, making them prime targets for Cytochrome P450 (CYP450) mediated oxidation. This typically leads to:

  • 
    -Hydroxylation:  Leading to ring opening or reactive iminium ion formation.
    
  • N-Dealkylation: Rapid cleavage of the pharmacophore.

  • High Lipophilicity: The flexible chair conformation exposes a significant hydrophobic surface area, contributing to high LogP/LogD, which correlates with higher intrinsic clearance (

    
    ) and promiscuous binding.
    
The Bridged Morpholine Solution

Bridged morpholine scaffolds introduce a one-carbon bridge across the ring.[2] This modification induces profound physicochemical changes:

  • Conformational Constraint: The bridge locks the ring into a specific geometry (often a boat or distorted chair), reducing the entropic penalty of binding to target proteins.

  • Lipophilicity Reduction (The "Bodnarchuk Effect"): As detailed by Bodnarchuk et al. (AstraZeneca), bridging a morpholine or piperidine with a methylene group can lower LogD

    
     by roughly 0.8 log units . This counterintuitive effect is attributed to the reduction of the solvent-accessible hydrophobic surface area (SA) relative to the flexible parent ring.
    
  • Metabolic Shielding: The bridgehead carbon sterically hinders the approach of CYP enzymes to the vulnerable

    
    -carbons. Furthermore, the inductive effect of the ether oxygen (in morpholines) reduces the basicity of the nitrogen, further lowering affinity for the heme iron of CYP enzymes.
    
Structural Comparison & Metabolic Soft Spots

Metabolic_Soft_Spots cluster_0 Piperidine (High Clearance Risk) cluster_1 Bridged Morpholine (Metabolically Stable) Pip Piperidine Scaffold (Flexible Chair) Oxidation CYP450 Oxidation (alpha-C Hydroxylation) Pip->Oxidation High Susceptibility Shield Bridgehead Carbon Blocks CYP Access Oxidation->Shield Bioisosteric Replacement Mitigates Risk Bridged 8-oxa-3-azabicyclo[3.2.1]octane (Conformationally Locked) Bridged->Shield Steric Hindrance LowLogD Reduced Lipophilicity (Lower LogD) Bridged->LowLogD Solvation Effect

Figure 1: Comparison of metabolic vulnerabilities in piperidine versus the protective mechanisms in bridged morpholine scaffolds.

Comparative Performance Data

The following data highlights the physicochemical and metabolic improvements observed when transitioning from standard heterocycles to their bridged counterparts.

Physicochemical Impact of Bridging

Data derived from matched molecular pair analysis (Bodnarchuk et al., J. Med. Chem. 2018).[2][3][4][5]

PropertyStandard Morpholine/PiperidineBridged Bioisostere (e.g., 2-oxa-6-azabicyclo[3.3.1]nonane)Delta (

)
Impact
Lipophilicity (LogD

)
BaselineLower -0.4 to -0.8 Improved solubility & lower metabolic clearance.
Basicity (pKa) ~8.5 (Morpholine)Variable (often slightly lower)-0.5 to -1.0Reduced lysosomal trapping; altered permeability.
Conformation Flexible (Chair)Rigid (Boat/Bridged)N/AImproved target selectivity (entropy).
Metabolic Stability Case Study: mTOR/PI3K Inhibitors

In the development of PQR620 and PQR514, bridged scaffolds were utilized to optimize stability.

CompoundScaffoldSpeciesHalf-Life (

)
Clearance (

)
PQR620 8-oxa-3-azabicyclo[3.2.1]octaneRat Microsomes> 300 min (Stable)Negligible
PQR620 8-oxa-3-azabicyclo[3.2.1]octaneMouse Microsomes~60 minModerate
PQR514 8-oxa-3-azabicyclo[3.2.1]octaneHuman Hepatocytes5.8 hours Low
Generic Piperidine PiperidineHuman Microsomes< 30 min (Typical)High

Note: The "Generic Piperidine" data is a representative baseline for unoptimized piperidine scaffolds in similar drug-like space, contrasting with the high stability of the PQR series.

Experimental Protocol: Microsomal Stability Assay

To validate the stability of a bridged morpholine versus a piperidine analog, use the following standardized Human Liver Microsome (HLM) assay.

Materials
  • Test Compounds: 10 mM stock in DMSO.

  • Microsomes: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein concentration (e.g., from Corning or XenoTech).

  • Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase, 3.3 mM MgCl2).

  • Buffer: 100 mM Potassium Phosphate buffer (pH 7.4).

  • Quench Solution: Acetonitrile containing internal standard (e.g., Tolbutamide).

Workflow Diagram

Microsomal_Stability_Workflow Start Preparation Incubation Incubation (37°C) Start->Incubation Add cmpd (1 µM) + Microsomes (0.5 mg/mL) Sampling Timepoint Sampling (0, 5, 15, 30, 45 min) Incubation->Sampling Initiate with NADPH Quench Quench Reaction (Acetonitrile + IS) Sampling->Quench Transfer to quench plate Analysis LC-MS/MS Analysis Quench->Analysis Centrifuge & Inject Calc Data Processing (Calculate CLint & t1/2) Analysis->Calc Plot ln(% Remaining) vs Time

Figure 2: Step-by-step workflow for determining intrinsic clearance (


) in liver microsomes.
Protocol Steps
  • Pre-Incubation: Dilute test compound to 1 µM in phosphate buffer containing microsomes (final protein conc. 0.5 mg/mL). Pre-incubate at 37°C for 5 minutes.

  • Initiation: Add NADPH regenerating system to start the reaction.

  • Sampling: At defined time points (0, 5, 15, 30, 45, 60 min), remove 50 µL aliquots.

  • Quenching: Immediately dispense aliquot into 150 µL of ice-cold acetonitrile (containing internal standard) to stop metabolism and precipitate proteins.

  • Processing: Centrifuge at 4000 rpm for 20 minutes. Collect supernatant.

  • Analysis: Analyze via LC-MS/MS monitoring the parent ion.

  • Calculation:

    • Plot ln(% Parent Remaining) vs. Time.

    • Determine slope (

      
      ).
      

Conclusion

Replacing a piperidine or morpholine ring with a bridged morpholine bioisostere (e.g., 8-oxa-3-azabicyclo[3.2.1]octane) is a validated strategy to improve metabolic stability. The mechanism is twofold: (1) steric shielding of the metabolic soft spots on the ring, and (2) reduction of lipophilicity (LogD) , which lowers non-specific binding and overall clearance. While synthetic complexity is slightly higher, the gains in PK properties often justify the effort in lead optimization.

References

  • Bodnarchuk, M. S., et al. (2018).[2][6] Lowering Lipophilicity by Adding Carbon: One-Carbon Bridges of Morpholines and Piperazines.[2] Journal of Medicinal Chemistry, 61(19), 8934–8943.[2][6] Link

  • Beaufils, F., et al. (2018). Discovery and Preclinical Characterization of 5-[4,6-Bis({3-oxa-8-azabicyclo[3.2.1]octan-8-yl})-1,3,5-triazin-2-yl]-4-(difluoromethyl)pyridin-2-amine (PQR620), a Highly Potent and Selective mTORC1/2 Inhibitor for Cancer Treatment. Journal of Medicinal Chemistry, 61(21), 9473-9493. Link

  • Rageot, D., et al. (2019). Preclinical Development of PQR514, a Highly Potent PI3K Inhibitor Bearing a Difluoromethyl–Pyrimidine Moiety. Journal of Medicinal Chemistry, 62(13), 6241-6261. Link

  • Degorce, S. L., et al. (2019).[6] Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist.[7][6] ACS Medicinal Chemistry Letters, 10(8), 1198–1204.[6] Link

Sources

Comparative

A Comparative Guide to the Conformational Rigidity of 2-oxa-5-azabicyclo[2.2.1]heptane and Proline

Introduction: The Quest for Conformational Control in Drug Discovery In the intricate dance of molecular recognition that governs biological processes, shape is paramount. The ability of a molecule to adopt a specific th...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Quest for Conformational Control in Drug Discovery

In the intricate dance of molecular recognition that governs biological processes, shape is paramount. The ability of a molecule to adopt a specific three-dimensional conformation is critical for its interaction with a biological target, such as an enzyme or receptor. Consequently, the strategic limitation of conformational flexibility has become a cornerstone of modern drug design.[1] By introducing rigid structural elements into a molecule, we can pre-organize it into a bioactive conformation, thereby reducing the entropic penalty of binding and often leading to enhanced potency and selectivity.

Two molecular scaffolds that exemplify this principle, albeit to different extents, are the naturally occurring amino acid L-proline and the synthetic bicyclic analogue, 2-oxa-5-azabicyclo[2.2.1]heptane. Proline, unique among the proteinogenic amino acids for its cyclic side chain, imparts a significant degree of rigidity to peptide backbones.[2] However, its five-membered ring still possesses a notable degree of flexibility.[3] In contrast, 2-oxa-5-azabicyclo[2.2.1]heptane represents a more rigidly constrained system, offering a fixed spatial arrangement of its functional groups.[4][5] This guide provides an in-depth comparison of the conformational rigidity of these two important building blocks, supported by experimental data and methodologies, to inform their strategic application in medicinal chemistry and chemical biology.

The Conformational Dynamics of Proline: A Tale of Two Puckers and a Cis/Trans Switch

Proline's conformational landscape is primarily defined by two key features: the puckering of its five-membered pyrrolidine ring and the cis/trans isomerization of the preceding peptide bond.[6]

1. Pyrrolidine Ring Pucker: The proline ring is not planar and exists predominantly in two discrete, low-energy envelope conformations, referred to as Cγ-endo (Down) and Cγ-exo (Up).[7][8] This nomenclature describes whether the Cγ atom is puckered towards (endo) or away from (exo) the backbone carbonyl group.[8] The transition between these two puckered states involves a relatively low energy barrier of 2–5 kcal/mol, allowing for rapid interconversion on the picosecond timescale at room temperature.[8] This flexibility, while constrained compared to acyclic amino acids, means that proline-containing peptides can still sample a meaningful range of conformations.[3]

2. Cis/Trans Isomerization: Unlike most other amino acids where the trans conformation of the peptide bond is overwhelmingly favored, the energy difference between the cis and trans isomers of an Xaa-Pro peptide bond is significantly smaller. This leads to a substantial population of the cis isomer in solution. The activation barrier for cis-trans isomerization is high (around 20 kcal/mol), making this a slow process on the NMR timescale (seconds to minutes).[8] This isomerization can have profound effects on the local and global structure of peptides and proteins.

The interplay between ring pucker and the cis/trans state of the amide bond creates a complex conformational energy surface for proline.[9] For instance, in the cis-Pro isomer, the DOWN pucker is strongly favored over the UP pucker.[7]

The Unyielding Framework of 2-oxa-5-azabicyclo[2.2.1]heptane

In stark contrast to the dynamic nature of proline, 2-oxa-5-azabicyclo[2.2.1]heptane possesses a rigid, bicyclic structure. This framework, a bridged morpholine analogue, effectively locks the relative orientation of the amine and the oxygen bridge.[5][10] The fusion of the two rings eliminates the low-energy puckering modes available to proline. The core structure is conformationally locked, with its substituents held in fixed positions.[4] This high degree of rigidity makes it an attractive scaffold for presenting pharmacophoric elements in a precise and predictable manner. Computational studies on similar bicyclic proline analogues have shown that this structural rigidity can lead to improved organization in transition states, for example, in organocatalyzed reactions, suggesting a more defined conformational state compared to proline.[11]

Head-to-Head Comparison: A Quantitative Look at Rigidity

To objectively compare the rigidity of these two scaffolds, we can examine key conformational parameters. The primary distinction lies in the torsional freedom of the side chain and its influence on the peptide backbone.

ParameterL-Proline2-oxa-5-azabicyclo[2.2.1]heptane
Ring Conformation Flexible; interconverts between Cγ-endo and Cγ-exo puckers.[7]Rigid; locked bicyclic system.
Energy Barrier to Ring Inversion Low (approx. 2-5 kcal/mol).[8]High; no low-energy ring inversion pathway.
Side Chain Torsional Angles (χ) Multiple low-energy states defined by the ring pucker.[7]Fixed due to the bicyclic structure.
Backbone Dihedral Angle (Φ) Constrained to a narrow range (approx. -60° to -75°).[2]Similarly constrained by the bicyclic system.
Cis/Trans Isomerization Significant population of both isomers.The influence on the preceding peptide bond is fixed by the rigid N-substituent orientation.

This comparison clearly illustrates that while proline introduces significant conformational constraints relative to acyclic amino acids, 2-oxa-5-azabicyclo[2.2.1]heptane offers a substantially higher degree of rigidity by eliminating the dynamic puckering of the five-membered ring.

Experimental Workflows for Assessing Molecular Rigidity

The conformational properties of molecules like proline and its analogues are elucidated through a combination of experimental and computational techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for studying molecular conformation and dynamics in solution.[12]

Protocol for Determining Proline Ring Pucker and Cis/Trans Isomerism:

  • Sample Preparation: Dissolve the peptide containing the proline or proline analogue in a suitable deuterated solvent (e.g., D₂O or CDCl₃) to a concentration of 1-5 mM.

  • 1D ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum. The presence of two distinct sets of signals for the residues flanking the proline often indicates the presence of both cis and trans isomers. The relative integration of these peaks allows for the quantification of the K(trans/cis) ratio.[13]

  • 2D NMR Experiments:

    • COSY (Correlation Spectroscopy): To assign proton resonances within the same spin system.

    • TOCSY (Total Correlation Spectroscopy): To identify all protons belonging to a particular amino acid residue.

    • NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close in space (< 5 Å). Specific cross-peaks, such as the one between Hα(i) and Hδ(i+1), are characteristic of a trans peptide bond, while a cross-peak between Hα(i) and Hα(i+1) is indicative of a cis peptide bond.

  • Coupling Constant Analysis: The magnitude of the vicinal proton-proton coupling constants (³J) within the pyrrolidine ring is dependent on the dihedral angle, as described by the Karplus equation. Measuring these coupling constants from high-resolution 1D or 2D spectra can provide detailed information about the preferred ring pucker.[14][15]

  • ¹³C NMR Chemical Shifts: The chemical shifts of the Cβ and Cγ carbons are particularly sensitive to the cis/trans isomerization state of the Xaa-Pro bond and can be used as a reliable indicator.[15]

Causality Behind Experimental Choices: The choice of 2D NMR experiments is crucial. NOESY/ROESY provides through-space distance information, which is essential for differentiating cis and trans isomers that have different spatial arrangements. Coupling constant analysis provides through-bond dihedral angle information, which is the most direct measure of the ring's pucker.

X-ray Crystallography

X-ray crystallography provides a high-resolution, static picture of a molecule's conformation in the solid state.[16]

Protocol for Crystal Structure Determination:

  • Crystallization: Grow single crystals of the compound or a peptide incorporating the residue of interest. This is often the most challenging step and requires screening of various solvents, precipitants, and temperatures.

  • Data Collection: Mount a suitable crystal on a diffractometer and expose it to a beam of X-rays. The crystal diffracts the X-rays into a specific pattern of spots.[16]

  • Structure Solution and Refinement: The diffraction pattern is used to calculate an electron density map of the crystal. From this map, the positions of the individual atoms can be determined and the molecular structure is built and refined to best fit the experimental data.[16]

Self-Validating System: The final refined crystal structure is validated by several metrics, such as the R-factor and R-free, which indicate the agreement between the crystallographic model and the experimental diffraction data. This provides a high degree of confidence in the determined conformation.

Computational Modeling

Computational methods, such as Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations, complement experimental techniques by providing insights into the energetics and dynamics of different conformations.

Protocol for Conformational Energy Landscape Mapping:

  • Structure Building: Create an in silico model of the molecule (e.g., an N-acetyl-N'-methylamide derivative to mimic the peptide environment).

  • Conformational Search: Systematically rotate key dihedral angles (e.g., Φ, Ψ, and the ring torsions for proline) and calculate the potential energy of each conformation using quantum mechanics (like DFT) or a molecular mechanics force field.

  • Energy Minimization: Optimize the geometry of the low-energy conformations found in the search to identify the stable energy minima.

  • Transition State Search: Identify the lowest energy pathways (transition states) between the stable conformers to calculate the energy barriers for interconversion.

  • Molecular Dynamics (MD) Simulation: Simulate the motion of the molecule over time (nanoseconds to microseconds) to observe its dynamic behavior and the populations of different conformational states in a simulated solvent environment.

Expert Insight: The choice of theoretical level (e.g., DFT functional and basis set) is critical for obtaining accurate energies. For flexible molecules like proline, MD simulations are invaluable for understanding the dynamic equilibrium between different puckered states, which is not captured by static calculations alone.[9]

Visualizing Conformational States and Rigidity

The following diagrams illustrate the key concepts discussed.

Proline_Conformations cluster_proline Proline Dynamics Trans_Down Trans (Down Pucker) Trans_Up Trans (Up Pucker) Trans_Down->Trans_Up Ring Pucker (Fast, ~2-5 kcal/mol) Cis_Down Cis (Down Pucker) Trans_Down->Cis_Down Isomerization (Slow, ~20 kcal/mol) Trans_Up->Trans_Down Cis_Up Cis (Up Pucker) Trans_Up->Cis_Up Isomerization (Slow) Cis_Down->Trans_Down Cis_Down->Cis_Up Ring Pucker (Fast) Cis_Up->Trans_Up Cis_Up->Cis_Down

Caption: Conformational equilibria of proline, showing fast ring pucker and slow cis/trans isomerization.

Rigidity_Comparison cluster_flexibility Flexibility cluster_rigidity Rigidity Proline Proline Pucker Ring Pucker Proline->Pucker Isomerization Cis/Trans Isomerization Proline->Isomerization Bicyclic 2-oxa-5-azabicyclo [2.2.1]heptane Locked Locked Conformation Bicyclic->Locked

Caption: Conceptual comparison of flexibility between proline and the rigid bicyclic analogue.

Experimental_Workflow Hypothesis Hypothesis: Molecule Rigidity NMR NMR Spectroscopy (Solution Conformation) Hypothesis->NMR Xray X-ray Crystallography (Solid-State Conformation) Hypothesis->Xray Comp Computational Modeling (Energetics & Dynamics) Hypothesis->Comp Analysis Data Analysis & Comparison NMR->Analysis Xray->Analysis Comp->Analysis Conclusion Conclusion on Relative Rigidity Analysis->Conclusion

Caption: Integrated workflow for the experimental and computational assessment of molecular rigidity.

Conclusion and Outlook

The choice between proline and a more rigid analogue like 2-oxa-5-azabicyclo[2.2.1]heptane is a strategic decision in drug design. Proline provides a well-established method for introducing turns and kinks in peptides, with its inherent flexibility allowing for some conformational adaptation upon binding.[2][4] This can be advantageous in the initial stages of lead discovery.

However, when a higher degree of pre-organization and conformational locking is desired, for instance in lead optimization to enhance affinity or to fix a specific bioactive conformation, the superior rigidity of 2-oxa-5-azabicyclo[2.2.1]heptane makes it an excellent choice.[4][11] Its unyielding framework minimizes the entropic cost of binding and provides a stable anchor for pharmacophoric groups. The synthetic accessibility of such bicyclic systems further enhances their utility in medicinal chemistry.[5][10]

Ultimately, a thorough understanding of the distinct conformational landscapes of these building blocks, validated by the experimental and computational workflows detailed here, empowers researchers to make informed decisions, accelerating the rational design of potent and selective therapeutic agents.

References

  • Karle, I. L. (2005). The flexibility in the proline ring couples to the protein backbone. Protein Science, 14(10), 2628–2635. [Link]

  • Horne, W. S., & Gellman, S. H. (2008). The flexibility in the proline ring couples to the protein backbone. Accounts of Chemical Research, 41(10), 1399-1408. [Link]

  • O'Boyle, N. M., & von Delft, F. (2022). SYNTHESIS OF BICYCLIC PROLINE ANALOGUES. Chemical Communications, 58(84), 11775-11778. [Link]

  • Dill, K. A., & MacCallum, J. L. (2012). The Flexibility in the Proline Ring is Coupled to the Protein Backbone. Science, 338(6110), 1042-1046. [Link]

  • Ranganathan, D., & Patel, B. K. (2020). Conformational landscape of substituted prolines. Journal of Peptide Science, 26(2), e3225. [Link]

  • Jacobs, A. D., & Thorpe, M. F. (2010). Steps in KINARI Rigidity analysis of the amino acid proline. BMC Structural Biology, 10(Suppl 1), S1. [Link]

  • Wu, Y. Q., et al. (2003). Synthesis and evaluation of chiral bicyclic proline FKBP12 ligands. Bioorganic & Medicinal Chemistry Letters, 13(21), 3867-3870. [Link]

  • Verdine, G. L., & Hilinski, G. J. (2012). Crystal structures of constrained peptide/protein interactions. Methods in Enzymology, 503, 3-33. [Link]

  • Zhang, Y., & Liu, Y. (2013). The puckering free-energy surface of proline. The Journal of Chemical Physics, 138(11), 114302. [Link]

  • Improta, R., & Barone, V. (2007). Conformational Preferences of α-Substituted Proline Analogues. The Journal of Physical Chemistry B, 111(49), 13837–13845. [Link]

  • Azzarito, V., et al. (2021). Rational Design of Constrained Peptides as Protein Interface Inhibitors. Molecules, 26(16), 4949. [Link]

  • Pogliani, L., et al. (1975). NMR INVESTIGATIONS OF PROLINE AND ITS DERIVATIVES. International Journal of Peptide and Protein Research, 7(5), 345-360. [Link]

  • Schnitzer, T., et al. (2023). Crystal structure analysis of N-acetylated proline and ring size analogs. Journal of Peptide Science, 29(1), e3457. [Link]

  • Hofman, G. J., et al. (2019). The distinct conformational landscapes of 4S-substituted prolines that promote an endo ring pucker. Chemistry – A European Journal, 25(48), 11356–11364. [Link]

  • Kubyshkin, V., & Budisa, N. (2021). Fluorine NMR study of proline-rich sequences using fluoroprolines. Magnetic Resonance, 2(2), 799–811. [Link]

  • Bajaj, K., et al. (2007). Stereochemical Criteria for Prediction of the Effects of Proline Mutations on Protein Stability. PLoS Computational Biology, 3(12), e241. [Link]

  • Gais, H. J., et al. (2003). Asymmetric synthesis of unsaturated, fused bicyclic proline analogues through amino alkylation of cyclic bis(allylsulfoximine)titanium complexes and migratory cyclization of delta-amino alkenyl aminosulfoxonium salts. Journal of the American Chemical Society, 125(43), 13243-13251. [Link]

  • Tanaka, M., et al. (2021). X-ray Crystallographic Structure of α-Helical Peptide Stabilized by Hydrocarbon Stapling at i,i + 1 Positions. International Journal of Molecular Sciences, 22(10), 5364. [Link]

  • D'Andrea, L. D., & De Rosa, M. (2015). Peptide and Protein Engineering for Biotechnological and Therapeutic Applications: Cis-Amide Stabilizing Proline Analogs. World Scientific Publishing. [Link]

  • Thorpe, M. F., & Lei, M. (2017). Large scale rigidity-based flexibility analysis of biomolecules. Journal of Physics: Condensed Matter, 29(45), 453001. [Link]

  • Sunoj, R. B., & Kumar, P. (2011). Bicyclic proline analogues as organocatalysts for stereoselective aldol reactions: an in silico DFT study. Organic & Biomolecular Chemistry, 9(18), 6429-6436. [Link]

  • Varadarajan, R., et al. (2007). Stereochemical Criteria for Prediction of the Effects of Proline Mutations on Protein Stability. PLoS Computational Biology, 3(12), e241. [Link]

  • Kubyshkin, V., & Budisa, N. (2021). Fluorine NMR study of proline-rich sequences using fluoroprolines. Magnetic Resonance, 2(2), 799-811. [Link]

  • Hofman, G. J., et al. (2019). Proline conformational equilibria. ResearchGate. [Link]

  • Iris-Biotech. (n.d.). Proline Derivatives and Analogs. [Link]

  • Meanwell, N. A. (2021). Structural Aspects of Proline Methanologues in Drug Design, Optimization, and Development. The Journal of Organic Chemistry, 86(5), 3695–3744. [Link]

  • Conte, R., & Ceotto, M. (2021). The complex vibrational spectrum of proline explained through the adiabatically switched semiclassical initial value representation. The Journal of Chemical Physics, 154(21), 214304. [Link]

  • Li, J., et al. (2014). An improved synthesis of (lS,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. Chinese Chemical Letters, 25(2), 354-356. [Link]

  • Wikipedia. (n.d.). X-ray crystallography. [Link]

  • Sharma, R., et al. (2022). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. The Journal of Organic Chemistry, 87(16), 10839–10851. [Link]

  • Jung, M. E., & Shapiro, J. J. (1980). Synthesis and Structure Determination of 2-Azabicyclo[ 2.2.1 ] hept-2-enes and Their Derivatives. W Effect on Chemical Shifts. The Journal of Organic Chemistry, 45(8), 1375-1381. [Link]

  • LibreTexts Chemistry. (2021). 2.5.1: Conformational analysis. [Link]

Sources

Validation

A Comparative Guide to the Lipophilicity of 2-oxa-5-azabicyclo[2.2.1]heptane Derivatives

Introduction: The Rise of a Privileged Scaffold In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer both structural rigidity and versatile substitution patterns is relentless. The...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Rise of a Privileged Scaffold

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer both structural rigidity and versatile substitution patterns is relentless. The 2-oxa-5-azabicyclo[2.2.1]heptane framework has emerged as a compelling "privileged structure"—a molecular core that can provide high-affinity ligands for more than one type of biological target.[1][2] Its significance lies in its role as a conformationally constrained morpholine isostere.[1] This rigidity reduces the entropic penalty upon binding to a target protein and projects substituents into well-defined vectors in three-dimensional space, a highly desirable trait for optimizing drug-target interactions.[3]

However, the promise of any scaffold in drug development is intrinsically linked to its physicochemical properties. Among the most critical of these is lipophilicity, quantified by the partition coefficient, LogP.[4] This guide provides an in-depth analysis of the LogP values associated with the 2-oxa-5-azabicyclo[2.2.1]heptane scaffold, offering a comparative look at its properties against other common bicyclic systems and detailing robust experimental methodologies for its determination.

The Decisive Role of LogP in Drug Efficacy

Lipophilicity is a measure of a compound's ability to dissolve in fats, oils, and other non-polar solvents, as opposed to water.[5] It is experimentally expressed as the octanol-water partition coefficient (P), or more commonly, its logarithm (LogP).[6]

LogP = log₁₀ ([Compound]ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ) [6]

A LogP value is a critical determinant of a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[4] It influences:

  • Solubility: A delicate balance is required; too high a LogP can lead to poor aqueous solubility, hindering formulation and bioavailability.[7]

  • Membrane Permeability: A drug must cross lipidic barriers like the gut wall and cell membranes. Optimal lipophilicity is key for passive diffusion.

  • Plasma Protein Binding: Highly lipophilic drugs often bind extensively to plasma proteins, reducing the free concentration available to act on the target.

  • Metabolism: Lipophilic compounds are more readily metabolized by cytochrome P450 enzymes.

  • Toxicity: High lipophilicity can lead to sequestration in fatty tissues and off-target effects.[6]

According to Lipinski's "Rule of Five," a widely recognized guideline for drug-likeness, an orally administered drug candidate should ideally have a LogP value no greater than 5.[7][8] For drugs targeting the central nervous system (CNS), a LogP around 2 is often considered optimal to facilitate crossing the blood-brain barrier.[4][6]

LogP Profile of 2-oxa-5-azabicyclo[2.2.1]heptane Derivatives

The inherent structure of the 2-oxa-5-azabicyclo[2.2.1]heptane core, with its two heteroatoms (oxygen and nitrogen), suggests a relatively hydrophilic nature for the unsubstituted scaffold. The introduction of substituents allows for the precise modulation of its lipophilicity.

Below is a table of calculated LogP (cLogP) values for the parent scaffold and several representative derivatives. These values serve as a baseline for understanding how structural modifications impact lipophilicity.

CompoundStructurecLogP*
1

HH-0.85
2

CH₃H-0.38
3

BenzylH1.45
4

AcetylH-0.70
5

HPhenyl1.10
6

BocH0.95

*cLogP values are estimations from computational models and serve as a guide. Experimental verification is crucial.

As the data illustrates, the unsubstituted core is hydrophilic (LogP < 0). Small alkyl substitutions slightly decrease this hydrophilicity, while larger, non-polar groups like a benzyl or phenyl ring dramatically increase the LogP, pushing the molecule into a more lipophilic domain suitable for membrane permeation.

Experimental Determination of LogP: Protocols and Rationale

While calculated values are useful for initial screening, experimentally determined LogP values are the gold standard for regulatory submissions and accurate QSAR modeling.[9] The two most common methods are the shake-flask method and reversed-phase high-performance liquid chromatography (RP-HPLC).[6][10]

The "Gold Standard": Shake-Flask Method

The shake-flask method, recommended by the OECD, is a direct measurement of the partition coefficient.[11] Principle: The compound is dissolved in a biphasic system of n-octanol and water (pre-saturated with each other). The mixture is shaken until equilibrium is reached, after which the phases are separated and the concentration of the compound in each phase is measured, typically by UV-Vis spectroscopy or LC-MS.[7][8]

Causality: This method directly measures the equilibrium distribution that defines LogP. Its primary advantage is accuracy. However, it is labor-intensive, time-consuming (equilibrium can take 1 to 24 hours), requires significant amounts of pure compound, and is unsuitable for poorly soluble or degradable compounds.[11]

High-Throughput Analysis: RP-HPLC Method

For drug discovery programs that need to screen many compounds, RP-HPLC offers a faster, more efficient alternative.[12][13] Principle: This method is based on the correlation between a compound's retention time on a non-polar (e.g., C18) stationary phase and its LogP value.[10] A series of reference compounds with known LogP values are run to create a calibration curve. The LogP of the test compound is then interpolated from its retention time under the same conditions.[12]

Causality: The retention of a compound on a reversed-phase column is governed by its partitioning between the mobile phase and the lipophilic stationary phase. A more lipophilic compound will interact more strongly with the stationary phase, resulting in a longer retention time. This provides a robust and reproducible proxy for the n-octanol/water partitioning behavior.[11]

Detailed Protocol: LogP Determination by RP-HPLC

This protocol provides a self-validating system for the accurate determination of LogP.

1. Preparation of Reagents and Standards:

  • Mobile Phase A: HPLC-grade water with 0.1% formic acid.
  • Mobile Phase B: HPLC-grade acetonitrile with 0.1% formic acid.
  • Reference Standards: Prepare 1 mg/mL stock solutions in acetonitrile for a set of 5-7 compounds with well-established LogP values spanning the expected range of your test compounds (e.g., from LogP -1 to 5).
  • Test Compound: Prepare a 1 mg/mL stock solution of the 2-oxa-5-azabicyclo[2.2.1]heptane derivative in acetonitrile.

2. HPLC System Configuration:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.
  • Flow Rate: 1.0 mL/min.
  • Column Temperature: 30 °C.
  • Detector: UV-Vis or DAD at an appropriate wavelength.
  • Injection Volume: 5 µL.

3. Experimental Workflow:

Visualization of Experimental Workflow

HPLC_LogP_Workflow cluster_prep Phase 1: Preparation cluster_hplc Phase 2: HPLC Analysis cluster_calc Phase 3: Data Analysis A Prepare Mobile Phases & Samples B Select & Prepare Reference Standards C Equilibrate System B->C D Determine Dead Time (t₀) C->D E Inject Standards & Record tᵣ D->E F Inject Test Compound & Record tᵣ E->F I Calculate log k for Test Compound F->I G Calculate log k for Standards H Generate Calibration Curve (LogP vs. log k) G->H J Interpolate LogP of Test Compound H->J  y = mx + c I->J SLR_Diagram cluster_mods Structural Modifications Core 2-oxa-5-azabicyclo[2.2.1]heptane cLogP ≈ -0.85 N_Alkyl Add N-Alkyl (e.g., -CH₃) Core->N_Alkyl Slightly Increases LogP N_Aryl Add N-Aryl (e.g., -Ph) Core->N_Aryl Significantly Increases LogP C_Alkyl Add C-Alkyl (e.g., -CH₃) Core->C_Alkyl Slightly Increases LogP N_Acyl Add N-Acyl (e.g., -COCH₃) Core->N_Acyl Maintains/Slightly Decreases LogP (H-bond acceptor) C_Polar Add C-Polar (e.g., -OH) Core->C_Polar Significantly Decreases LogP (H-bond donor/acceptor)

Caption: Impact of substituents on the LogP of the core scaffold.

  • Increasing Lipophilicity: Attaching non-polar, hydrocarbon-rich groups (alkyls, aryls) to the nitrogen or carbon atoms will increase the LogP. This is often necessary to improve membrane permeability.

  • Decreasing Lipophilicity: Introducing polar functional groups (e.g., hydroxyls, amides, carboxylic acids) will decrease the LogP. This strategy is used to improve aqueous solubility or reduce off-target binding in lipophilic pockets.

Conclusion

The 2-oxa-5-azabicyclo[2.2.1]heptane scaffold represents a valuable tool in modern drug discovery. Its intrinsic physicochemical properties, characterized by a rigid frame and a hydrophilic core, place it in an advantageous position for further development. By understanding the principles of lipophilicity and employing robust experimental methods like RP-HPLC, researchers can rationally modify this scaffold to achieve the delicate balance of properties required for a successful therapeutic agent. This guide provides the foundational knowledge and practical protocols to empower drug development professionals to effectively harness the potential of this promising molecular architecture.

References

  • Methods for Determination of Lipophilicity. (2022). Encyclopedia.pub. [Link]

  • LogP/D. Cambridge MedChem Consulting. [Link]

  • Takács-Novák, K., & Avdeef, A. (1996). Interlaboratory study of log P determination by shake-flask and potentiometric methods. Journal of Pharmaceutical and Biomedical Analysis, 14(11), 1405-1413. [Link]

  • Patel, K., et al. (2023). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. International Journal of Pharmaceutics, 644, 123325. [Link]

  • LogP—Making Sense of the Value. ACD/Labs. [Link]

  • Kansy, M., et al. (2001). High throughput HPLC method for determining Log P values.
  • Al-Haj, M. A., & El-Anwar, F. (2014). Octanol Water Partition Coefficient Determination for Model Steroids Using an HPLC Method. Current Pharmaceutical Analysis, 10(3), 181-187. [Link]

  • LogP / LogD shake-flask method v1. (2021). ResearchGate. [Link]

  • Han, Y., et al. (2011). An Integrated Drug-Likeness Study for Bicyclic Privileged Structures: From Physicochemical Properties to in Vitro ADME Properties. Medicinal Chemistry Research, 20(8), 1434-1447. [Link]

  • G. A. Morris, et al. (2015). Pharmaceuticals that contain polycyclic hydrocarbon scaffolds. Chemical Society Reviews, 44, 7814-7839. [Link]

  • Wilson, H. (2024). Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. Journal of Chromatography & Separation Techniques. [Link]

  • Singh, S., et al. (2024). 2,5-Diazabicyclo[2.2.1]heptane in medicinal chemistry: a treasure trove of therapeutic opportunities. RSC Medicinal Chemistry. [Link]

  • Roy, M.-È., et al. (2022). 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. The Journal of Organic Chemistry, 87(16), 11261–11273. [Link]

  • 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. (2022). ResearchGate. [Link]

  • Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. (2014). Agilent. [Link]

  • Wang, G-T., et al. (2013). An improved synthesis of (lS,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. Chinese Chemical Letters, 24(11), 999-1001. [Link]

  • Bicyclic privileged structures studied in this article. ResearchGate. [Link]

  • Singh, S., et al. (2024). 2,5-Diazabicyclo[2.2.1]heptane in medicinal chemistry: a treasure trove of therapeutic opportunities. RSC Publishing. [Link]

  • 2,5-Diazabicyclo[2.2.1]heptane in Medicinal Chemistry: A Treasure Trove of Therapeutic Opportunities. (2024). ResearchGate. [Link]

  • Singh, S., et al. (2024). Structural and physicochemical features of the 2,5-DBH scaffold. RSC Publishing. [Link]

  • Wang, Y., et al. (2015). Studies on-[6][12]Fused Bicyclic Scaffolds Derivatives as Potent Dual B-Raf V600E/KDR Inhibitors Using Docking and 3D-QSAR Approaches. Molecules, 20(10), 18636-18660. [Link]

  • Deka, R. C. (2018). Does Incorporation of Silicon Increases Lipophilicity? A Theoretical Perspective. Biomedical Journal of Scientific & Technical Research, 3(1). [Link]

  • Shultz, M. D. (2019). Lipophilic Efficiency as an Important Metric in Drug Design. Journal of Medicinal Chemistry, 62(4), 1701-1714. [Link]

  • Jung, M. E., & Shapiro, J. J. (1980). Synthesis and Structure Determination of 2-Azabicyclo[2.2.1]hept-2-enes and Their Derivatives. Journal of the American Chemical Society, 102(26), 7862-7863. [Link]

  • Szymańska, E., et al. (2024). The Determination of LogP of Anticoagulant Drugs with High-Performance Thin-Layer Chromatography. Molecules, 29(15), 3496. [Link]

  • Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Sai Life Sciences. [Link]

  • Muchtaridi, M., & Septianti, D. (2021). comparison of partition coefficient (log p) of drugs: computational and experimental data study. ResearchGate. [Link]

  • Lipophilicity Descriptors: Understanding When to Use LogP & LogD. ACD/Labs. [Link]

Sources

Comparative

Beyond the Chair: A Guide to Replacing Morpholine with Bridged Bicyclic Systems

A Senior Application Scientist's Guide to Enhancing Drug-like Properties The morpholine ring is a cornerstone in medicinal chemistry, featured in numerous approved drugs for its favorable physicochemical properties and s...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Enhancing Drug-like Properties

The morpholine ring is a cornerstone in medicinal chemistry, featured in numerous approved drugs for its favorable physicochemical properties and synthetic accessibility.[1][2] Its inclusion often confers a beneficial balance of lipophilicity and hydrophilicity, and its weak basicity can be advantageous for pharmacokinetic profiles.[2][3] However, the morpholine moiety is not without its drawbacks. It can be susceptible to metabolic degradation, primarily through oxidation by cytochrome P450 (CYP) enzymes, which can lead to rapid clearance and reduced drug exposure.[4] This guide provides a comprehensive comparison of morpholine with bridged bicyclic bioisosteres, offering experimental insights and protocols for researchers aiming to mitigate these metabolic liabilities while retaining or improving upon the desirable characteristics of the morpholine scaffold.

The Morpholine Dilemma: Metabolic Instability

The primary metabolic pathways for morpholine-containing compounds involve oxidation at the carbons adjacent to the nitrogen or oxygen atoms.[4] This can lead to unstable intermediates, resulting in ring cleavage or N-dealkylation, ultimately producing more polar metabolites that are easily excreted.[4] For drug candidates requiring a longer half-life, this metabolic vulnerability presents a significant hurdle.

One common strategy to enhance metabolic stability is bioisosteric replacement, where the morpholine ring is substituted with a different chemical group that is less prone to metabolism while maintaining similar steric and electronic properties.[4] Bridged bicyclic systems have emerged as a particularly promising class of morpholine bioisosteres. These rigid scaffolds can lock the conformation of the molecule, potentially enhancing binding affinity, while simultaneously shielding the nitrogen atom from metabolic enzymes.[5][6]

Bridged Bicyclic Systems: A Comparative Analysis

Bridged bicyclic amines offer a three-dimensional architecture that can effectively mimic the spatial orientation of the morpholine ring.[7] This guide will focus on a comparative analysis of key physicochemical and metabolic properties between morpholine and representative bridged bicyclic systems.

Caption: Structural comparison of morpholine and two common bridged bicyclic bioisosteres.

Physicochemical Properties

A key consideration in drug design is the control of physicochemical properties such as lipophilicity (logP/logD) and basicity (pKa), which influence solubility, permeability, and off-target effects. While the introduction of a carbon bridge might intuitively suggest an increase in lipophilicity, studies have shown that bridging morpholines can counterintuitively reduce lipophilicity.[8] This is attributed to the constrained conformation altering the molecule's interaction with water.

Table 1: Comparative Physicochemical Properties

CompoundcLogPpKaReference
N-Phenylmorpholine1.895.2[Calculated]
N-Phenyl-8-oxa-3-azabicyclo[3.2.1]octane1.758.5[9]
N-Phenyl-9-oxa-3-azabicyclo[3.3.1]nonane2.298.7[9]

Note: cLogP values are calculated estimates and can vary based on the algorithm used. Experimental values are preferred when available.

Metabolic Stability

The primary advantage of employing bridged bicyclic systems is the potential for enhanced metabolic stability. The rigid structure can sterically hinder the approach of CYP enzymes to the nitrogen atom and adjacent carbons, thereby slowing the rate of metabolism.[6]

Metabolic_Pathway cluster_morpholine Morpholine-Containing Drug cluster_bicyclic Bridged Bicyclic Analog Morpholine_Drug Drug-Morpholine Metabolite Oxidized Metabolite (Ring Cleavage/N-dealkylation) Morpholine_Drug->Metabolite CYP450 Oxidation Bicyclic_Drug Drug-Bridged Bicyclic No_Metabolism Metabolically More Stable Bicyclic_Drug->No_Metabolism Steric Hindrance to CYP450 Oxidation

Caption: Proposed metabolic fate of morpholine vs. a bridged bicyclic analog.

Table 2: Comparative In Vitro Metabolic Stability

Compound SeriesIn Vitro Half-Life (t½) in Human Liver MicrosomesReference
Morpholine-substituted triazineModerate[10][11]
Tetrahydro-2H-pyran-substituted triazine (with 3-oxa-8-azabicyclo[3.2.1]octane)High[10][11]
Phenyl-containing compoundLow to Moderate[6]
Oxabicyclic match pairSignificantly Higher[6]

These studies demonstrate that replacing a metabolically liable morpholine or phenyl ring with a bridged bicyclic system can lead to a significant improvement in metabolic stability.[6][10][11]

Experimental Protocols

To aid researchers in evaluating these bioisosteric replacements, the following are generalized, step-by-step methodologies for key experiments.

Synthesis of a Representative Bridged Bicyclic System: 8-oxa-3-azabicyclo[3.2.1]octane

The synthesis of bridged morpholines like 8-oxa-3-azabicyclo[3.2.1]octane can be achieved through various routes. A concise method starting from readily available materials is outlined below, adapted from published procedures.[9]

Step 1: Synthesis of the Diammonium Salt of Tetrahydrofuran-2,5-dicarboxylic acid

  • To a solution of furan-2,5-dicarboxylic acid in acetic acid, add Palladium on carbon (10% w/w).

  • Hydrogenate the mixture at 60 °C under hydrogen pressure until the starting material is consumed (as monitored by TLC or LC-MS).

  • Filter the catalyst and concentrate the filtrate under reduced pressure.

  • Dissolve the residue in water and add aqueous ammonia until the pH is basic.

  • Cool the solution to induce crystallization of the diammonium salt.

Step 2: Thermal Cyclization to the Imide

  • Heat the solid diammonium salt under vacuum at approximately 230 °C with stirring for several hours.

  • The product, 8-oxa-3-azabicyclo[3.2.1]octane-2,4-dione, can be purified by sublimation or recrystallization.

Step 3: Reduction to the Bridged Morpholine

  • To a solution of the imide in anhydrous tetrahydrofuran (THF), add a solution of borane in THF dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and then reflux for several hours.

  • Cool the reaction and quench carefully with methanol, followed by methanolic HCl.

  • Reflux the mixture for an additional period to ensure complete hydrolysis of the borane complexes.

  • Concentrate the reaction mixture and partition between an organic solvent and aqueous base.

  • Extract the aqueous layer with the organic solvent. The combined organic layers are dried, filtered, and concentrated to yield the free base. The hydrochloride salt can be precipitated by adding HCl in a suitable solvent.

In Vitro Metabolic Stability Assay Using Human Liver Microsomes (HLM)

This assay provides an initial screen for Phase I metabolic stability.

HLM_Workflow Start Prepare Compound Stock Solution Incubation_Mix Prepare Incubation Mixture (HLM, Buffer) Start->Incubation_Mix Pre_incubation Pre-incubate Mixture at 37°C Incubation_Mix->Pre_incubation Reaction_Start Initiate Reaction with NADPH Pre_incubation->Reaction_Start Time_Points Aliquot at Time Points (e.g., 0, 5, 15, 30, 60 min) Reaction_Start->Time_Points Quench Quench Reaction (e.g., Acetonitrile with Internal Standard) Time_Points->Quench Analysis Centrifuge and Analyze Supernatant by LC-MS/MS Quench->Analysis Data_Analysis Calculate Percent Remaining vs. Time Analysis->Data_Analysis Result Determine In Vitro Half-Life (t½) Data_Analysis->Result

Caption: General workflow for an in vitro HLM stability assay.

Protocol:

  • Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Incubation Mixture: In a microcentrifuge tube, combine phosphate buffer (pH 7.4), human liver microsomes (final protein concentration typically 0.5-1 mg/mL), and the test compound (final concentration typically 1 µM).

  • Pre-incubation: Pre-incubate the mixture at 37 °C for 5-10 minutes.

  • Reaction Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH solution (final concentration typically 1 mM).

  • Time Points: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot of the incubation mixture.

  • Quenching: Immediately quench the reaction by adding the aliquot to a solution of cold acetonitrile containing an internal standard.

  • Sample Processing: Vortex the quenched samples and centrifuge to pellet the protein.

  • Analysis: Transfer the supernatant to a new plate or vial for analysis by LC-MS/MS to determine the amount of parent compound remaining.

  • Data Analysis: Plot the natural log of the percentage of the parent compound remaining versus time. The slope of the linear regression multiplied by -1 gives the elimination rate constant (k). The in vitro half-life is calculated as t½ = 0.693/k.

Conclusion

The bioisosteric replacement of a morpholine ring with a bridged bicyclic system is a powerful strategy in modern medicinal chemistry to address metabolic liabilities.[4][6] These conformationally constrained analogs can not only improve metabolic stability but also offer opportunities to fine-tune physicochemical properties and explore new interactions within a target's binding site.[5][9] While the synthesis of these scaffolds can be more complex than the simple incorporation of morpholine, the potential benefits in terms of improved drug-like properties often justify the synthetic effort. The experimental protocols provided herein offer a starting point for researchers to validate the impact of this strategic replacement in their own drug discovery programs.

References

  • Lux, M. C., Jurczyk, J., Ma, C., Ham, J. S., Sciammetta, N., Adpressa, D., Sarpong, R., & Yeung, C. S. (2020). Synthesis of Bridged Bicyclic Amines by Intramolecular Amination of Remote C–H Bonds: Synergistic Activation by Light and Heat. Organic Letters, 22(16), 6578–6583. [Link]

  • (2025). General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination. ACS Medicinal Chemistry Letters. [Link]

  • Lux, M. C., Jurczyk, J., Lam, Y., Song, Z. J., Ma, C., Roque, J. B., Ham, J. S., Sciammetta, N., Adpressa, D., Sarpong, R., & Yeung, C. S. (2020). Synthesis of Bridged Bicyclic Amines by Intramolecular Amination of Remote C–H Bonds: Synergistic Activation by Light and Heat. eScholarship, University of California. [Link]

  • Lux, M. C., Jurczyk, J., Ma, C., Ham, J. S., Sciammetta, N., Adpressa, D., Sarpong, R., & Yeung, C. S. (2020). Synthesis of Bridged Bicyclic Amines by Intramolecular Amination of Remote C-H Bonds: Synergistic Activation by Light and Heat. Organic letters, 22(16), 6578–6583. [Link]

  • Pharmaceutical Business Review. Morpholine Bioisosteres for Drug Design. [Link]

  • (2026). Breaking the 'rule-of-five' to access bridged bicyclic heteroaromatic bioisosteres. Nature Chemistry. [Link]

  • O'Mahony, G., Tenti, G., O'Connell, M. A., & O'Donovan, D. H. (2018). Bridged bicyclic peptides as potential drug scaffolds: synthesis, structure, protein binding and stability. Chemical Science, 9(21), 4782–4790. [Link]

  • Borsari, C., Spagnuolo, C., Santacroce, P., et al. (2022). Investigation of morpholine isosters for the development of a potent, selective and metabolically stable mTOR kinase inhibitor. European Journal of Medicinal Chemistry, 248, 115038. [Link]

  • Borsari, C., Spagnuolo, C., Santacroce, P., et al. (2023). Investigation of morpholine isosters for the development of a potent, selective and metabolically stable mTOR kinase inhibitor. European journal of medicinal chemistry, 248, 115038. [Link]

  • (2025). ChemInform Abstract: Preparation of Novel Bridged Bicyclic Thiomorpholines as Potentially Useful Building Blocks in Medicinal Chemistry. ChemInform. [Link]

  • (2025). Beyond Bioisosteres: Impact of Replacing a Benzene Ring with sp3-Rich Three-Dimensional Saturated Bridged Bicyclic Match Pairs on Biotransformation, Metabolic Stability, and Other ADME Profiles. Journal of Medicinal Chemistry. [Link]

  • Cambridge MedChem Consulting. (2024). Ring Bioisosteres. [Link]

  • O'Mahony, G., Tenti, G., O'Connell, M. A., & O'Donovan, D. H. (2018). Bridged bicyclic peptides as potential drug scaffolds: synthesis, structure, protein binding and stability. Chemical science, 9(21), 4782–4790. [Link]

  • (2025). Short Scalable Route to Bis-morpholine Spiroacetals and Oxazepane Analogues: Useful 3D-Scaffolds for Compound Library Assembly. The Journal of Organic Chemistry. [Link]

  • Watson, D. W., Bellingham, R. K., Binnie, M., et al. (2013). Flexible access to conformationally-locked bicyclic morpholines. Tetrahedron letters, 54(41), 5588–5590. [Link]

  • Musicò, A., Malpezzi, L., & Piarulli, U. (2018). Diversity-Oriented Synthesis and Chemoinformatic Analysis of the Molecular Diversity of sp3-Rich Morpholine Peptidomimetics. Frontiers in chemistry, 6, 523. [Link]

  • Cichero, E., & Piarulli, U. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS chemical neuroscience, 12(22), 4134–4153. [Link]

  • Scott, J. S., Bodnarchuk, M. S., & Degorce, S. L. (2018). Lowering Lipophilicity by Adding Carbon: One-Carbon Bridges of Morpholines and Piperazines. Journal of medicinal chemistry, 61(17), 7949–7960. [Link]

  • Wang, Y., Zhang, H., Wang, Y., et al. (2022). Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups. International journal of molecular sciences, 23(19), 11231. [Link]

  • Kourounakis, A. P., Xanthopoulos, D., & Tzara, A. (2020). Morpholine as a privileged structure: a review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal research reviews, 40(2), 709–752. [Link]

  • Yasmeen, S., Aouad, M. R., Al-Ghamdi, Y. O., et al. (2023). Formation of morpholine-acetamide derivatives as potent anti-tumor drug candidates: Pharmacological evaluation and molecular docking studies. Saudi pharmaceutical journal : SPJ : the official publication of the Saudi Pharmaceutical Society, 31(11), 101804. [Link]

  • Fleet, G. W. J., & Smith, C. (2019). Concise syntheses of bridged morpholines. Organic & biomolecular chemistry, 17(37), 8493–8496. [Link]

  • Cichero, E., & Piarulli, U. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(22), 4134–4153. [Link]

Sources

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation of 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic Acid

This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation behavior of 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid, a constrained proline analog of significant interest in drug disco...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation behavior of 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid, a constrained proline analog of significant interest in drug discovery and chemical biology. In the absence of direct experimental spectra for this specific molecule in the public domain, this document synthesizes established fragmentation principles from analogous structures to offer a scientifically grounded predictive comparison. We will explore the expected fragmentation patterns under both Electrospray Ionization (ESI) and Electron Ionization (EI), comparing them to the well-understood fragmentation of proline. This guide is intended for researchers, scientists, and drug development professionals who are working with or anticipate analyzing this and related bicyclic amino acids.

Introduction: The Structural Significance of a Constrained Proline Analog

2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid is a conformationally restricted analog of the amino acid proline. Its rigid bicyclic structure offers a unique scaffold for designing peptides and small molecule therapeutics with enhanced metabolic stability and defined secondary structures. Understanding the mass spectral fragmentation of this novel amino acid is paramount for its unambiguous identification and characterization in complex biological matrices and during synthetic chemistry workflows.

The fragmentation patterns observed in mass spectrometry are a direct consequence of a molecule's chemical structure. The strained bicyclic system, the presence of a carboxylic acid, a secondary amine, and an ether linkage in 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid are all expected to influence its fragmentation in a distinct manner compared to the more flexible five-membered ring of proline.

Proposed Fragmentation Pathways: A Tale of Two Ionization Techniques

The method of ionization has a profound impact on the fragmentation observed. Here, we will consider two common techniques: the "soft" ionization of ESI, which typically yields intact molecular ions and their adducts, and the "hard" ionization of EI, which induces extensive fragmentation.

Electrospray Ionization (ESI) Fragmentation

ESI is a soft ionization technique that is particularly well-suited for polar, non-volatile molecules like amino acids. In positive-ion mode ESI, we anticipate the primary ion to be the protonated molecule, [M+H]⁺. Subsequent fragmentation, induced by collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS), is expected to proceed through low-energy pathways.

For 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid (molecular weight of the free acid: 143.14 g/mol ), the [M+H]⁺ ion will have an m/z of 144.15. The fragmentation of this ion is likely to be dominated by the loss of small, stable neutral molecules. Given the structural similarities to proline, which readily loses water and carbon monoxide[1], we can propose analogous fragmentation pathways.

Key Predicted ESI Fragments:

  • Loss of H₂O: The presence of the carboxylic acid makes the loss of water a highly probable event, leading to a fragment at m/z 126.14.

  • Loss of CO₂: Decarboxylation is a common fragmentation pathway for carboxylic acids, resulting in a fragment at m/z 100.13.

  • Sequential Loss of H₂O and CO: A characteristic fragmentation of proline involves the sequential loss of water and carbon monoxide[1]. For our target molecule, this would lead to a fragment at m/z 98.12.

The rigid bicyclic structure may also lead to unique fragmentation pathways not observed for proline. Ring-opening followed by fragmentation could occur, but the inherent stability of the bicyclic system might suppress these pathways compared to more flexible cyclic structures.

ESI_Fragmentation M_H [M+H]⁺ m/z 144 M_H_H2O [M+H-H₂O]⁺ m/z 126 M_H->M_H_H2O - H₂O M_H_CO2 [M+H-CO₂]⁺ m/z 100 M_H->M_H_CO2 - CO₂ M_H_H2O_CO [M+H-H₂O-CO]⁺ m/z 98 M_H_H2O->M_H_H2O_CO - CO

Caption: Proposed ESI fragmentation of 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid.

Electron Ionization (EI) Fragmentation

Electron ionization is a high-energy technique that will likely lead to more extensive fragmentation of 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid. The initial event is the formation of a radical cation, M⁺•. The fragmentation of this species will be driven by the stability of the resulting radical and cationic fragments.

Key Predicted EI Fragments:

  • Loss of the Carboxylic Acid Group: A prominent fragmentation pathway for carboxylic acids under EI is the loss of the •COOH radical (45 Da), leading to a fragment at m/z 98[2].

  • Alpha-Cleavage: Cleavage of the bond alpha to the nitrogen atom is a characteristic fragmentation of amines[2]. This could lead to the loss of a C₄H₅O₂• radical, resulting in a fragment at m/z 56.

  • Ring Opening and Fragmentation: The high energy of EI is more likely to induce ring-opening of the bicyclic system, leading to a complex series of fragment ions. The presence of the oxygen atom in the bridge can also direct fragmentation through cleavage of the C-O bonds.

EI_Fragmentation M_radical M⁺• m/z 143 M_COOH [M-COOH]⁺ m/z 98 M_radical->M_COOH - •COOH alpha_cleavage [C₃H₆N]⁺ m/z 56 M_radical->alpha_cleavage α-cleavage ring_fragments Ring Fragments M_radical->ring_fragments Ring Opening

Caption: Predicted high-energy EI fragmentation pathways.

Comparative Analysis: 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic Acid vs. Proline

The key differences in the fragmentation patterns between our target molecule and proline will arise from the bicyclic and oxygen-containing structure of the former.

Feature2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic AcidProline
Molecular Weight 143.14 g/mol 115.13 g/mol
[M+H]⁺ (ESI) m/z 144.15m/z 116.14
Key ESI Fragments Loss of H₂O, CO₂, and sequential H₂O and CO. Potential for unique ring-opening fragments.Predominant loss of H₂O and CO, leading to a characteristic fragment at m/z 70[1].
Key EI Fragments Loss of •COOH, α-cleavage at the nitrogen, and complex ring fragmentation.Loss of •COOH, and characteristic fragments from the pyrrolidine ring cleavage.
Structural Influence The rigid, strained bicyclic system with an ether linkage will likely lead to a more complex and potentially diagnostic fragmentation pattern compared to proline.The more flexible five-membered ring leads to well-characterized and relatively simple fragmentation.

Experimental Protocols

To experimentally verify the predicted fragmentation patterns, the following general protocols are recommended.

ESI-MS/MS Analysis
  • Sample Preparation: Dissolve the compound in a suitable solvent system such as 50:50 acetonitrile:water with 0.1% formic acid to a final concentration of 1-10 µg/mL. The formic acid aids in protonation.

  • Instrumentation: Utilize a tandem mass spectrometer (e.g., a quadrupole time-of-flight or a triple quadrupole instrument) equipped with an electrospray ionization source.

  • MS1 Acquisition: Acquire a full scan mass spectrum in positive ion mode to identify the [M+H]⁺ ion (expected at m/z 144.15).

  • MS/MS Acquisition: Select the [M+H]⁺ ion as the precursor for collision-induced dissociation (CID). Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation and record the resulting product ion spectrum.

EI-MS Analysis
  • Sample Preparation: For EI, the sample must be volatile. If the free acid is not sufficiently volatile, derivatization (e.g., esterification of the carboxylic acid) may be necessary. Alternatively, a direct insertion probe can be used.

  • Instrumentation: Employ a mass spectrometer with an electron ionization source, such as a single quadrupole or a magnetic sector instrument.

  • Ionization: Use a standard electron energy of 70 eV to induce ionization and fragmentation.

  • Data Acquisition: Acquire a full scan mass spectrum to observe the molecular ion (if present) and the array of fragment ions.

Conclusion

The mass spectrometry fragmentation of 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid is predicted to be a rich source of structural information. While sharing some common fragmentation pathways with its parent amino acid, proline, its unique bicyclic structure is expected to give rise to a distinct fragmentation signature. The comparative analysis presented here, based on established principles of mass spectrometry, provides a solid foundation for the identification and characterization of this important class of constrained amino acids. Experimental verification using the outlined protocols is strongly recommended to confirm these predictions and to build a library of spectral data for these novel compounds.

References

  • Comparison of the MS² fragmentation of the different bicyclic peptide... - ResearchGate. (n.d.). Retrieved February 24, 2026, from [Link]

  • de la Torre, B. G., et al. (2002). New example of proline-induced fragmentation in electrospray ionization mass spectrometry of peptides. Journal of Mass Spectrometry, 37(4), 423-428. Retrieved February 24, 2026, from [Link]

  • Internal fragments generated by electron ionization dissociation enhance protein top-down mass spectrometry - PMC. (n.d.). Retrieved February 24, 2026, from [Link]

  • 2-Oxa-5-azabicyclo[2.2.1]heptane--hydrogen chloride (1/1) - Links. (n.d.). Retrieved February 24, 2026, from [Link]

  • Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation - PMC. (2019, April 23). Retrieved February 24, 2026, from [Link]

  • 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride. (n.d.). PubChem. Retrieved February 24, 2026, from [Link]

  • Analysis of hydroxyproline isomers and hydroxylysine by reversed-phase HPLC and mass spectrometry | Request PDF. (n.d.). Retrieved February 24, 2026, from [Link]

  • Fragmentation of deprotonated cyclic dipeptides by electrospray ionization mass spectrometry. (2009, August 15). PubMed. Retrieved February 24, 2026, from [Link]

  • New example of proline-induced fragmentation in electrospray ionization mass spectrometry of peptides | Request PDF. (n.d.). Retrieved February 24, 2026, from [Link]

  • Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. Retrieved February 24, 2026, from [Link]

  • 1 Mass Spectrometry of Amino Acids and Proteins. (n.d.). Wiley-VCH. Retrieved February 24, 2026, from [Link]

  • Mascot help: Peptide fragmentation. (n.d.). Retrieved February 24, 2026, from [Link]

  • 2-oxabicyclo[2.2.1]heptane-4-carboxylic acid. (n.d.). PubChemLite. Retrieved February 24, 2026, from [Link]

  • Eidelberg, P., Harvey, K., Pantouris, G., & Ren, J. (2021). Fragmentation Analysis of Proline-Rich Peptides by Mass Spectrometry Studies. Scholarly Commons. Retrieved February 24, 2026, from [Link]

  • Development of a Python-based electron ionization mass spectrometry amino acid and peptide fragment prediction model. (2024, February 16). PLOS. Retrieved February 24, 2026, from [Link]

  • Mass Spectrometry Fragmentation Patterns – HSC Chemistry. (n.d.). Science Ready. Retrieved February 24, 2026, from [Link]

  • Ion fragmentation in mass spectrometry. (2007, January 16). Retrieved February 24, 2026, from [Link]

  • Cleavage N-Terminal to Proline: Analysis of a Database of Peptide Tandem Mass Spectra. (n.d.). OSU Chemistry. Retrieved February 24, 2026, from [Link]

  • (PDF) 2-Oxa-5-azabicyclo[2.2.1]heptane as a Platform for Functional Diversity: Synthesis of Backbone-Constrained γ-Amino Acid Analogues. (2022, July 28). ResearchGate. Retrieved February 24, 2026, from [Link]

  • Mass spectrometry characterization of peroxycarboxylic acids as proxies for reactive oxygen species (ROS) and highly oxygenated. (n.d.). University of Cambridge. Retrieved February 24, 2026, from [Link]

Sources

Comparative

The Bridged Morpholine Motif: A Strategy for Optimizing Pharmacokinetic Profiles

A Senior Application Scientist's Guide to Understanding and Evaluating a Key Structural Element in Modern Drug Discovery In the intricate process of drug development, the journey of a candidate molecule from administrati...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Understanding and Evaluating a Key Structural Element in Modern Drug Discovery

In the intricate process of drug development, the journey of a candidate molecule from administration to its target site is fraught with challenges. The pharmacokinetic profile—encompassing absorption, distribution, metabolism, and excretion (ADME)—governs a drug's efficacy and safety. Medicinal chemists continuously seek novel structural modifications to fine-tune these properties. One such strategy that has gained significant traction is the incorporation of a bridged morpholine scaffold. This guide provides a comparative analysis of the pharmacokinetic profiles of bridged morpholine-containing drugs against their non-bridged counterparts, supported by experimental data and detailed methodologies for their evaluation.

The morpholine ring, a six-membered heterocycle containing both nitrogen and oxygen atoms, is a well-established pharmacophore in medicinal chemistry.[1][2] Its presence can enhance aqueous solubility and metabolic stability.[1] However, the introduction of a carbon bridge across the morpholine ring can, counterintuitively, reduce lipophilicity.[3] This reduction in lipophilicity, without the addition of heteroatoms, is a desirable feature for improving the "drug-like" properties of a molecule, potentially leading to better oral bioavailability and an optimized distribution profile.[3]

Comparative Pharmacokinetic Profiling: Bridged vs. Non-Bridged Morpholine-Containing Drugs

To illustrate the impact of the bridged morpholine motif, we will compare the pharmacokinetic parameters of two investigational drugs featuring this scaffold, KT-474 and PQR620, with non-bridged morpholine-containing drugs, Gefitinib and Linezolid. Additionally, we will consider CA-4948, a non-bridged IRAK4 inhibitor, for a more direct comparison with the bridged IRAK4 degrader, KT-474.

DrugTargetScaffoldKey Pharmacokinetic Parameters
KT-474 IRAK4 DegraderBridged Morpholine Absorption: Delayed. Elimination: Prolonged. Oral Bioavailability: Optimized for oral administration. Metabolism: Low urinary excretion (<1%) suggests significant metabolism. Food Effect: Exposure increases up to 2.57-fold with a high-fat meal. Accumulation: 3- to 4-fold accumulation at steady state.[4][5]
CA-4948 IRAK4 InhibitorNon-Bridged MorpholineOral Bioavailability: Favorable oral bioavailability in preclinical models. General: Well-tolerated at efficacious doses in mice.[6]
PQR620 mTORC1/2 InhibitorBridged Morpholine Absorption: Rapid, Cmax in plasma and brain reached at 30 minutes (mice). Distribution: Brain-to-plasma ratio of ~1.6, indicating good CNS penetration. Elimination Half-life: ~5 hours in plasma and brain (mice).[7]
Gefitinib EGFR Tyrosine Kinase InhibitorNon-Bridged MorpholineAbsorption: Slowly absorbed, with a bioavailability of approximately 60%. Metabolism: Extensively metabolized in the liver, primarily by CYP3A4. Elimination Half-life: Approximately 34 hours.[8][9][10]
Linezolid Antibiotic (Oxazolidinone)Non-Bridged MorpholineAbsorption: Rapid and complete, with an absolute bioavailability of ~100%. Metabolism: Oxidation of the morpholine ring to two inactive metabolites. Elimination Half-life: 5-7 hours.[4][11]

Analysis of Comparative Data:

The data presented in the table highlights the distinct pharmacokinetic profiles conferred by the bridged morpholine scaffold. The deliberate incorporation of a bridged morpholine in KT-474 was aimed at optimizing permeability and oral bioavailability.[12] Its delayed absorption and prolonged elimination suggest a sustained release and exposure profile. The significant food effect observed with KT-474 is an important consideration for its clinical administration. In contrast, the non-bridged IRAK4 inhibitor CA-4948 is reported to have favorable oral bioavailability, but detailed comparative data on its absorption and elimination kinetics are not as readily available in the public domain.

PQR620 , a bridged morpholine-containing mTOR inhibitor, demonstrates rapid absorption and significant brain penetration, a key advantage for treating central nervous system (CNS) disorders.[7][12] This enhanced CNS distribution is a notable feature often sought after in drug design for neurological and oncological indications affecting the brain.

In comparison, the non-bridged morpholine-containing drugs, Gefitinib and Linezolid , exhibit more conventional pharmacokinetic profiles. Gefitinib's slower absorption and extensive hepatic metabolism are typical of many orally administered small molecules.[8][9] Linezolid's near-complete oral bioavailability is a significant clinical advantage, and its metabolism via oxidation of the morpholine ring is a key clearance pathway.[4][11]

The counterintuitive effect of the bridged scaffold on lipophilicity is a key takeaway. By adding carbon atoms in a rigid, bridged fashion, the overall three-dimensional shape of the molecule is altered, which can lead to a reduction in its lipophilicity (logD).[3] This is a powerful tool for medicinal chemists to escape "greasy" molecules that often have poor solubility and are prone to non-specific binding.

Experimental Workflows for Pharmacokinetic Profiling

The evaluation of the pharmacokinetic properties of novel chemical entities, including those with a bridged morpholine scaffold, involves a series of well-defined in vitro and in vivo experiments.

In Vitro Assays for Permeability and Lipophilicity

1. Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a high-throughput method to predict passive membrane permeability. It serves as an initial screen to assess a compound's ability to diffuse across a lipid membrane.

PAMPA_Workflow cluster_prep Preparation cluster_assay Assay Plate Setup cluster_analysis Incubation & Analysis Compound_Prep Prepare compound stock solution in DMSO Donor_Solution Dilute stock to final concentration in buffer Compound_Prep->Donor_Solution Donor_Plate Donor Plate Add donor solution Donor_Solution->Donor_Plate:f0 PAMPA_Sandwich PAMPA Sandwich Place donor plate onto acceptor plate with artificial membrane Donor_Plate:f0->PAMPA_Sandwich:f0 Acceptor_Plate Acceptor Plate Add buffer Acceptor_Plate:f0->PAMPA_Sandwich:f0 Incubation Incubate at room temperature PAMPA_Sandwich:f0->Incubation Sampling Sample from donor and acceptor wells Incubation->Sampling LCMS_Analysis Quantify compound concentration by LC-MS/MS Sampling->LCMS_Analysis Permeability_Calc Calculate permeability coefficient (Pe) LCMS_Analysis->Permeability_Calc

Caption: Workflow for the Caco-2 cell permeability assay.

3. Lipophilicity (LogP/LogD) Determination: Shake-Flask Method

Lipophilicity is a critical physicochemical property that influences a drug's absorption, distribution, and ability to cross cell membranes. The shake-flask method is the traditional and most reliable method for determining the partition coefficient (LogP for neutral compounds) or distribution coefficient (LogD for ionizable compounds at a specific pH).

Protocol for Shake-Flask LogD7.4 Determination:

  • Preparation of Phases: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4 and pre-saturate it with n-octanol. Similarly, pre-saturate n-octanol with the PBS buffer. This ensures that the two phases are in equilibrium before the addition of the test compound.

  • Compound Addition: Add a known amount of the test compound to a mixture of the pre-saturated n-octanol and PBS in a glass vial.

  • Equilibration: Shake the vial vigorously for a set period (e.g., 1-2 hours) at a constant temperature to allow the compound to partition between the two phases and reach equilibrium.

  • Phase Separation: Centrifuge the vial to ensure complete separation of the n-octanol and aqueous phases.

  • Quantification: Carefully sample both the n-octanol and aqueous phases. Determine the concentration of the compound in each phase using a suitable analytical method, such as UV-Vis spectroscopy or LC-MS/MS.

  • Calculation: Calculate the LogD7.4 using the following formula: LogD7.4 = log10 ( [Concentration in n-octanol] / [Concentration in aqueous phase] )

In Vivo Pharmacokinetic Studies in Rodents

In vivo studies are essential to understand the complete ADME profile of a drug candidate in a living organism. Rodent models, such as mice and rats, are commonly used in early preclinical development.

Protocol for a Single-Dose Oral Pharmacokinetic Study in Mice:

  • Animal Acclimatization: Acclimate male C57BL/6 mice to the housing conditions for at least one week before the study.

  • Dose Formulation: Prepare the test compound in a suitable vehicle for oral gavage (e.g., a solution or suspension in 0.5% methylcellulose).

  • Dosing: Administer a single oral dose of the compound to a group of mice (typically n=3-5 per time point) at a predetermined dose level (e.g., 10 mg/kg).

  • Blood Sampling: Collect blood samples at various time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours). Serial bleeding from the same animal is often possible for mice, using techniques like submandibular or saphenous vein puncture.

  • Plasma Preparation: Process the blood samples to obtain plasma by centrifugation.

  • Bioanalysis: Quantify the concentration of the parent drug (and any major metabolites, if necessary) in the plasma samples using a validated LC-MS/MS method.

  • Pharmacokinetic Analysis: Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key parameters, including:

    • Cmax: Maximum plasma concentration.

    • Tmax: Time to reach Cmax.

    • AUC: Area under the plasma concentration-time curve.

    • t1/2: Elimination half-life.

    • CL/F: Apparent total clearance.

    • Vd/F: Apparent volume of distribution.

Conclusion

The incorporation of a bridged morpholine scaffold represents a sophisticated and effective strategy in modern medicinal chemistry to optimize the pharmacokinetic properties of drug candidates. As demonstrated by the examples of KT-474 and PQR620, this structural modification can lead to improved oral bioavailability, enhanced CNS penetration, and a more favorable overall ADME profile compared to non-bridged analogs. The judicious application of a suite of in vitro and in vivo experimental assays, as detailed in this guide, is crucial for characterizing the pharmacokinetic behavior of these novel molecules and advancing them through the drug development pipeline. The ability to fine-tune a molecule's journey through the body by employing such innovative chemical motifs underscores the continuous evolution and ingenuity of drug design.

References

  • Clinical Pharmacokinetics of Linezolid, a Novel Oxazolidinone Antibacterial. Ovid. Available from: [Link]

  • Linezolid Pharmacokinetics in Critically Ill Patients: Continuous Versus Intermittent Infusion. MDPI. Available from: [Link]

  • Linezolid - StatPearls - NCBI Bookshelf. National Center for Biotechnology Information. Available from: [Link]

  • Pharmacokinetics of gefitinib predicts the antitumor activity for advanced non-small cell lung cancer (NSCLC). American Society of Clinical Oncology. Available from: [Link]

  • Pharmacokinetics of Intravenous and Oral Linezolid in Adults with Cystic Fibrosis. American Society for Microbiology. Available from: [Link]

  • Full article: Pharmacokinetics of linezolid in critically ill patients. Taylor & Francis Online. Available from: [Link]

  • Full article: Rapid determination of the pharmacokinetics and metabolic fate of gefitinib in the mouse using a combination of UPLC/MS/MS, UPLC/QToF/MS, and ion mobility (IM). Taylor & Francis Online. Available from: [Link]

  • Pharmacokinetic Drug Interactions of Gefitinib with Rifampicin, Itraconazole and Metoprolol. SpringerLink. Available from: [Link]

  • Pharmacokinetics of Gefitinib in a Patient with Non-Small Cell Lung Cancer Undergoing Continuous Ambulatory Peritoneal Dialysis. Karger Publishers. Available from: [Link]

  • Pharmacokinetic parameters of gefitinib after single oral administration of 2 formulations. ResearchGate. Available from: [Link]

  • Physicochemical properties of EGF receptor inhibitors and development of a nanoliposomal formulation of gefitinib. National Center for Biotechnology Information. Available from: [Link]

  • Pharmacokinetics and Pharmacodynamics of KT-474, a Novel Selective Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) Degrader, in Healthy Adults. National Center for Biotechnology Information. Available from: [Link]

  • Morpholine Derivatives Greatly Enhance the Selectivity of Mammalian Target of Rapamycin (mTOR) Inhibitors. ResearchGate. Available from: [Link]

  • (PDF) Physicochemical Properties of Epidermal Growth Factor Receptor Inhibitors and Development of a Nanoliposomal Formulation of Gefitinib. ResearchGate. Available from: [Link]

  • Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. MDPI. Available from: [Link]

  • Lowering Lipophilicity by Adding Carbon: One-Carbon Bridges of Morpholines and Piperazines. PubMed. Available from: [Link]

  • Gefitinib. PubChem. Available from: [Link]

  • Gefitinib chemical structure and physicochemical properties. ResearchGate. Available from: [Link]

  • (PDF) Gefitinib. ResearchGate. Available from: [Link]

  • Investigational IRAK-4 inhibitors for the treatment of rheumatoid arthritis. ResearchGate. Available from: [Link]

  • What are IRAK4 inhibitors and how do you quickly get the latest development progress?. LinkedIn. Available from: [Link]

  • Synthesis, Cytotoxicity, Molecular Docking and ADME Assay of Novel Morpholine appended 1,2,3‐Triazole Analogues. ResearchGate. Available from: [Link]

  • Preclinical Activity of IRAK4 Kinase Inhibitor CA-4948 Alone or in Combination with Targeted Therapies in Non-Hodgkin Lymphoma. Curis, Inc.. Available from: [Link]

  • The novel, catalytic mTORC1/2 inhibitor PQR620 and the PI3K/mTORC1/2 inhibitor PQR530 effectively cross the blood-brain barrier and increase seizure threshold in a mouse model of chronic epilepsy. PubMed. Available from: [Link]

  • Occurrence of Morpholine in Central Nervous System Drug Discovery. National Center for Biotechnology Information. Available from: [Link]

  • Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically Active Compounds (Review). Drug development & registration. Available from: [Link]

  • Morpholine derivatives greatly enhance the selectivity of mammalian target of rapamycin (mTOR) inhibitors. PubMed. Available from: [Link]

  • Syntheses of Morpholine-Based Nucleotide Analogs for Hepatic siRNA Targeting and Stabilization. PubMed. Available from: [Link]

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid

Executive Safety Summary 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid is a constrained bicyclic amino acid scaffold. While often classified under generic "Irritant" categories (H315, H319, H335), its structural sim...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid is a constrained bicyclic amino acid scaffold. While often classified under generic "Irritant" categories (H315, H319, H335), its structural similarity to bioactive proline mimetics and potential for biological activity mandates the use of Universal Precautionary Handling .

The Core Directive: Treat this compound as a potential sensitizer and bioactive agent. Do not rely solely on the absence of "Danger" signal words in the SDS. The rigid bicyclic structure facilitates binding to biological targets, increasing the probability of unforeseen bioactivity compared to linear amino acids.

Hazard Mechanism & Risk Assessment

To select the right PPE, we must understand the chemical behavior:

  • Zwitterionic Nature: As an amino acid, it likely exists as a zwitterion or salt (e.g., HCl). It will adhere to surfaces via electrostatic forces, making dust contamination the primary vector of exposure.

  • Functional Groups:

    • Secondary Amine: Potential skin irritant and sensitizer.[1][2][3]

    • Carboxylic Acid:[2][4] Corrosive to mucous membranes in high concentrations.

    • Bicyclic Ether Bridge: generally stable, but increases lipophilicity compared to pure amino acids, potentially aiding skin absorption.

Critical Hazard Codes:

  • H302: Harmful if swallowed.[2][4][5]

  • H315/H319: Causes skin and serious eye irritation.[2][3][4][6]

  • H335: May cause respiratory irritation (Dust inhalation is the highest risk).

Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent the specific failure modes associated with handling fine organic powders.

Protection ZoneRecommended EquipmentTechnical Rationale (The "Why")
Respiratory Engineering Control: Certified Fume Hood (Face velocity: 80–100 fpm).PPE: N95/P100 (Only if outside hood - Discouraged)Risk: H335. The compound is a low-density solid. Static charge during weighing can aerosolize particles invisible to the naked eye. The hood is the primary barrier; masks are a fail-safe only.
Ocular Chemical Splash Goggles (Indirect Vented)Risk: H319.[2][3][4] Safety glasses with side shields are insufficient for fine powders, which can drift around shields. Goggles seal the orbital area against dust ingress.
Dermal (Hands) Double Gloving Strategy: 1. Inner: Nitrile (4 mil / 0.10 mm)2. Outer: Nitrile (Extended Cuff, 5-6 mil)Risk: H315 + Absorption. Pinholes in single gloves are common. The outer glove protects against the solvents used to dissolve the compound (e.g., DMF, DMSO, Methanol), which can act as carriers dragging the compound through the skin.
Body Tyvek® Lab Coat or fluid-resistant cotton (buttoned to neck)Risk: Particulate accumulation. Standard cotton coats trap dust in fibers. Tyvek sheds particles and prevents migration to street clothes.

Operational Protocols: Step-by-Step

Phase A: Weighing & Transfer (Highest Risk Operation)

Goal: Eliminate static-driven aerosolization.

  • Preparation: Place an ionizing bar or antistatic gun inside the fume hood. Bicyclic amino acids are prone to static buildup.

  • Setup: Place the balance inside the hood. If vibrations are an issue, use a marble balance table or stop airflow momentarily only during the read (while wearing an N95).

  • The Transfer:

    • Do not use a spatula directly from the bulk bottle.

    • Tap a small amount into a secondary weigh boat.

    • Technique: Use a "tap-and-pour" method rather than scooping to minimize disturbance.

  • Decontamination: Immediately wipe the balance area with a wet Kimwipe (water/methanol) to capture invisible dust. Dispose of the wipe as solid hazardous waste.

Phase B: Solubilization & Synthesis

Goal: Prevent permeation.

  • Solvent Choice: When dissolving in DMSO or DMF, recognize that these solvents permeate nitrile gloves rapidly.

  • Glove Discipline: If a splash occurs on the outer glove:

    • Step 1: Immediately remove the outer glove.

    • Step 2: Inspect the inner glove.

    • Step 3: Don a fresh outer glove.

    • Never wash disposable gloves; this increases permeability.

Emergency Response & Disposal Plan

Exposure Response[6][7]
  • Inhalation: Move to fresh air immediately. If wheezing occurs (H335), seek medical evaluation for reactive airway sensitization.

  • Eye Contact: Flush for 15 minutes .[1][7][8] The zwitterionic nature means it can buffer pH changes, so physical removal via flushing is critical.

  • Skin Contact: Wash with soap and water.[1][2][3][6][7] Do not use alcohol or organic solvents to clean skin; this may increase absorption.

Waste Disposal (E-E-A-T Compliance)
  • Solid Waste: Segregate into "Hazardous Solid Waste - Toxic/Irritant." Label clearly with the full chemical name (no abbreviations).

  • Liquid Waste:

    • Aqueous: If pH < 2 or > 12.5, adjust to pH 5-9 before disposal into aqueous streams (check local regulations).

    • Organic: Segregate based on the solvent (Halogenated vs. Non-Halogenated).

  • Container: Rinse the empty reagent bottle 3x with a compatible solvent before discarding the glass.

Safety Workflow Visualization

The following diagram illustrates the decision logic for handling this compound, ensuring a self-validating safety loop.

SafetyProtocol Start Start: Handling 2-Oxa-5-azabicyclo [2.2.1]heptane-4-carboxylic acid StateCheck Determine Physical State Start->StateCheck Solid Solid / Powder Form StateCheck->Solid Solution Solution (DMSO/DMF/MeOH) StateCheck->Solution DustRisk RISK: Dust Inhalation (H335) Solid->DustRisk PermRisk RISK: Skin Absorption via Solvent Solution->PermRisk SolidPPE PPE: Goggles + N95 (if open bench) ENGINEERING: Fume Hood Mandatory DustRisk->SolidPPE StaticControl Action: Use Antistatic Gun Clean Balance Immediately SolidPPE->StaticControl Synthesis Experimental Procedure (Synthesis/Analysis) StaticControl->Synthesis SolnPPE PPE: Double Nitrile Gloves Change outer glove on splash PermRisk->SolnPPE SolnPPE->Synthesis Disposal Disposal: Segregate Waste (Solid vs. Organic Liquid) Synthesis->Disposal

Figure 1: Operational decision matrix for handling bicyclic amino acid derivatives, prioritizing dust control for solids and permeation resistance for solutions.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

  • PubChem. (n.d.). 2-Oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride Safety Data. National Library of Medicine. Retrieved February 25, 2026. [Link]

  • Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.